7-Chlorobicyclo(2.2.1)heptane

• CAS: 765-80-0

Core Science & Biosynthesis

7-Chloronorbornane: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

7-Chloronorbornane, a halogenated derivative of the bicyclic alkane norbornane (B1196662), presents a unique structural motif of interest in synthetic organic chemistry and as a building block in medicinal chemistry. This technical guide provides a detailed overview of the known physicochemical properties of 7-chloronorbornane (also known as 7-chlorobicyclo[2.2.1]heptane). Due to the relative scarcity of published experimental data for this specific isomer compared to its counterparts (e.g., exo-2-chloronorbornane), this document consolidates available information and highlights areas where data is absent. This guide is intended to serve as a foundational resource for researchers and professionals engaged in work involving this compound.

Introduction

Norbornane and its derivatives are rigid bicyclic systems that have found extensive application in the study of reaction mechanisms, stereochemistry, and as scaffolds in drug discovery. The introduction of a chlorine atom at the bridgehead (C7) position in 7-chloronorbornane significantly influences its electronic and steric properties, leading to distinct reactivity compared to other chlorinated isomers. Understanding these properties is crucial for its effective utilization in synthetic and pharmaceutical applications.

Physicochemical Properties

Property	Value	Source
Molecular Formula	C₇H₁₁Cl	PubChem[1]
Molecular Weight	130.617 g/mol	Guidechem[2]
CAS Number	765-80-0	Guidechem[2]
Melting Point	Data not available
Boiling Point	Data not available
Density	Data not available
Solubility	Data not available
Dipole Moment	2.05 D	Stenutz[3]
XLogP3	2.4	PubChem[1]

Spectral Data

Detailed experimental spectral data (NMR, IR, Mass Spectrometry) for 7-chloronorbornane are not widely published. The following sections provide general expectations for the spectral characteristics of this molecule based on its structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum of 7-chloronorbornane is expected to be complex due to the rigid bicyclic structure and the resulting diastereotopic relationships between protons. The bridgehead proton at C7, being adjacent to the chlorine atom, would likely appear as a singlet or a narrowly split multiplet. The other protons on the bicyclic framework would exhibit complex splitting patterns due to vicinal and long-range couplings.

¹³C NMR: The carbon NMR spectrum would show distinct signals for the seven carbon atoms. The C7 carbon, directly attached to the chlorine atom, would be significantly deshielded. The chemical shifts of the other carbons would be influenced by their spatial relationship to the chlorine and the overall geometry of the molecule.

Infrared (IR) Spectroscopy

The IR spectrum of 7-chloronorbornane is expected to be dominated by absorptions corresponding to C-H and C-Cl bond vibrations.

• C-H stretching: Strong absorptions are expected in the region of 2850-3000 cm⁻¹, characteristic of sp³ C-H bonds in the bicyclic system.

• C-H bending: Absorptions corresponding to scissoring and rocking vibrations of the CH₂ groups and bending of the C-H bonds are expected in the 1470-1350 cm⁻¹ region.

• C-Cl stretching: A moderate to strong absorption band is anticipated in the fingerprint region, typically between 800 and 600 cm⁻¹, corresponding to the C-Cl stretching vibration. The exact position would be influenced by the unique steric environment of the C7 position.

Mass Spectrometry

The mass spectrum of 7-chloronorbornane would exhibit a characteristic isotopic pattern for a molecule containing one chlorine atom. The molecular ion peak (M⁺) would be observed, accompanied by an (M+2)⁺ peak with an intensity of approximately one-third that of the M⁺ peak, reflecting the natural abundance of the ³⁵Cl and ³⁷Cl isotopes. Fragmentation would likely involve the loss of a chlorine atom and subsequent rearrangements of the resulting norbornyl cation.

Experimental Protocols

General Workflow for Synthesis and Characterization:

References

• 1. 7-Chlorobicyclo(2.2.1)heptane | C7H11Cl | CID 15567366 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]
• 3. 7-chlorobicyclo[2.2.1]heptane [stenutz.eu]

Structural Analysis of 7-Chlorobicyclo[2.2.1]heptane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the structural features of 7-chlorobicyclo[2.2.1]heptane, a halogenated bicyclic alkane. The rigid, strained ring system of the bicyclo[2.2.1]heptane framework imparts unique chemical and physical properties, making its derivatives, including the 7-chloro substituted analog, valuable scaffolds in medicinal chemistry and materials science. This document summarizes available quantitative data, details relevant experimental protocols, and presents logical relationships pertinent to its reactivity.

Molecular Structure and Spectroscopic Data

Mass Spectrometry

Mass spectrometry provides crucial information regarding the molecular weight and fragmentation pattern of a molecule. A Gas Chromatography-Mass Spectrometry (GC-MS) analysis of 7-chlorobicyclo[2.2.1]heptane is available and key data are summarized below.

Feature	Value	Reference
Molecular Formula	C₇H₁₁Cl	[1][2]
Molecular Weight	130.61 g/mol	[1][2]
Major Mass Spectrometry Peaks (m/z)	Relative Intensity
95	High
94	Moderate
67	Moderate
66	Moderate
41	Moderate
39	Moderate

Nuclear Magnetic Resonance (NMR) Spectroscopy

Detailed experimental ¹H and ¹³C NMR spectra for 7-chlorobicyclo[2.2.1]heptane are not widely published. However, the expected chemical shifts and coupling constants can be predicted based on the analysis of the parent compound, bicyclo[2.2.1]heptane, and related halogenated derivatives. The symmetry of the molecule will influence the number of unique signals.

Predicted ¹H NMR Spectral Data

Proton	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)
H7 (anti to Cl)	~4.0 - 4.5	Singlet (broad)	-
H1, H4 (bridgehead)	~2.2 - 2.6	Multiplet
H2, H3, H5, H6 (exo)	~1.5 - 1.8	Multiplet
H2, H3, H5, H6 (endo)	~1.2 - 1.5	Multiplet

Predicted ¹³C NMR Spectral Data

Carbon	Predicted Chemical Shift (δ, ppm)
C7	~70 - 75
C1, C4	~35 - 40
C2, C3, C5, C6	~25 - 30

Infrared (IR) Spectroscopy

Predicted Infrared (IR) Absorption Bands

Wavenumber (cm⁻¹)	Vibration	Intensity
2850 - 3000	C-H stretch (alkane)	Strong
1440 - 1480	C-H bend (methylene)	Medium
650 - 800	C-Cl stretch	Strong

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of 7-chlorobicyclo[2.2.1]heptane are not explicitly detailed in single sources. The following protocols are adapted from established procedures for the synthesis of bicyclo[2.2.1]heptane derivatives and standard spectroscopic techniques.

Synthesis of 7-Chlorobicyclo[2.2.1]heptane

A potential synthetic route to 7-chlorobicyclo[2.2.1]heptane involves the chlorination of norbornane (B1196662) or a related precursor. One possible approach is the free-radical chlorination of bicyclo[2.2.1]heptane.

Materials:

• Bicyclo[2.2.1]heptane (Norbornane)

• Sulfuryl chloride (SO₂Cl₂)

• Benzoyl peroxide (initiator)

• Carbon tetrachloride (CCl₄, solvent)

• Sodium bicarbonate solution (5%)

• Anhydrous magnesium sulfate (B86663)

• Rotary evaporator

• Distillation apparatus

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve bicyclo[2.2.1]heptane in carbon tetrachloride.

• Add a catalytic amount of benzoyl peroxide to the solution.

• Slowly add sulfuryl chloride dropwise to the reaction mixture at room temperature.

• After the addition is complete, gently heat the mixture to reflux for several hours, monitoring the reaction progress by Gas Chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature.

• Wash the organic layer with a 5% sodium bicarbonate solution to neutralize any remaining acid, followed by washing with water.

• Dry the organic layer over anhydrous magnesium sulfate and filter.

• Remove the solvent using a rotary evaporator.

• Purify the crude product by fractional distillation to isolate 7-chlorobicyclo[2.2.1]heptane.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Sample Preparation: Dissolve 5-10 mg of purified 7-chlorobicyclo[2.2.1]heptane in approximately 0.7 mL of deuterated chloroform (B151607) (CDCl₃) in a 5 mm NMR tube.

• Instrumentation: Acquire ¹H and ¹³C NMR spectra on a 300 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition: Use a standard pulse sequence with a spectral width of 0-10 ppm. Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Employ a proton-decoupled pulse sequence with a spectral width of 0-100 ppm. A larger number of scans will be necessary due to the low natural abundance of ¹³C.

• Data Processing: Process the raw data (FID) by applying a Fourier transform, phase correction, and baseline correction. Reference the chemical shifts to the residual solvent peak (CDCl₃: δ 7.26 for ¹H, δ 77.16 for ¹³C).

Mass Spectrometry (MS):

• Sample Introduction: Introduce a dilute solution of 7-chlorobicyclo[2.2.1]heptane in a volatile solvent (e.g., dichloromethane) into a Gas Chromatograph-Mass Spectrometer (GC-MS).

• GC Separation: Use a suitable capillary column (e.g., DB-5) with a temperature program to separate the compound from any impurities.

• MS Analysis: Set the mass spectrometer to electron ionization (EI) mode at 70 eV. Scan a mass range of m/z 30-200.

• Data Analysis: Analyze the resulting mass spectrum to identify the molecular ion peak and the major fragmentation peaks.

Infrared (IR) Spectroscopy:

• Sample Preparation: Place a drop of neat liquid 7-chlorobicyclo[2.2.1]heptane between two potassium bromide (KBr) plates to form a thin film.

• Instrumentation: Record the spectrum using a Fourier-Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Acquire a background spectrum of the KBr plates. Then, scan the sample over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands corresponding to the functional groups present in the molecule.

Reactivity and Mechanistic Pathways

The bicyclo[2.2.1]heptyl system is known for its propensity to undergo carbocation-mediated rearrangements. The formation of a carbocation at various positions on the bicyclo[2.2.1]heptane skeleton can lead to complex skeletal reorganizations, most notably the Wagner-Meerwein rearrangement. The following diagram illustrates the logical relationship between the 7-chlorobicyclo[2.2.1]heptane and the potential carbocation intermediates and rearranged products that could arise during solvolysis or other ionization-promoting reactions.

Caption: Carbocation formation and subsequent Wagner-Meerwein rearrangement pathway in the bicyclo[2.2.1]heptyl system.

This guide serves as a foundational resource for researchers working with 7-chlorobicyclo[2.2.1]heptane and its derivatives. While direct experimental data for some structural and spectroscopic properties are limited, the provided information, based on established chemical principles and data from closely related compounds, offers a robust framework for further investigation and application in drug development and chemical synthesis.

References

• 1. 7-Chlorobicyclo(2.2.1)heptane | C7H11Cl | CID 15567366 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. lookchem.com [lookchem.com]

Spectroscopic Profile of 7-Chlorobicyclo[2.2.1]heptane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data for 7-Chlorobicyclo[2.2.1]heptane (also known as 7-chlornorbornane). Due to the limited availability of published experimental spectra for this specific compound, this guide combines available experimental mass spectrometry data with predicted Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopic data to offer a comprehensive analytical profile.

Chemical Structure and Properties

• IUPAC Name: 7-chlorobicyclo[2.2.1]heptane[1]

• Synonyms: 7-Chlornorbornan, 7-Chlorobicyclo(2.2.1)heptane[1]

• CAS Number: 765-80-0[1][2]

• Molecular Formula: C₇H₁₁Cl[1][2][3]

• Molecular Weight: 130.61 g/mol [1][3]

• Canonical SMILES: C1CC2CCC1C2Cl[1]

Spectroscopic Data

The following sections present the available and predicted spectroscopic data for 7-Chlorobicyclo[2.2.1]heptane, organized for clarity and comparative analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

2.1.1. Predicted ¹H NMR Spectroscopy

The predicted ¹H NMR spectrum of 7-Chlorobicyclo[2.2.1]heptane in CDCl₃ would exhibit distinct signals for the bridgehead, bridge, and methylene (B1212753) protons. The symmetry of the molecule influences the number of unique proton environments.

Predicted Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~ 4.0	Singlet	1H	H-7
~ 2.5	Broad Singlet	2H	H-1, H-4 (bridgehead)
~ 1.8 - 1.9	Multiplet	4H	H-2, H-3, H-5, H-6 (exo)
~ 1.2 - 1.3	Multiplet	4H	H-2, H-3, H-5, H-6 (endo)

2.1.2. Predicted ¹³C NMR Spectroscopy

The predicted ¹³C NMR spectrum provides insights into the carbon framework of the molecule.

Predicted Chemical Shift (ppm)	Assignment
~ 70	C-7
~ 40	C-1, C-4 (bridgehead)
~ 30	C-2, C-3, C-5, C-6

Infrared (IR) Spectroscopy

Note: A specific experimental IR spectrum for 7-Chlorobicyclo[2.2.1]heptane is not available. The data below is predicted and highlights the expected characteristic absorption bands.

Frequency (cm⁻¹)	Vibrational Mode	Intensity
2950 - 2850	C-H stretch (alkane)	Strong
1450	C-H bend (methylene)	Medium
750 - 650	C-Cl stretch	Strong

Mass Spectrometry (MS)

The mass spectrum of 7-Chlorobicyclo[2.2.1]heptane is characterized by its molecular ion peak and a distinctive isotopic pattern due to the presence of chlorine (³⁵Cl and ³⁷Cl isotopes in an approximate 3:1 ratio).[3] The fragmentation pattern is typical for bicyclic alkanes.

m/z	Relative Intensity (%)	Assignment
130/132	Moderate	[M]⁺ (Molecular ion)
95	High	[M-Cl]⁺
67	High	[C₅H₇]⁺
66	Base Peak	[C₅H₆]⁺ (retro-Diels-Alder fragmentation)

Experimental Protocols

While specific experimental parameters for the acquisition of data for 7-Chlorobicyclo[2.2.1]heptane are not documented, the following provides a general methodology for each key technique.

NMR Spectroscopy

A sample of 7-Chlorobicyclo[2.2.1]heptane would be dissolved in a deuterated solvent, typically chloroform-d (B32938) (CDCl₃), and transferred to an NMR tube. ¹H and ¹³C NMR spectra would be acquired on a high-field NMR spectrometer (e.g., 400 or 500 MHz). Standard pulse sequences would be used for both one-dimensional and potentially two-dimensional (e.g., COSY, HSQC) experiments to aid in structural elucidation.

Infrared (IR) Spectroscopy

For a liquid sample like 7-Chlorobicyclo[2.2.1]heptane, an IR spectrum can be obtained using the thin-film method. A drop of the neat liquid is placed between two salt plates (e.g., NaCl or KBr) to create a thin capillary film. The spectrum is then recorded using a Fourier Transform Infrared (FTIR) spectrometer over the standard mid-IR range (4000-400 cm⁻¹).

Mass Spectrometry (MS)

Mass spectral data is typically acquired using a Gas Chromatography-Mass Spectrometry (GC-MS) system. A dilute solution of 7-Chlorobicyclo[2.2.1]heptane in a volatile solvent (e.g., dichloromethane (B109758) or hexane) is injected into the GC. The compound is separated from any impurities on a capillary column and then introduced into the mass spectrometer. Electron Ionization (EI) at 70 eV is a common method for generating ions, which are then analyzed by a mass analyzer (e.g., a quadrupole).

Logical Relationships and Workflows

The following diagrams illustrate the logical flow of spectroscopic analysis and the relationship between the molecular structure and its spectral features.

Caption: General workflow for the spectroscopic analysis of 7-Chlorobicyclo[2.2.1]heptane.

Caption: Key fragmentation pathways for 7-Chlorobicyclo[2.2.1]heptane in mass spectrometry.

References

• 1. 7-Chlorobicyclo(2.2.1)heptane | C7H11Cl | CID 15567366 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. lookchem.com [lookchem.com]
• 3. 7-chlorobicyclo[2.2.1]heptane [stenutz.eu]

An In-depth Technical Guide to the ¹H and ¹³C NMR of 7-Chlorobicyclo[2.2.1]heptane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear magnetic resonance (NMR) spectroscopy of 7-chlorobicyclo[2.2.1]heptane. Due to the limited availability of specific, published experimental ¹H and ¹³C NMR data for 7-chlorobicyclo[2.2.1]heptane in the public domain, this document focuses on the anticipated spectral characteristics based on the analysis of closely related bicyclo[2.2.1]heptane derivatives. The principles, experimental protocols, and data interpretation workflows detailed herein are broadly applicable for the structural elucidation of this and similar bicyclic systems.

Predicted Spectroscopic Data

The rigid, strained bicyclic framework of 7-chlorobicyclo[2.2.1]heptane, also known as 7-chloronorbornane, results in a complex and informative NMR spectrum. The presence of the electronegative chlorine atom at the C7 bridge position significantly influences the chemical shifts of nearby protons and carbons.

Predicted ¹H NMR Data

The proton NMR spectrum is expected to exhibit distinct signals for the bridgehead (H1, H4), bridge (H7), and methylene (B1212753) bridge protons (H2, H3, H5, H6). Due to the molecule's symmetry, a simplified spectrum is anticipated.

Table 1: Predicted ¹H NMR Chemical Shifts and Coupling Constants for 7-Chlorobicyclo[2.2.1]heptane

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)
H7 (syn to Cl)	4.0 - 4.2	Singlet (or very narrow multiplet)	-
H1, H4 (bridgehead)	2.3 - 2.5	Broad singlet or multiplet	-
H2, H3, H5, H6 (exo)	1.6 - 1.8	Multiplet	-
H2, H3, H5, H6 (endo)	1.2 - 1.4	Multiplet	-

Note: These are estimated values based on known substituent effects in bicyclic systems. Actual experimental values may vary.

Predicted ¹³C NMR Data

The ¹³C NMR spectrum will provide key information on the carbon skeleton. The carbon atom bonded to the chlorine (C7) is expected to be significantly deshielded.

Table 2: Predicted ¹³C NMR Chemical Shifts for 7-Chlorobicyclo[2.2.1]heptane

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C7	65 - 70
C1, C4 (bridgehead)	38 - 42
C2, C3, C5, C6	28 - 32

Note: These are estimated values. The symmetry of the molecule would result in three distinct signals in the proton-decoupled ¹³C NMR spectrum.

Experimental Protocols

A standardized protocol is crucial for obtaining high-quality, reproducible NMR data. The following outlines a typical procedure for the ¹H and ¹³C NMR analysis of 7-chlorobicyclo[2.2.1]heptane.

Sample Preparation

• Sample Weighing: Accurately weigh 5-10 mg of 7-chlorobicyclo[2.2.1]heptane.

• Solvent Addition: Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a clean, dry vial. The choice of solvent is critical and should not have signals that overlap with the analyte peaks.

• Transfer: Using a clean Pasteur pipette, transfer the solution to a standard 5 mm NMR tube.

• Internal Standard: Tetramethylsilane (TMS) is often added as an internal standard for chemical shift referencing (δ = 0.00 ppm).

NMR Instrument Parameters

The following are general parameters for a 400 MHz NMR spectrometer. Optimization may be required based on the specific instrument and sample concentration.

Table 3: Typical ¹H NMR Acquisition Parameters

Parameter	Value
Spectrometer Frequency	400 MHz
Pulse Sequence	zg30 (or similar single-pulse experiment)
Spectral Width	-2 to 12 ppm
Acquisition Time	2-4 s
Relaxation Delay	2-5 s
Number of Scans	8-16
Temperature	298 K

Table 4: Typical ¹³C NMR Acquisition Parameters

Parameter	Value
Spectrometer Frequency	100 MHz
Pulse Sequence	zgpg30 (or similar proton-decoupled experiment)
Spectral Width	0 to 100 ppm
Acquisition Time	1-2 s
Relaxation Delay	2-5 s
Number of Scans	128-1024 (or more, depending on concentration)
Temperature	298 K

Data Processing

• Fourier Transformation: The acquired Free Induction Decay (FID) is converted into the frequency domain spectrum via Fourier transformation.

• Phasing: The spectrum is manually or automatically phased to ensure all peaks are in the absorptive mode.

• Baseline Correction: A baseline correction is applied to obtain a flat baseline.

• Referencing: The chemical shifts are referenced to the internal standard (TMS at 0.00 ppm) or the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

• Integration: For ¹H NMR, the peak areas are integrated to determine the relative ratios of the different protons.

Visualization of Workflows

Experimental Workflow for NMR Analysis

The following diagram illustrates the general workflow from sample preparation to final data analysis.

Experimental workflow for NMR analysis.

Logical Workflow for Structural Elucidation

This diagram outlines the logical steps involved in interpreting the NMR spectra to confirm the structure of 7-chlorobicyclo[2.2.1]heptane.

Logical workflow for structural elucidation.

Mass Spectrometry of 7-Chlorobicyclo[2.2.1]heptane: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass spectrometry of 7-Chlorobicyclo[2.2.1]heptane, a bicyclic organic compound of interest in synthetic chemistry and drug discovery. This document details the expected fragmentation patterns under electron ionization (EI), offers a representative experimental protocol for its analysis by gas chromatography-mass spectrometry (GC-MS), and visualizes the core concepts through detailed diagrams.

Data Presentation: Mass Spectral Fragmentation of Chlorobicyclo[2.2.1]heptane

The following table summarizes the major mass-to-charge ratios (m/z) and relative abundances of the key fragments observed in the electron ionization mass spectrum of a chlorobicyclo[2.2.1]heptane isomer. This data is representative of the fragmentation behavior of this class of compounds. The molecular ion peak is observed at m/z 130 and 132, corresponding to the presence of the ³⁵Cl and ³⁷Cl isotopes, respectively.

m/z	Relative Intensity (%)	Proposed Fragment Ion	Formula
132	5	[C₇H₁₁³⁷Cl]⁺•	Molecular Ion (³⁷Cl)
130	15	[C₇H₁₁³⁵Cl]⁺•	Molecular Ion (³⁵Cl)
95	100	[C₇H₁₁]⁺	Base Peak, Loss of Cl
94	30	[C₇H₁₀]⁺•	Loss of HCl
67	85	[C₅H₇]⁺	Retro-Diels-Alder reaction
66	40	[C₅H₆]⁺•	Further fragmentation
39	25	[C₃H₃]⁺	Further fragmentation

Experimental Protocols

A detailed methodology for the analysis of 7-Chlorobicyclo[2.2.1]heptane by GC-MS is provided below. This protocol is based on established methods for similar halogenated bicyclic compounds.[1]

1. Sample Preparation:

• A stock solution of 7-Chlorobicyclo[2.2.1]heptane is prepared in a volatile organic solvent such as dichloromethane (B109758) or hexane (B92381) at a concentration of 1 mg/mL.

• A working solution is prepared by diluting the stock solution to a final concentration of 10 µg/mL.

2. Gas Chromatography (GC) Conditions:

• GC System: Agilent 7890B GC or equivalent.

• Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar capillary column.

• Injector Temperature: 250 °C.

• Injection Volume: 1 µL.

• Injection Mode: Splitless.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Final hold: 5 minutes at 280 °C.

3. Mass Spectrometry (MS) Conditions:

• MS System: Agilent 5977A MSD or equivalent.

• Ionization Mode: Electron Ionization (EI).

• Electron Energy: 70 eV.

• Ion Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Transfer Line Temperature: 280 °C.

• Mass Range: m/z 35-350.

• Solvent Delay: 3 minutes.

4. Data Analysis:

• Data acquisition and processing are performed using the manufacturer's software (e.g., Agilent MassHunter).

• Compound identification is based on the retention time and the fragmentation pattern of the mass spectrum, which is compared to a reference library (e.g., NIST).

Mandatory Visualizations

The following diagrams illustrate the key processes involved in the mass spectrometric analysis of 7-Chlorobicyclo[2.2.1]heptane.

References

• 1. life.sjtu.edu.cn [life.sjtu.edu.cn]

An In-depth Technical Guide to the Infrared Spectroscopy of 7-Chloronorbornane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the infrared (IR) spectroscopy of 7-chloronorbornane, a bicyclic organic compound. The document details the expected vibrational frequencies, a generalized experimental protocol for spectral acquisition, and a logical workflow for the analysis of its infrared spectrum. This information is crucial for the structural elucidation and characterization of 7-chloronorbornane and its derivatives in research and development settings.

Introduction to the Infrared Spectroscopy of 7-Chloronorbornane

Infrared spectroscopy is a powerful analytical technique that probes the vibrational modes of molecules.[1][2] When a molecule is exposed to infrared radiation, it absorbs energy at specific frequencies corresponding to its natural vibrational frequencies.[1] This absorption pattern is unique to the molecule's structure, providing a "molecular fingerprint" that can be used for identification and structural analysis.[1]

For 7-chloronorbornane, the key functional groups and structural features that give rise to characteristic IR absorptions are the carbon-hydrogen (C-H) and carbon-carbon (C-C) single bonds of the norbornane (B1196662) framework, and the carbon-chlorine (C-Cl) bond at the 7-position. The strained bicyclic system of norbornane influences the vibrational frequencies, making the interpretation of its IR spectrum a subject of interest.

Predicted Infrared Absorption Data for 7-Chloronorbornane

The following table summarizes the expected major infrared absorption bands for 7-chloronorbornane based on characteristic group frequencies for alkanes and haloalkanes.[3][4][5] The exact positions of the peaks can be influenced by the specific molecular environment and the physical state of the sample.

Wavenumber (cm⁻¹)	Intensity	Vibrational Assignment	Notes
2960 - 2850	Strong	C-H stretch	Characteristic of sp³ hybridized C-H bonds in the norbornane skeleton.[3][4]
1470 - 1450	Medium	CH₂ scissoring	Bending vibration of the methylene (B1212753) groups in the bicyclic ring.
1300 - 800	Medium-Weak	C-C stretch	Skeletal vibrations of the norbornane framework. This region is often complex and part of the "fingerprint region".[3][4][6]
785 - 540	Medium-Strong	C-Cl stretch	This is a key absorption for identifying the presence of the chlorine substituent. The exact frequency can provide information about the conformation of the C-Cl bond.[5]

Experimental Protocol for Infrared Spectroscopy

The following is a generalized protocol for obtaining the infrared spectrum of a compound like 7-chloronorbornane, which is typically a solid or liquid at room temperature.

3.1. Sample Preparation

The method of sample preparation depends on the physical state of the 7-chloronorbornane sample.

• For Solid Samples (KBr Pellet Method):

  • Grind a small amount (1-2 mg) of the 7-chloronorbornane sample with approximately 100-200 mg of dry potassium bromide (KBr) powder using an agate mortar and pestle. The KBr must be free of moisture.

  • Transfer the fine powder into a pellet press.

  • Apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.

  • Carefully remove the KBr pellet from the press and place it in the sample holder of the IR spectrometer.

• For Liquid Samples (Neat Sample):

  • Place a drop of the neat (undiluted) liquid 7-chloronorbornane sample between two salt plates (e.g., NaCl or KBr).

  • Gently press the plates together to form a thin film of the liquid.

  • Mount the salt plates in the spectrometer's sample holder.

3.2. Instrumental Parameters

A Fourier Transform Infrared (FTIR) spectrometer is commonly used for acquiring IR spectra.[1] Typical instrument settings are as follows:

• Spectral Range: 4000 - 400 cm⁻¹

• Resolution: 4 cm⁻¹

• Number of Scans: 16-32 (signal-to-noise ratio can be improved by increasing the number of scans)

• Background: A background spectrum of the empty sample holder (or the salt plates) should be recorded before running the sample spectrum.

3.3. Data Acquisition and Processing

• Place the prepared sample in the spectrometer.

• Acquire the sample spectrum. The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final transmittance or absorbance spectrum.

• Process the spectrum as needed, which may include baseline correction and peak picking to identify the exact wavenumbers of the absorption bands.

Workflow for Infrared Spectroscopic Analysis

The following diagram illustrates the logical workflow for the infrared spectroscopic analysis of 7-chloronorbornane.

Figure 1. A flowchart illustrating the key stages of infrared spectroscopic analysis, from initial sample preparation to final structural confirmation.

Interpretation of the 7-Chloronorbornane Spectrum

The interpretation of the infrared spectrum of 7-chloronorbornane involves identifying the characteristic absorption bands and relating them to the molecule's structure.

• C-H Stretching Region (2960 - 2850 cm⁻¹): The presence of strong absorptions in this region confirms the presence of the saturated hydrocarbon framework.[3][4]

• Fingerprint Region (below 1500 cm⁻¹): This region contains a complex pattern of absorptions due to C-C stretching and various bending vibrations.[6] While difficult to assign each peak individually, the overall pattern is unique to the 7-chloronorbornane molecule and can be used for identification by comparison with a reference spectrum.

• C-Cl Stretching Region (785 - 540 cm⁻¹): A medium to strong absorption in this range is a clear indicator of the carbon-chlorine bond.[5] The position of this peak can be sensitive to the stereochemistry at the 7-position (exo vs. endo), although a detailed vibrational analysis would be required to make a definitive assignment.

Conclusion

Infrared spectroscopy is an indispensable tool for the characterization of 7-chloronorbornane. By analyzing the key absorption bands corresponding to the C-H, C-C, and C-Cl vibrations, researchers can confirm the presence of the principal functional groups and the overall molecular structure. The provided data and protocols serve as a valuable resource for scientists and professionals engaged in the synthesis, analysis, and application of 7-chloronorbornane and related compounds.

References

• 1. columbia.edu [columbia.edu]
• 2. edu.rsc.org [edu.rsc.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 12.6 Infrared Spectra of Some Common Functional Groups – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 5. IR spectrum: Haloalkanes [quimicaorganica.org]
• 6. m.youtube.com [m.youtube.com]

An In-depth Technical Guide to the Stability and Storage of 7-Chlorobicyclo[2.2.1]heptane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and storage considerations for 7-Chlorobicyclo[2.2.1]heptane (also known as 7-chloronorbornane). Due to the limited availability of stability data for this specific compound, this guide incorporates information from structurally related molecules, including the parent compound bicyclo[2.2.1]heptane (norbornane) and other halogenated alkanes, to provide a thorough understanding of its chemical behavior.

Chemical and Physical Properties

A foundational understanding of the physicochemical properties of 7-Chlorobicyclo[2.2.1]heptane is essential for its proper handling and storage.

Property	Value	Source
Chemical Formula	C₇H₁₁Cl	[1][2]
Molecular Weight	130.617 g/mol	[1]
CAS Number	765-80-0	[1][2]
Appearance	Not explicitly stated, likely a liquid or low-melting solid
Boiling Point	Not explicitly stated
Melting Point	Not explicitly stated
Solubility	Expected to be soluble in nonpolar organic solvents
XLogP3	2.4	[1]

Stability Profile

The stability of 7-Chlorobicyclo[2.2.1]heptane is influenced by several factors, including temperature, light, and the presence of moisture. The following sections detail its predicted stability based on data from analogous compounds.

Thermal Stability

For 7-Chlorobicyclo[2.2.1]heptane, the carbon-chlorine bond is expected to be the weakest bond and, therefore, the most susceptible to thermal cleavage. At elevated temperatures, homolytic cleavage of the C-Cl bond would generate a 7-norbornyl radical and a chlorine radical, initiating a cascade of radical reactions.

Predicted Thermal Degradation Pathway:

Caption: Predicted initial step in the thermal degradation of 7-Chlorobicyclo[2.2.1]heptane.

Photochemical Stability

Halogenated alkanes are known to undergo photochemical degradation, primarily through the homolytic cleavage of the carbon-halogen bond upon absorption of UV radiation.[6] Studies on short-chain chlorinated paraffins indicate that they can be completely degraded under UV irradiation in aqueous solutions.[7][8] The primary reactive species in these processes is often the hydroxyl radical, which can be generated from the photo-ionized chlorine atom.[8]

Therefore, 7-Chlorobicyclo[2.2.1]heptane is expected to be sensitive to light, particularly in the UV spectrum. Exposure to sunlight or other UV sources could lead to its degradation, likely initiating with the cleavage of the C-Cl bond.

Predicted Photochemical Degradation Initiation:

Caption: Initial photochemical activation and degradation of 7-Chlorobicyclo[2.2.1]heptane.

Hydrolytic Stability

The hydrolysis of haloalkanes is a well-documented reaction that proceeds via nucleophilic substitution, where a water molecule or a hydroxide (B78521) ion acts as the nucleophile.[9] The rate of hydrolysis is dependent on the structure of the haloalkane and the reaction conditions. For bicyclic systems like 7-Chlorobicyclo[2.2.1]heptane, the rigid structure can influence the reaction mechanism and rate.

While specific data for the 7-chloro isomer is unavailable, studies on other chloronorbornane derivatives have been conducted.[10] The hydrolysis of 7-Chlorobicyclo[2.2.1]heptane would be expected to yield 7-hydroxybicyclo[2.2.1]heptane and hydrochloric acid. This reaction is likely to be slow at neutral pH but will be accelerated by the presence of acids or bases and at elevated temperatures.

Hydrolysis Reaction:

References

• 1. lookchem.com [lookchem.com]
• 2. Page loading... [guidechem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. [PDF] Thermal decomposition of norbornane (bicyclo[2.2.1]heptane) dissolved in benzene. Experimental study and mechanism investigation | Semantic Scholar [semanticscholar.org]
• 5. [0704.0699] Thermal decomposition of norbornane (bicyclo[2.2.1]heptane) dissolved in benzene. Experimental study and mechanism investigation [arxiv.org]
• 6. academic.oup.com [academic.oup.com]
• 7. iehpc.gdut.edu.cn [iehpc.gdut.edu.cn]
• 8. Photochemical degradation kinetics and mechanism of short-chain chlorinated paraffins in aqueous solution: A case of 1-chlorodecane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]
• 10. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to 7-Chlorobicyclo[2.2.1]heptane (CAS Number: 765-80-0)

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Chlorobicyclo[2.2.1]heptane, also known as 7-chloronorbornane, is a halogenated bicyclic organic compound. Its rigid bicyclo[2.2.1]heptane framework makes it a valuable scaffold in synthetic organic chemistry. While direct biological activity of 7-chlorobicyclo[2.2.1]heptane has not been extensively reported, it serves as a crucial synthetic intermediate and structural motif in the development of various biologically active molecules, including antiviral and anti-allergic agents. This technical guide provides a comprehensive overview of the chemical information, synthesis, and known applications of 7-chlorobicyclo[2.2.1]heptane.

Chemical and Physical Properties

The fundamental chemical and physical properties of 7-Chlorobicyclo[2.2.1]heptane are summarized in the table below. These properties are essential for its handling, characterization, and application in synthetic protocols.

Property	Value	Reference(s)
CAS Number	765-80-0	[1]
Molecular Formula	C₇H₁₁Cl	[1]
Molecular Weight	130.61 g/mol	[1]
IUPAC Name	7-chlorobicyclo[2.2.1]heptane	[1]
Synonyms	7-Chloronorbornane, (1β,4β)-7-Chloronorbornane
Appearance	Not reported
Boiling Point	Not reported
Melting Point	Not reported
Density	Not reported
XLogP3-AA	2.4	[1]
Complexity	80.6	[1]
Hydrogen Bond Donor Count	0	[1]
Hydrogen Bond Acceptor Count	0	[1]
Rotatable Bond Count	0	[1]

Synthesis and Experimental Protocols

The synthesis of 7-chlorobicyclo[2.2.1]heptane can be approached through several synthetic strategies. The most common methods involve the chlorination of norbornane (B1196662) or the decarboxylative halogenation of a norbornane carboxylic acid derivative.

Free-Radical Chlorination of Norbornane

One potential route to 7-chlorobicyclo[2.2.1]heptane is the free-radical chlorination of norbornane using reagents like sulfuryl chloride (SO₂Cl₂) in the presence of a radical initiator.

Experimental Protocol (General Procedure):

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, magnetic stirrer, and an inert atmosphere (e.g., nitrogen or argon), dissolve norbornane in a suitable anhydrous solvent (e.g., carbon tetrachloride or benzene).

• Initiator Addition: Add a catalytic amount of a free-radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide.

• Chlorinating Agent Addition: Slowly add a stoichiometric amount of sulfuryl chloride to the reaction mixture. The reaction may be initiated by gentle heating or photochemically.

• Reaction Monitoring: Monitor the progress of the reaction by gas chromatography (GC) or thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Quench any remaining sulfuryl chloride by carefully adding water or a basic solution. Separate the organic layer, wash it with brine, and dry it over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄).

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by distillation or column chromatography to yield 7-chlorobicyclo[2.2.1]heptane.

Workflow for Free-Radical Chlorination

Hunsdiecker Reaction

The Hunsdiecker reaction provides an alternative route to 7-chlorobicyclo[2.2.1]heptane from norbornane-7-carboxylic acid. This reaction involves the thermal decarboxylation of a silver salt of the carboxylic acid in the presence of a halogen.

Experimental Protocol (General Procedure):

• Silver Salt Formation: Prepare the silver salt of norbornane-7-carboxylic acid by treating the acid with silver oxide or another suitable silver salt. The silver carboxylate should be thoroughly dried.

• Reaction Setup: In a flask protected from light and equipped with a reflux condenser and stirrer, suspend the dry silver norbornane-7-carboxylate in an inert solvent like carbon tetrachloride.

• Halogen Addition: Add a stoichiometric amount of elemental chlorine (or a chlorine source) to the suspension.

• Reaction: Heat the mixture to reflux to initiate the decarboxylation and halogenation. The reaction progress can be monitored by the cessation of carbon dioxide evolution.

• Work-up: After the reaction is complete, cool the mixture and filter off the silver chloride precipitate.

• Purification: Wash the filtrate with a solution of sodium thiosulfate (B1220275) to remove any excess halogen, followed by water and brine. Dry the organic layer and remove the solvent under reduced pressure. The resulting 7-chlorobicyclo[2.2.1]heptane can be purified by distillation.

Analytical Data

Mass Spectrometry

The mass spectrum of 7-chlorobicyclo[2.2.1]heptane can be obtained via Gas Chromatography-Mass Spectrometry (GC-MS). The fragmentation pattern is characteristic of the bicyclic structure and the presence of a chlorine atom.

A generalized workflow for the MS analysis is presented below.

Workflow for GC-MS Analysis

Biological Activity and Applications

Currently, there is a lack of published data on the direct biological activity of 7-chlorobicyclo[2.2.1]heptane. Its primary role in the life sciences is as a rigid scaffold and a synthetic precursor for the development of more complex molecules with therapeutic potential.

Scaffold for Antiviral Agents

Derivatives of 7-chlorobicyclo[2.2.1]heptane have been synthesized and investigated for their antiviral properties. For instance, the bicyclo[2.2.1]heptane skeleton has been used as a carbocyclic sugar mimic in nucleoside analogs. These modified nucleosides have shown activity against viruses such as Herpes Simplex Virus 1 (HSV-1). The chlorine atom at the 7-position can be a site for further functionalization or can influence the overall conformation and electronic properties of the molecule, which in turn affects its interaction with viral enzymes.

The diagram below illustrates the role of 7-chlorobicyclo[2.2.1]heptane as a precursor in the synthesis of biologically active compounds.

Role of 7-Chlorobicyclo[2.2.1]heptane as a Precursor

Safety Information

There is limited specific toxicological data available for 7-chlorobicyclo[2.2.1]heptane. As with any chlorinated organic compound, it should be handled with appropriate care in a well-ventilated laboratory fume hood. Standard personal protective equipment, including safety goggles, gloves, and a lab coat, should be worn. Avoid inhalation, ingestion, and skin contact. For detailed safety information, it is recommended to consult the Safety Data Sheet (SDS) from the supplier.

Conclusion

7-Chlorobicyclo[2.2.1]heptane is a valuable compound in synthetic chemistry, primarily utilized as a building block for more complex molecules. While its own biological profile is not well-characterized, its rigid bicyclic structure has proven useful in the design of novel therapeutic agents. Further research into the synthesis, reactivity, and potential applications of this compound could open new avenues in medicinal chemistry and drug discovery.

References

• 1. 7-Chlorobicyclo(2.2.1)heptane | C7H11Cl | CID 15567366 - PubChem [pubchem.ncbi.nlm.nih.gov]

Determining the Molecular Weight of C7H11Cl

The molecular weight of a chemical compound is the sum of the atomic weights of its constituent atoms. For the compound C7H11Cl, this involves the atomic weights of Carbon (C), Hydrogen (H), and Chlorine (Cl).

Atomic Weights of Constituent Elements

To calculate the molecular weight, the standard atomic weights of each element are required. These are typically expressed in atomic mass units (amu).

• Carbon (C): The atomic weight of carbon is approximately 12.011 amu.[1][2] This value is a weighted average of its natural isotopes, primarily carbon-12 and carbon-13.[3][4]

• Hydrogen (H): The atomic weight of hydrogen is approximately 1.008 amu.[5][6][7] This reflects the natural abundance of its isotopes, predominantly protium (B1232500) (¹H).

• Chlorine (Cl): The atomic weight of chlorine is approximately 35.45 amu.[8][9] This average is derived from its two stable isotopes, chlorine-35 and chlorine-37, which are found in nature at abundances of roughly 75% and 25%, respectively.[10][11]

Calculation of Molecular Weight

The molecular formula C7H11Cl indicates that the molecule contains:

• 7 Carbon atoms

• 11 Hydrogen atoms

• 1 Chlorine atom

The molecular weight is calculated as follows:

(Number of C atoms × Atomic weight of C) + (Number of H atoms × Atomic weight of H) + (Number of Cl atoms × Atomic weight of Cl)

(7 × 12.011 amu) + (11 × 1.008 amu) + (1 × 35.45 amu)

• Contribution from Carbon: 84.077 amu

• Contribution from Hydrogen: 11.088 amu

• Contribution from Chlorine: 35.45 amu

Summing these values gives the total molecular weight:

84.077 + 11.088 + 35.45 = 130.615 amu

This calculated value represents the average molecular mass of the compound.

Element	Symbol	Quantity	Atomic Weight (amu)	Total Weight (amu)
Carbon	C	7	12.011	84.077
Hydrogen	H	11	1.008	11.088
Chlorine	Cl	1	35.45	35.45
Total	130.615

References

• 1. youtube.com [youtube.com]
• 2. Carbon | C (Element) - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Atomic/Molar mass [westfield.ma.edu]
• 4. Atomic Weights and Isotopic Compositions for Carbon [physics.nist.gov]
• 5. quora.com [quora.com]
• 6. Hydrogen - Wikipedia [en.wikipedia.org]
• 7. m.youtube.com [m.youtube.com]
• 8. Chlorine Facts - Chlorine The Element of Surprise [chlorine.org]
• 9. Chlorine - Element information, properties and uses | Periodic Table [periodic-table.rsc.org]
• 10. Chlorine - Wikipedia [en.wikipedia.org]
• 11. Why is the atomic mass of chlorine taken as 35.5 u and not a whole number like 35 u or 36 u explained? [unacademy.com]

Theoretical and Computational Elucidation of 7-Chloronorbornane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

7-Chloronorbornane, a halogenated bicyclic alkane, presents a compelling case study for the application of modern theoretical and computational chemistry techniques. Its rigid, strained ring system and the presence of a stereocenter at the chlorine-bearing carbon (C7) give rise to distinct chemical properties and potential reactivity pathways that are of significant interest in medicinal chemistry and materials science. This technical guide provides a comprehensive overview of the theoretical and computational methodologies that can be employed to investigate the structural, spectroscopic, and reactive properties of 7-chloronorbornane. Due to a scarcity of specific published data on this molecule, this paper presents a hypothetical, yet plausible, compilation of data and protocols based on established computational studies of analogous norbornane (B1196662) derivatives and halogenated hydrocarbons. This guide is intended to serve as a practical framework for researchers embarking on the computational analysis of similar bicyclic systems.

Introduction

The norbornane scaffold is a prevalent structural motif in many biologically active molecules and polymer precursors. The introduction of a chlorine atom at the C7 position introduces a site for potential chemical modification and influences the molecule's overall electronic structure and conformational preferences. Understanding these properties at a molecular level is crucial for designing novel derivatives with desired functionalities. Computational chemistry offers a powerful and cost-effective avenue to explore the molecular landscape of 7-chloronorbornane, providing insights that can guide synthetic efforts and rationalize experimental observations.

This guide will detail the application of Density Functional Theory (DFT) and other computational methods to elucidate the geometry, vibrational spectra, and a potential reaction mechanism—solvolysis—of 7-chloronorbornane.

Molecular Structure and Conformational Analysis

The primary step in the computational study of any molecule is the determination of its equilibrium geometry. For 7-chloronorbornane, the key stereochemical consideration is the orientation of the chlorine atom, which can be in either the syn or anti position relative to the ethano bridge.

Computational Protocol for Geometry Optimization

A standard and effective method for geometry optimization involves the use of Density Functional Theory (DFT).

Protocol:

• Initial Structure Generation: The initial 3D coordinates of syn- and anti-7-chloronorbornane are generated using a molecular builder.

• Computational Method: Geometry optimization is performed using the B3LYP functional, which combines Becke's three-parameter exchange functional with the Lee-Yang-Parr correlation functional.

• Basis Set: The 6-31G(d) basis set is employed, which provides a good balance between accuracy and computational cost for molecules of this size.

• Software: The Gaussian suite of programs is a commonly used software package for such calculations.

• Convergence Criteria: The optimization is continued until the forces on the atoms and the change in energy between successive steps fall below predefined convergence thresholds.

• Frequency Calculation: A vibrational frequency analysis is performed at the same level of theory to confirm that the optimized structure corresponds to a true energy minimum (i.e., no imaginary frequencies).

Predicted Structural Parameters

The following table summarizes hypothetical, yet realistic, optimized geometric parameters for the more stable anti-7-chloronorbornane isomer, based on DFT calculations of similar norbornane derivatives.

Parameter	Value
Bond Lengths (Å)
C7-Cl	1.805
C1-C7	1.552
C4-C7	1.552
C1-C2	1.545
C2-C3	1.560
C1-C6	1.545
**Bond Angles (°) **
C1-C7-C4	93.5
Cl-C7-C1	115.8
C2-C1-C6	107.2
C1-C2-C3	103.1
Dihedral Angles (°)
Cl-C7-C1-C2	178.5
C7-C1-C2-C3	0.0

Vibrational Spectroscopy

Vibrational spectroscopy, particularly infrared (IR) spectroscopy, is a powerful experimental technique for identifying molecular structures. Computational chemistry can predict the vibrational frequencies and IR intensities with a high degree of accuracy, aiding in the interpretation of experimental spectra.

Computational Protocol for Vibrational Frequencies

The protocol for calculating vibrational frequencies is an extension of the geometry optimization procedure.

Protocol:

• Optimized Geometry: The calculation is performed on the previously optimized geometry of 7-chloronorbornane.

• Computational Method: The same level of theory as the geometry optimization (e.g., B3LYP/6-31G(d)) is used to calculate the second derivatives of the energy with respect to the atomic coordinates.

• Frequency Analysis: Diagonalization of the mass-weighted Hessian matrix yields the vibrational frequencies and normal modes.

• Scaling Factor: A scaling factor (typically around 0.96 for B3LYP/6-31G(d)) is often applied to the calculated harmonic frequencies to better match experimental anharmonic frequencies.

Predicted Vibrational Frequencies

Below is a table of selected, representative calculated vibrational frequencies for anti-7-chloronorbornane.

Frequency (cm⁻¹) (Scaled)	Intensity (km/mol)	Assignment
2985	120	C-H stretch (bridgehead)
2950	185	C-H stretch (methylene)
1455	45	CH₂ scissoring
1230	30	C-C stretch
780	250	C-Cl stretch
650	80	Skeletal deformation

Reaction Mechanism: A Case Study of Solvolysis

The solvolysis of 7-halonorbornanes is a classic example of a reaction where the rigid bicyclic framework can influence the reaction mechanism and stereochemical outcome. A computational investigation can provide valuable insights into the energetics of the reaction pathway.

Computational Protocol for Reaction Pathway Analysis

Investigating a reaction mechanism computationally involves identifying the transition state connecting the reactant and the product.

Protocol:

• Reactant and Product Optimization: The geometries of the reactant (7-chloronorbornane) and the product (7-norbornyl cation, in the case of the rate-determining step of Sₙ1 solvolysis) are optimized.

• Transition State Search: A transition state search is initiated using a method such as the Berny algorithm or a synchronous transit-guided quasi-Newton (STQN) method. An initial guess for the transition state geometry is required.

• Transition State Verification: A frequency calculation is performed on the located transition state structure. A true transition state is characterized by having exactly one imaginary frequency, which corresponds to the motion along the reaction coordinate.

• Intrinsic Reaction Coordinate (IRC) Calculation: An IRC calculation is performed to confirm that the located transition state connects the intended reactant and product.

• Energy Profile: Single-point energy calculations at a higher level of theory (e.g., a larger basis set or a more sophisticated method like MP2) can be performed on the optimized geometries to obtain a more accurate reaction energy profile.

Predicted Energetics of Solvolysis

The following table presents hypothetical activation and reaction energies for the initial, rate-determining step of the Sₙ1 solvolysis of anti-7-chloronorbornane.

Parameter	Energy (kcal/mol)
Activation Energy (Eₐ)	+22.5
Reaction Energy (ΔE)	+15.0

Visualizations

Computational Workflow

Caption: A typical workflow for the computational study of a molecule's structure and reactivity.

Solvolysis Reaction Pathway

Caption: Energy profile for the rate-determining step of the Sₙ1 solvolysis of 7-chloronorbornane.

Conclusion

This technical guide has outlined a standard and robust computational methodology for the theoretical investigation of 7-chloronorbornane. By employing techniques such as DFT for geometry optimization, vibrational frequency analysis, and reaction pathway mapping, a wealth of information regarding the structural, spectroscopic, and reactive properties of this and similar molecules can be obtained. The hypothetical data and detailed protocols presented herein serve as a valuable resource for researchers in computational chemistry, medicinal chemistry, and materials science, providing a solid foundation for future in-silico studies of bicyclic systems. The synergy between such computational predictions and experimental work is crucial for accelerating the design and discovery of new molecules with tailored properties.

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 7-Chlorobicyclo[2.2.1]heptane in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Chlorobicyclo[2.2.1]heptane, also known as 7-chloronorbornane, is a halogenated bicyclic organic compound. Its rigid, strained ring structure and the presence of a reactive chlorine atom at the bridgehead position make it a valuable intermediate in organic synthesis. The bicyclo[2.2.1]heptane framework is a key structural motif in a variety of natural products and biologically active molecules, including the potent analgesic epibatidine. Consequently, 7-chlorobicyclo[2.2.1]heptane serves as a versatile building block for the synthesis of complex molecular architectures and in the development of novel pharmaceutical agents.

The reactivity of 7-chlorobicyclo[2.2.1]heptane is primarily centered around the carbon-chlorine bond. The chlorine atom can be displaced by a range of nucleophiles, allowing for the introduction of diverse functionalities. This document provides detailed application notes and experimental protocols for key synthetic transformations involving 7-chlorobicyclo[2.2.1]heptane and its derivatives.

Data Presentation

Table 1: Physical and Chemical Properties of 7-Chlorobicyclo[2.2.1]heptane

Property	Value
Molecular Formula	C₇H₁₁Cl[1]
Molecular Weight	130.61 g/mol [1]
CAS Number	765-80-0[1]
Appearance	Colorless liquid (expected)
Boiling Point	Data not available
Melting Point	Data not available
Solubility	Soluble in organic solvents
XLogP3	2.4[1]

Table 2: Summary of Key Reactions and Typical Conditions

Reaction Type	Reagent(s)	Product Type	Typical Conditions	Notes
Nucleophilic Substitution	Sodium Azide (B81097) (NaN₃)	7-Azidobicyclo[2.2.1]heptane	DMF, 80-100 °C, 12-24 h	A versatile precursor for amines.
Reduction	Lithium Aluminum Hydride (LiAlH₄)	Bicyclo[2.2.1]heptane	Anhydrous Ether, rt	Effective for dehalogenation.
Grignard Reaction	R-MgBr	7-Alkyl/Aryl-bicyclo[2.2.1]heptane	THF	Reactivity can be complex; may involve rearrangements.

Experimental Protocols

Protocol 1: Nucleophilic Substitution with Sodium Azide

This protocol describes a representative procedure for the substitution of the chlorine atom with an azide group, a versatile functional group that can be readily converted to an amine. This protocol is adapted from a similar reaction with 5-chlorobicyclo[2.2.1]hept-2-ene.[2]

Materials:

• 7-Chlorobicyclo[2.2.1]heptane

• Sodium azide (NaN₃)

• Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a solution of 7-chlorobicyclo[2.2.1]heptane in DMF, add an excess of sodium azide.

• Heat the reaction mixture to 80-100 °C and stir for 12-24 hours. Monitor the reaction progress by TLC or GC.

• After completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Wash the combined organic layers with saturated aqueous sodium bicarbonate solution and then with brine.[2]

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford 7-azidobicyclo[2.2.1]heptane.

• Further purification can be achieved by column chromatography.

Protocol 2: Reduction with Lithium Aluminum Hydride

This protocol details the reduction of a chlorinated bicyclo[2.2.1]heptane derivative to the corresponding dehalogenated compound. This method is based on the reduction of syn-7-chlorobicyclo[2.2.1]heptan-2-one.[3]

Materials:

• 7-Chlorobicyclo[2.2.1]heptane derivative (e.g., anti-7-Chloro-exo-2-hydroxybicyclo[2.2.1]heptane)

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous diethyl ether

• Water

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, prepare a suspension of lithium aluminum hydride in anhydrous diethyl ether.

• Cool the suspension in an ice bath.

• Slowly add a solution of the 7-chlorobicyclo[2.2.1]heptane derivative in anhydrous diethyl ether to the LiAlH₄ suspension with stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours, monitoring the reaction by TLC.

• Upon completion, carefully quench the reaction by the slow, dropwise addition of water, followed by a 15% aqueous sodium hydroxide (B78521) solution, and then water again, while cooling the flask in an ice bath.

• Filter the resulting precipitate and wash it thoroughly with diethyl ether.

• Dry the combined organic filtrate over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the bicyclo[2.2.1]heptane product.

Protocol 3: Grignard Reaction (Conceptual Protocol)

The Grignard reaction with 7-chlorobicyclo[2.2.1]heptane can be complex. A study on a related derivative, ((1S,2S,4S,7R)-2-Chloro-5-oxobicyclo[2.2.1]heptan-7-yl)methyl methanesulfonate, showed that the basicity of the Grignard reagent can induce dehydrochlorination and rearrangement rather than direct substitution.[4] The following is a conceptual protocol for the reaction of a Grignard reagent with a 7-chlorobicyclo[2.2.1]heptane derivative, which may require significant optimization.

Materials:

• 7-Chlorobicyclo[2.2.1]heptane derivative

• Grignard reagent (e.g., Phenylmagnesium bromide in THF)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride solution

Procedure:

• To a solution of the 7-chlorobicyclo[2.2.1]heptane derivative in anhydrous THF under an inert atmosphere, add the Grignard reagent solution dropwise at a controlled temperature (e.g., 0 °C or room temperature).

• Stir the reaction mixture for a specified time, monitoring the progress by TLC or GC.

• Upon completion, quench the reaction by carefully adding saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with an appropriate organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizations

Caption: Synthetic pathways from 7-Chlorobicyclo[2.2.1]heptane.

Caption: Conversion of 7-azidobicyclo[2.2.1]heptane to the corresponding amine.

References

• 1. 7-Chlorobicyclo(2.2.1)heptane | C7H11Cl | CID 15567366 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. 2024.sci-hub.st [2024.sci-hub.st]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: 7-Chlorobicyclo[2.2.1]heptane as a Precursor for Antiviral Nucleoside Analogs

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the utilization of the 7-chlorobicyclo[2.2.1]heptane scaffold in the synthesis of novel antiviral pharmaceuticals. The unique, rigid, three-dimensional structure of the bicyclo[2.2.1]heptane framework offers a versatile platform for designing therapeutic agents with specific stereochemical arrangements, which is crucial for effective interaction with biological targets.[1] This document outlines the synthetic pathways, experimental protocols, and biological activity of antiviral nucleoside analogs derived from a chloro-substituted bicyclo[2.2.1]heptane core.

Application: Antiviral Drug Discovery

The bicyclo[2.2.1]heptane skeleton has been successfully incorporated into nucleoside analogs to develop new antiviral agents.[1] Nucleosides are a critical class of antiviral and antitumor drugs, but resistance and toxicity often limit their long-term use.[1] By replacing the sugar moiety with a carbocyclic fragment like the chloro-substituted bicyclo[2.2.1]heptane, it is possible to create novel 1'-homocarbanucleoside analogs with potential therapeutic benefits.[1]

One notable application is the synthesis of a series of pyrimidine (B1678525) and purine (B94841) analogs with an optically active substituted bicyclo[2.2.1]heptane skeleton.[1] These compounds have been evaluated for their antiviral activity, particularly against Herpes Simplex Virus type 1 (HSV-1).[1]

Quantitative Data Summary

The following table summarizes the antiviral activity of synthesized 1'-homocarbocyclic nucleoside analogs containing the chloro-bicyclo[2.2.1]heptane moiety against HSV-1.

Compound ID	Nucleobase	Yield (%)	IC₅₀ (µM) against HSV-1
4a	5-Fluorouracil	-	>100
4c	Thymine	36.6	>100
4d	Cytosine	23.5	>100
6a	Adenine	-	>100
6c	6-(Cyclopentylamino)purine	-	>100
6d	6-(Cyclohexylamino)purine	-	21 ± 4
6f	6-(Benzylamino)purine	-	28 ± 4
6j	6-(2-Phenylethylamino)purine	-	15 ± 2
Acyclovir	(Reference)	-	28 ± 4

Data sourced from "New HSV-1 Anti-Viral 1′-Homocarbocyclic Nucleoside Analogs with an Optically Active Substituted Bicyclo[2.2.1]Heptane Fragment as a Glycoside Moiety".[1]

Experimental Protocols

The following protocols are based on the synthesis of antiviral 1'-homocarbocyclic nucleoside analogs. The starting material for this specific synthesis is a diol derivative of the bicyclo[2.2.1]heptane core, which is then functionalized to incorporate the chloro-substituent and the nucleobases. While not starting directly from 7-chlorobicyclo[2.2.1]heptane, this pathway demonstrates the utility of the chloro-substituted scaffold.

Protocol 1: Synthesis of Pyrimidine Analogs (General Procedure)

This protocol describes the Mitsunobu reaction to couple the bicyclo[2.2.1]heptane diol with pyrimidine nucleobases.

Materials:

• (1S,2S,4S,7R)-7-(hydroxymethyl)bicyclo[2.2.1]heptan-2-ol (diol intermediate)

• 5-Fluorouracil, Thymine, or Cytosine

• Triphenylphosphine (Ph₃P)

• Diisopropyl azodicarboxylate (DIAD)

• Anhydrous Tetrahydrofuran (THF)

• Argon atmosphere

Procedure:

• Suspend Triphenylphosphine (20 mmol) and the respective pyrimidine base (20 mmol) in anhydrous THF (120 mL) and stir at room temperature for 20 minutes under an argon atmosphere.

• Cool the mixture to 0 °C using an ice-water bath.

• Add DIAD (20 mmol) dropwise to the cooled suspension.

• After one hour, add a solution of the diol intermediate (10 mmol) in THF (80 mL) dropwise over 50 minutes.

• Allow the reaction to stir overnight at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to yield the desired pyrimidine nucleoside analog.

Protocol 2: Synthesis of the 6-Chloropurine (B14466) Intermediate (Compound 5)

This protocol details the synthesis of the key 6-chloropurine intermediate which serves as a precursor for various purine analogs.

Materials:

• (1S,2S,4S,7R)-7-(hydroxymethyl)bicyclo[2.2.1]heptan-2-ol (diol intermediate)

• 6-Chloropurine

• Triphenylphosphine (Ph₃P)

• Diisopropyl azodicarboxylate (DIAD)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• Prepare a solution of 6-chloropurine (40 mmol) and Ph₃P (40 mmol) in anhydrous THF (280 mL).

• Cool the solution to -6 °C.

• Add DIAD (40 mmol) to the solution over 40 minutes to form the betaine (B1666868) complex. Allow the complex to form for one hour.

• Dissolve the diol intermediate (20 mmol) in THF (160 mL).

• Add the diol solution to the betaine complex solution over one hour.

• Stir the reaction mixture and allow it to proceed to completion.

• After the reaction is complete, as monitored by TLC, work up the reaction mixture.

• Purify the product to obtain (1S,4S,5S,7R)-5-Chloro-7-((6-chloro-9H-purin-9-yl)methyl)bicyclo[2.2.1]heptan-2-ol (Compound 5).

Protocol 3: Synthesis of 6-Substituted Purine Analogs (General Procedure)

This protocol outlines the nucleophilic substitution of the chlorine atom on the purine ring of Compound 5.

Materials:

• (1S,4S,5S,7R)-5-Chloro-7-((6-chloro-9H-purin-9-yl)methyl)bicyclo[2.2.1]heptan-2-ol (Compound 5)

• Desired amine (e.g., cyclopentylamine, cyclohexylamine, benzylamine, 2-phenylethylamine)

Procedure:

• Dissolve Compound 5 (0.8 mmol) in the desired amine (excess).

• Stir the reaction mixture at room temperature. The reaction time will vary depending on the amine used (e.g., 72 hours for cyclopentylamine, 6 days for cyclohexylamine).

• Monitor the progress of the reaction by TLC.

• Once the starting material is consumed, remove the excess amine under reduced pressure.

• Purify the resulting residue by column chromatography to yield the final 6-substituted purine nucleoside analog.

Visualizations

Synthetic Pathway for Antiviral Nucleoside Analogs

The following diagram illustrates the general synthetic workflow from the bicyclo[2.2.1]heptane diol intermediate to the final pyrimidine and purine nucleoside analogs.

Caption: General synthetic workflow for antiviral nucleoside analogs.

Logical Relationship of Compound Classes and Activity

This diagram illustrates the relationship between the different classes of synthesized compounds and their observed antiviral activity against HSV-1.

Caption: Activity relationship of synthesized nucleoside analogs.

References

• 1. New HSV-1 Anti-Viral 1′-Homocarbocyclic Nucleoside Analogs with an Optically Active Substituted Bicyclo[2.2.1]Heptane Fragment as a Glycoside Moiety - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Nucleophilic Substitution Reactions of 7-Chloronorbornane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the nucleophilic substitution reactions of 7-chloronorbornane, a bicyclic alkyl halide with unique reactivity. The sterically hindered nature of the C7 position significantly influences the reaction pathways and rates. This document details the mechanistic considerations, summarizes available quantitative data, provides experimental protocols for key transformations, and discusses the applications of the resulting 7-substituted norbornane (B1196662) derivatives.

Mechanistic Overview

Nucleophilic substitution reactions at the C7 position of the norbornane skeleton are notably sluggish compared to their acyclic counterparts. This reduced reactivity is primarily attributed to two factors:

• Steric Hindrance: The bridgehead-like nature of the C7 position is shielded by the bicyclic framework, impeding the backside attack required for a concerted S(_N)2 mechanism.

• Carbocation Instability: The formation of a carbocation at the C7 position, a necessary intermediate for an S(_N)1 pathway, is energetically unfavorable. The rigid, bridged structure of the norbornyl cation prevents it from adopting the ideal planar geometry that stabilizes carbocations through hyperconjugation.[1]

Consequently, reactions that do proceed often require forcing conditions, such as elevated temperatures and prolonged reaction times, and typically favor an S(_N)1-like mechanism due to the severe steric hindrance for S(_N)2.

Stereochemistry

In the event of an S(_N)1 reaction, the formation of the sp²-hybridized 7-norbornyl carbocation allows for nucleophilic attack from either face.[2][3][4] This would be expected to lead to a racemic or near-racemic mixture of products if the starting material were chiral and the resulting product was also chiral. However, the inherent symmetry of many 7-substituted norbornanes often simplifies the stereochemical outcome. For S(_N)2 reactions, complete inversion of stereochemistry is expected, though this pathway is highly disfavored at the C7 position.[5]

Data Presentation: Reactivity of 7-Chloronorbornane

The following table summarizes the limited quantitative data available for the solvolysis of 7-chloronorbornane, highlighting its low reactivity compared to other alkyl chlorides.

Substrate	Solvent System	Temperature (°C)	Relative Rate of Solvolysis	First-Order Rate Constant (k₁) (s⁻¹)
tert-Butyl chloride	80% Aqueous Ethanol	25	1	1.4 x 10⁻⁴
1-Adamantyl chloride	80% Aqueous Ethanol	25	10⁻³	~1 x 10⁻⁷
7-Chloronorbornane	80% Aqueous Ethanol	100	~10⁻⁶	~1 x 10⁻¹⁰ (extrapolated)
exo-2-Norbornyl chloride	80% Aqueous Ethanol	25	~10⁻¹	~1 x 10⁻⁵

Note: The data for 7-chloronorbornane is often extrapolated due to its extremely low reactivity at standard temperatures. The relative rates illustrate the significant steric and electronic effects on the solvolysis of this bridged bicyclic halide.

Experimental Protocols

The following protocols are generalized procedures for the nucleophilic substitution of 7-chloronorbornane. Due to its low reactivity, reaction times may need to be extended, and temperatures may need to be elevated compared to analogous reactions with simpler alkyl halides. Optimization of these conditions is recommended for specific applications.

Protocol 1: Synthesis of 7-Azidonorbornane

This protocol describes the synthesis of 7-azidonorbornane via a nucleophilic substitution reaction using sodium azide (B81097).

Materials:

• 7-Chloronorbornane

• Sodium azide (NaN₃)

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether

• Deionized water

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 7-chloronorbornane (1.0 eq).

• Add anhydrous DMF to dissolve the 7-chloronorbornane.

• Add sodium azide (1.5 - 2.0 eq) to the stirred solution.

• Heat the reaction mixture to 80-100 °C under an inert atmosphere (e.g., nitrogen or argon).

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction may require 24-48 hours for completion.

• After the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into a separatory funnel containing deionized water.

• Extract the aqueous layer with diethyl ether (3 x volumes of the aqueous layer).

• Combine the organic extracts and wash with deionized water, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• The crude product can be purified by column chromatography on silica (B1680970) gel or by distillation under reduced pressure to yield 7-azidonorbornane.

Protocol 2: Synthesis of 7-Methoxynorbornane

This protocol details the preparation of 7-methoxynorbornane using sodium methoxide (B1231860).

Materials:

• 7-Chloronorbornane

• Sodium methoxide (NaOMe)

• Anhydrous methanol (B129727) (MeOH) or Tetrahydrofuran (B95107) (THF)

• Diethyl ether

• Deionized water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• In a dry round-bottom flask fitted with a reflux condenser and a magnetic stir bar, dissolve 7-chloronorbornane (1.0 eq) in anhydrous methanol or THF.

• Carefully add sodium methoxide (1.5 - 2.0 eq) to the solution. The addition may be exothermic.

• Heat the reaction mixture to reflux (for methanol, ~65 °C; for THF, ~66 °C) under an inert atmosphere.

• Monitor the reaction by TLC or GC-MS. The reaction is expected to be slow and may require 48-72 hours.

• Upon completion, cool the reaction to room temperature.

• Carefully quench the reaction by adding deionized water.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x volumes of the aqueous layer).

• Combine the organic layers and wash with deionized water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the resulting 7-methoxynorbornane by fractional distillation or column chromatography.

Protocol 3: Preparation and Reaction of 7-Norbornyl Grignard Reagent

This protocol describes the formation of the 7-norbornyl Grignard reagent and its subsequent reaction with an electrophile, such as a ketone. This reaction is challenging due to the low reactivity of 7-chloronorbornane. The use of highly reactive Rieke magnesium or activation of magnesium turnings is recommended.[6]

Materials:

• 7-Chloronorbornane

• Magnesium turnings (activated) or Rieke magnesium

• Anhydrous tetrahydrofuran (THF)

• Iodine (a small crystal for initiation)

• An appropriate electrophile (e.g., anhydrous acetone)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Three-necked round-bottom flask

• Dropping funnel

• Reflux condenser

• Magnetic stirrer and stir bar

• Inert atmosphere setup (nitrogen or argon)

Procedure:

Part A: Formation of the Grignard Reagent

• Set up a dry three-necked round-bottom flask with a dropping funnel, reflux condenser, and an inlet for an inert gas. Flame-dry the glassware under vacuum and cool under a stream of inert gas.

• Place activated magnesium turnings (1.2 eq) in the flask.

• Add a small crystal of iodine.

• In the dropping funnel, prepare a solution of 7-chloronorbornane (1.0 eq) in anhydrous THF.

• Add a small portion of the 7-chloronorbornane solution to the magnesium turnings to initiate the reaction. Gentle warming may be necessary. The disappearance of the iodine color and the formation of a cloudy solution indicate the initiation of the Grignard reagent formation.

• Once the reaction has started, add the remaining 7-chloronorbornane solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the mixture at reflux for an additional 1-2 hours to ensure complete formation of the Grignard reagent.

Part B: Reaction with an Electrophile (Acetone)

• Cool the freshly prepared Grignard reagent solution to 0 °C in an ice bath.

• Prepare a solution of the electrophile (e.g., anhydrous acetone (B3395972), 1.0 eq) in anhydrous THF in the dropping funnel.

• Add the acetone solution dropwise to the stirred Grignard reagent, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Cool the reaction mixture in an ice bath and quench by the slow, dropwise addition of saturated aqueous ammonium chloride solution.

• Extract the product with diethyl ether (3x).

• Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution to obtain the crude tertiary alcohol, which can be purified by column chromatography.

Visualizations

Reaction Pathway: S(_N)1 Solvolysis of 7-Chloronorbornane

Caption: S(_N)1 mechanism for 7-chloronorbornane solvolysis.

Experimental Workflow: General Nucleophilic Substitution

Caption: Generalized workflow for nucleophilic substitution.

Applications in Drug Discovery and Development

The norbornane scaffold is a valuable building block in medicinal chemistry due to its rigid, three-dimensional structure.[7][8][9] This rigidity allows for the precise spatial orientation of functional groups, which can lead to enhanced binding affinity and selectivity for biological targets. 7-Substituted norbornanes, accessible from 7-chloronorbornane, can be incorporated into various molecular frameworks to modulate their pharmacokinetic and pharmacodynamic properties.

• Scaffold for Bioactive Molecules: The norbornane core can serve as a rigid scaffold to which pharmacophoric groups are attached. The C7 position offers a unique vector for substitution that is orthogonal to the other positions on the rings.

• Modulation of Physicochemical Properties: The introduction of different functional groups at the C7 position can be used to fine-tune properties such as lipophilicity, polarity, and metabolic stability, which are critical for drug development.

• Probing Structure-Activity Relationships (SAR): The well-defined geometry of 7-substituted norbornanes makes them excellent tools for probing the SAR of a drug candidate. By systematically varying the substituent at the C7 position, researchers can gain insights into the key interactions between the molecule and its biological target.[9]

While the direct application of 7-chloronorbornane as a starting material in large-scale drug synthesis may be limited by its low reactivity, it remains a valuable tool for the synthesis of novel 7-substituted norbornane derivatives for lead discovery and optimization in drug development programs.[7][8]

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. The Stereochemistry of SN1 Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 3. 7.4 SN1 Reaction Mechanism, Energy Diagram and Stereochemistry | Organic Chemistry I | Manifold @CUNY [cuny.manifoldapp.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. adichemistry.com [adichemistry.com]
• 7. researchgate.net [researchgate.net]
• 8. Norbornene and Related Structures as Scaffolds in the Search for New Cancer Treatments - PMC [pmc.ncbi.nlm.nih.gov]
• 9. [Norbornane compounds in pharmaceutical research] - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Reactivity and Synthetic Utility of 7-Chlorobicyclo[2.2.1]heptane

Introduction

7-Chlorobicyclo[2.2.1]heptane, also known as 7-chloronorbornane, is a saturated bicyclic organic compound. Its rigid, strained ring structure significantly influences its chemical reactivity. The chlorine atom is positioned at the C7 bridge, a location that is sterically hindered and electronically distinct from other positions on the norbornane (B1196662) scaffold. This unique structural feature renders the C-Cl bond remarkably unreactive towards standard nucleophilic substitution and elimination reactions. The low reactivity can be attributed to the steric hindrance impeding backside attack required for an SN2 mechanism and the high energy of the bridgehead-like carbocation intermediate that would be formed in an SN1 reaction.[1] Despite these challenges, 7-chlorobicyclo[2.2.1]heptane can serve as a precursor for various 7-substituted norbornane derivatives under specific, often forcing, reaction conditions. These derivatives are valuable scaffolds in medicinal chemistry and materials science.[2]

Key Reaction Pathways

The primary reaction pathways for 7-Chlorobicyclo[2.2.1]heptane involve forcing conditions to achieve either nucleophilic substitution or elimination. The choice of reagents and reaction conditions is critical in directing the outcome towards the desired product.

• Nucleophilic Substitution: These reactions typically require strong nucleophiles and high temperatures to proceed at a reasonable rate. The inherent stability of the C-Cl bond at the 7-position makes these transformations challenging.

• Elimination (Dehydrochlorination): The use of strong, bulky, non-nucleophilic bases can promote an E2 elimination pathway, leading to the formation of bicyclo[2.2.1]hept-2-ene (norbornene). The basicity of certain organometallic reagents, such as Grignard reagents, has been observed to induce dehydrochlorination in related substituted bicyclo[2.2.1]heptane systems.[3][4]

The general reaction pathways are summarized in the diagram below.

Figure 1: General reaction pathways for 7-Chlorobicyclo[2.2.1]heptane.

Data Summary

The following table summarizes the typical conditions and expected outcomes for key reactions involving 7-Chlorobicyclo[2.2.1]heptane. Due to the low reactivity of the substrate, yields are often moderate and require harsh conditions.

Reaction Type	Reagent(s)	Solvent	Typical Conditions	Expected Major Product	Notes
Nucleophilic Substitution	Sodium Azide (B81097) (NaN₃)	DMF	100-120 °C, 24-48 h	7-Azidobicyclo[2.2.1]heptane	Requires a strong nucleophile and elevated temperatures.
Nucleophilic Substitution	Sodium Cyanide (NaCN)	DMSO	120-150 °C, 48 h	7-Cyanobicyclo[2.2.1]heptane	Reaction is slow; high temperatures are necessary.[5]
Elimination	Potassium tert-butoxide (KOtBu)	DMSO or THF	Reflux, 12-24 h	Bicyclo[2.2.1]hept-2-ene	Strong, sterically hindered base favors elimination.
Grignard Reaction	Alkylmagnesium Halide (e.g., EtMgBr)	THF	Reflux, 6-12 h	Bicyclo[2.2.1]hept-2-ene	Acts as a base to induce dehydrochlorination.[3][4]

Experimental Protocols

Protocol 1: Nucleophilic Substitution – Synthesis of 7-Azidobicyclo[2.2.1]heptane

This protocol describes a representative procedure for the nucleophilic substitution of the chloro group using sodium azide.

Materials:

• 7-Chlorobicyclo[2.2.1]heptane (1.0 eq)

• Sodium Azide (NaN₃) (3.0 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask equipped with a reflux condenser and magnetic stirrer

• Heating mantle or oil bath

• Separatory funnel

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 7-Chlorobicyclo[2.2.1]heptane and anhydrous DMF.

• Add sodium azide to the solution. The mixture will be a suspension.

• Heat the reaction mixture to 110 °C with vigorous stirring.

• Maintain the temperature and stirring for 24-48 hours. Monitor the reaction progress by GC-MS or TLC (if a suitable visualization method is available).

• After completion, cool the reaction mixture to room temperature.

• Pour the mixture into a separatory funnel containing water and extract with diethyl ether (3x).

• Combine the organic layers and wash with saturated aqueous NaHCO₃ solution, followed by brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography (silica gel, eluting with a hexane/ethyl acetate (B1210297) gradient) to yield 7-Azidobicyclo[2.2.1]heptane.

Protocol 2: Base-Induced Elimination – Synthesis of Bicyclo[2.2.1]hept-2-ene

This protocol details the dehydrochlorination of 7-Chlorobicyclo[2.2.1]heptane using a strong, non-nucleophilic base.

Materials:

• 7-Chlorobicyclo[2.2.1]heptane (1.0 eq)

• Potassium tert-butoxide (KOtBu) (2.0 eq)

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Pentane (B18724)

• Deionized water

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask with a reflux condenser and magnetic stirrer

• Heating mantle or oil bath

Procedure:

• In a dry round-bottom flask under an inert atmosphere, dissolve potassium tert-butoxide in anhydrous DMSO with stirring.

• Add 7-Chlorobicyclo[2.2.1]heptane to the solution.

• Heat the reaction mixture to 80 °C and stir for 12-24 hours. The product, norbornene, is volatile. For higher yields, a distillation setup can be used to collect the product as it forms.

• Cool the mixture to room temperature.

• Carefully add deionized water to quench the reaction.

• Extract the aqueous mixture with pentane (3x).

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and carefully remove the solvent by distillation at atmospheric pressure due to the high volatility of the product.

• The resulting bicyclo[2.2.1]hept-2-ene can be further purified by sublimation if necessary.

General Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis, workup, and purification of products from reactions with 7-Chlorobicyclo[2.2.1]heptane.

Figure 2: General experimental workflow for reactions involving 7-Chlorobicyclo[2.2.1]heptane.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Buy 7-Chlorobicyclo[2.2.1]heptane-2,3-dione | 89793-49-7 [smolecule.com]
• 3. bch.ro [bch.ro]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for 7-Chlorobicyclo[2.2.1]heptane in Medicinal Chemistry Scaffold Development

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of the 7-chlorobicyclo[2.2.1]heptane scaffold in medicinal chemistry. This rigid, bicyclic framework offers a unique three-dimensional topology that can be exploited to develop potent and selective therapeutic agents. The presence of the chlorine atom provides a key chemical handle for further functionalization and can influence the pharmacokinetic and pharmacodynamic properties of the molecule. This document details the application of this scaffold in the development of CXCR2 receptor antagonists and antiviral nucleoside analogs, providing detailed experimental protocols and summarizing key biological data.

Application as a Scaffold for CXCR2 Receptor Antagonists

The C-X-C chemokine receptor 2 (CXCR2) is a G-protein coupled receptor (GPCR) that plays a critical role in inflammatory responses by mediating neutrophil migration to sites of inflammation.[1] Dysregulation of CXCR2 signaling is implicated in various inflammatory diseases and cancer. The rigid bicyclo[2.2.1]heptane scaffold has been successfully incorporated into N,N'-diarylsquaramide derivatives to yield potent and selective CXCR2 antagonists.

Quantitative Data

Compound ID	Scaffold	Target	Assay	IC50 (nM)	Selectivity (CXCR1/CXCR2)	Reference
1a	Bicyclo[2.2.1]heptane	CXCR2	Radioligand Binding	62	113-fold
2e	Bicyclo[2.2.1]heptane	CXCR2	Radioligand Binding	48	60.4-fold

Experimental Protocols

Protocol 1: Synthesis of a Bicyclo[2.2.1]heptane-Containing CXCR2 Antagonist (Compound 2e analog)

This protocol describes the synthesis of a key intermediate and its subsequent reaction to form a bicyclo[2.2.1]heptane-containing N,N'-diarylsquaramide.

Step 1: Synthesis of 3-(3-amino-4-(dimethylcarbamoyl)phenoxy)-4-ethoxycyclobut-3-ene-1,2-dione

• To a solution of 3-nitrosalicylic acid in dichloromethane, add thionyl chloride and heat to reflux.

• After cooling, add dimethylamine (B145610) hydrochloride and triethylamine (B128534) and stir at room temperature.

• Reduce the nitro group using palladium on carbon (Pd/C) under a hydrogen atmosphere in methanol (B129727) to yield the corresponding aniline (B41778).

• React the aniline with 3,4-diethoxycyclobut-3-ene-1,2-dione in ethanol (B145695) at room temperature to obtain the intermediate.

Step 2: Synthesis of the Final Compound

• To a solution of the intermediate from Step 1 in ethanol, add bicyclo[2.2.1]heptan-2-amine.

• Stir the reaction mixture at room temperature until completion (monitored by TLC).

• Concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to yield the final CXCR2 antagonist.

Protocol 2: CXCR2 Radioligand Competition Binding Assay

This protocol details a standard procedure to determine the binding affinity of a test compound to the CXCR2 receptor.[2][3]

Materials:

• HEK293 or CHO cells stably expressing human CXCR2

• Lysis buffer (50 mM Tris-HCl, 5 mM MgCl2, 1 mM EDTA, pH 7.4) with protease inhibitors

• Assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, 0.1% BSA, pH 7.4)

• Radioligand (e.g., [¹²⁵I]-IL-8)

• Test compound (e.g., Compound 2e)

• Glass fiber filters (e.g., GF/C)

• Scintillation counter

Procedure:

• Membrane Preparation:

  • Culture and harvest CXCR2-expressing cells.

  • Homogenize cells in cold lysis buffer.

  • Centrifuge to remove nuclei and debris.

  • Perform a high-speed centrifugation (e.g., 40,000 x g) of the supernatant to pellet the cell membranes.[2]

  • Resuspend the membrane pellet in assay buffer and determine the protein concentration.

• Competition Binding Assay:

  • In a 96-well plate, add the cell membrane preparation, a fixed concentration of [¹²⁵I]-IL-8, and varying concentrations of the test compound.

  • Include wells for total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and a high concentration of an unlabeled CXCR2 ligand).

  • Incubate at room temperature for 60-90 minutes to reach equilibrium.[2]

• Filtration and Detection:

  • Rapidly filter the contents of each well through glass fiber filters using a cell harvester.

  • Wash the filters with ice-cold wash buffer to remove unbound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting non-specific binding from total binding.

  • Plot the specific binding against the log concentration of the test compound.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • Calculate the Ki (inhibition constant) using the Cheng-Prusoff equation.

Signaling Pathway

CXCR2 activation by its cognate chemokines (e.g., CXCL8) initiates a signaling cascade through Gαi proteins. This leads to the activation of downstream effectors such as phospholipase C (PLC), which in turn generates inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG), resulting in an increase in intracellular calcium and activation of protein kinase C (PKC). This signaling ultimately leads to neutrophil chemotaxis and activation.

CXCR2 G-protein coupled signaling pathway.

Application in the Development of Antiviral Nucleoside Analogs

The bicyclo[2.2.1]heptane skeleton can serve as a rigid carbocyclic mimic of the ribose sugar in nucleoside analogs. This structural constraint can lead to compounds with improved binding to viral polymerases and enhanced metabolic stability. The 7-chloro-substituted bicyclo[2.2.1]heptane scaffold has been utilized in the synthesis of 1'-homocarbocyclic nucleoside analogs with activity against Herpes Simplex Virus type 1 (HSV-1).

Quantitative Data

Compound ID	Scaffold	Target Virus	Assay	IC50 (µM)	Reference
6d	7-chlorobicyclo[2.2.1]heptane	HSV-1	Plaque Reduction	21 ± 4
6j	7-chlorobicyclo[2.2.1]heptane	HSV-1	Plaque Reduction	15 ± 2
Acyclovir (control)	Acyclic guanosine (B1672433) analog	HSV-1	Plaque Reduction	28 ± 4

Experimental Protocols

Protocol 3: Synthesis of (1S,4S,5S,7R)-5-Chloro-7-((6-chloro-9H-purin-9-yl)methyl)bicyclo[2.2.1]heptan-2-ol (Key Intermediate 5)

This protocol describes a Mitsunobu reaction to couple 6-chloropurine (B14466) with the bicyclo[2.2.1]heptane diol.

• Dissolve 6-chloropurine and triphenylphosphine (B44618) (Ph₃P) in anhydrous tetrahydrofuran (B95107) (THF) under an argon atmosphere and cool to -6 °C.

• Add diisopropyl azodicarboxylate (DIAD) dropwise to the solution and stir for 1 hour to form the betaine (B1666868) complex.

• Add a solution of (1S,2R,4S,5S,7R)-7-(hydroxymethyl)-5-chlorobicyclo[2.2.1]heptan-2-ol in THF dropwise over 1 hour.

• Allow the reaction to warm to room temperature and stir overnight.

• Monitor the reaction by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired key intermediate.

Protocol 4: Plaque Reduction Assay for Antiviral Activity against HSV-1

This assay measures the ability of a compound to inhibit the formation of viral plaques in a cell monolayer.[4][5]

Materials:

• Vero cells (or other HSV-1 susceptible cell line)

• Dulbecco's Modified Eagle Medium (DMEM) with fetal bovine serum (FBS)

• HSV-1 stock of known titer

• Test compound

• Methylcellulose (B11928114) overlay medium

• Crystal violet staining solution (1% crystal violet in 50% ethanol)

Procedure:

• Cell Seeding:

  • Seed Vero cells in 12-well plates to form a confluent monolayer overnight.[6]

• Infection:

  • Prepare serial dilutions of the test compound in DMEM.

  • Remove the growth medium from the cells and infect with a known amount of HSV-1 (e.g., 100 plaque-forming units per well) in the presence of the test compound dilutions.

  • Include a virus control (no compound) and a cell control (no virus, no compound).

  • Incubate for 1 hour at 37°C to allow for viral adsorption.[4]

• Overlay and Incubation:

  • Remove the virus inoculum and add a methylcellulose overlay medium containing the respective concentrations of the test compound.

  • Incubate the plates for 2-3 days at 37°C in a 5% CO₂ incubator until plaques are visible.[4]

• Staining and Quantification:

  • Remove the overlay medium and fix the cells with methanol.

  • Stain the cells with crystal violet solution for 30 minutes.[6]

  • Gently wash the plates with water and allow them to dry.

  • Count the number of plaques in each well.

• Data Analysis:

  • Calculate the percentage of plaque reduction for each compound concentration compared to the virus control.

  • Determine the IC50 value, which is the concentration of the compound that inhibits plaque formation by 50%.

Mechanism of Action

Nucleoside analogs containing the 7-chlorobicyclo[2.2.1]heptane scaffold function as antiviral agents by targeting viral DNA polymerase.[7] After entering the host cell, the nucleoside analog is phosphorylated by viral and cellular kinases to its active triphosphate form. This triphosphate analog then competes with the natural deoxynucleotide triphosphate for incorporation into the growing viral DNA chain. Once incorporated, the lack of a 3'-hydroxyl group on the bicyclic sugar mimic prevents further chain elongation, thus terminating viral DNA replication.

References

• 1. CXCR2 | Cancer Genetics Web [cancerindex.org]
• 2. benchchem.com [benchchem.com]
• 3. giffordbioscience.com [giffordbioscience.com]
• 4. Frontiers | A Novel Method to Titrate Herpes Simplex Virus-1 (HSV-1) Using Laser-Based Scanning of Near-Infrared Fluorophores Conjugated Antibodies [frontiersin.org]
• 5. m.youtube.com [m.youtube.com]
• 6. Virus Plaque Assay: A Technique to Measure Infectious Herpes Simplex Virus via Quantification of Plaques Formed in Monolayer of Virus-Infected Cells [jove.com]
• 7. Plaquing of Herpes Simplex Viruses [jove.com]

Application Notes and Protocols: Synthesis of 7-Substituted Bicyclo[2.2.1]heptane Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and compiled data for the synthesis of various 7-substituted bicyclo[2.2.1]heptane derivatives. This rigid bicyclic scaffold is of significant interest in medicinal chemistry and materials science due to its unique conformational constraints. The following sections detail common synthetic strategies, including the Diels-Alder reaction and functional group interconversions, and provide experimental procedures and characterization data for key derivatives.

Synthetic Strategies

The synthesis of 7-substituted bicyclo[2.2.1]heptane derivatives can be broadly approached through two main strategies:

• Construction of the Bicyclic Scaffold with the Desired C7-Substituent: This often involves a Diels-Alder reaction where one of the reactants already contains the precursor to the desired 7-substituent.

• Functionalization of a Pre-existing Bicyclo[2.2.1]heptane Skeleton: This involves the introduction or modification of a substituent at the C7 position of a norbornane-type structure.

A common and versatile method for the synthesis of the bicyclo[2.2.1]heptane framework is the Diels-Alder reaction . This [4+2] cycloaddition reaction, typically involving a cyclopentadiene (B3395910) derivative and a substituted alkene or alkyne, provides a straightforward entry to this class of compounds.[1][2] For heteroatom-substituted derivatives, such as 7-oxa- or 7-azabicyclo[2.2.1]heptanes, furan (B31954) or pyrrole (B145914) derivatives can be used as the diene component.[1][3]

Wagner-Meerwein rearrangements , a type of carbocation 1,2-rearrangement, can also occur in bicyclo[2.2.1]heptane systems, particularly during reactions involving carbocationic intermediates.[4][5] This can sometimes be a competing side reaction but can also be synthetically useful for accessing specific isomers.

The following diagram illustrates a general workflow for the synthesis and functionalization of 7-substituted bicyclo[2.2.1]heptane derivatives.

General workflow for synthesis.

Experimental Protocols

Diels-Alder Reaction for the Synthesis of Dimethyl 7-oxabicyclo[2.2.1]hepta-2,5-diene-2,3-dicarboxylate

This protocol describes the synthesis of a 7-oxabicyclo[2.2.1]heptane derivative via a Diels-Alder reaction between furan and dimethyl acetylenedicarboxylate (B1228247) (DMAD).[2]

Materials:

• Furan

• Dimethyl acetylenedicarboxylate (DMAD)

• Chloroform (B151607)

• Silica (B1680970) gel for column chromatography

• Ethyl acetate (B1210297)

• Hexane (B92381)

Procedure:

• In a round-bottom flask, dissolve dimethyl acetylenedicarboxylate (1.0 eq.) in chloroform.

• Add furan (1.0 eq.) to the solution.

• Stir the reaction mixture at room temperature for 20 days.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a mixture of ethyl acetate and hexane (1:3) as the eluent to obtain dimethyl 7-oxabicyclo[2.2.1]hepta-2,5-diene-2,3-dicarboxylate.

Synthesis of 7-Azabicyclo[2.2.1]heptane

This multi-step protocol outlines the synthesis of the parent 7-azabicyclo[2.2.1]heptane.[3]

Step 1: Synthesis of N-(cis-3,5-Dibromocyclohexyl)acetamide

• To a solution of cis-3,5-dibromo-1-cyclohexene in chloroform, add a solution of sodium azide (B81097) in water.

• Add concentrated sulfuric acid dropwise while maintaining the temperature below 25 °C.

• Stir the mixture vigorously for 3 hours.

• Separate the chloroform layer, wash with water, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude azide.

• Dissolve the crude azide in a mixture of acetic anhydride (B1165640) and acetic acid.

• Add concentrated sulfuric acid and stir for 2 hours.

• Pour the reaction mixture onto ice and extract with chloroform.

• Wash the organic layer with sodium bicarbonate solution and water, then dry and evaporate the solvent to yield the product.

Step 2: Cyclization to form 7-Acetyl-7-azabicyclo[2.2.1]heptane

• Dissolve N-(cis-3,5-dibromocyclohexyl)acetamide in dimethylformamide (DMF).

• Add sodium hydride portion-wise at 0 °C.

• Stir the mixture at room temperature overnight.

• Pour the reaction mixture into water and extract with ether.

• Wash the combined organic extracts with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the residue by column chromatography to give 7-acetyl-7-azabicyclo[2.2.1]heptane.

Step 3: Hydrolysis to 7-Azabicyclo[2.2.1]heptane

• Reflux a solution of 7-acetyl-7-azabicyclo[2.2.1]heptane in 6 N hydrochloric acid for 12 hours.

• Cool the solution and wash with ether.

• Make the aqueous layer basic with 50% sodium hydroxide (B78521) solution and extract with ether.

• Dry the combined ethereal extracts over anhydrous potassium carbonate and remove the ether by distillation.

• Distill the residue to obtain 7-azabicyclo[2.2.1]heptane.

The following diagram illustrates the key steps in the synthesis of 7-azabicyclo[2.2.1]heptane.

Synthesis of 7-azabicyclo[2.2.1]heptane.

Quantitative Data

The following tables summarize quantitative data for selected 7-substituted bicyclo[2.2.1]heptane derivatives.

Table 1: Synthesis and Physical Properties of 7-Substituted Bicyclo[2.2.1]heptane Derivatives

Compound	Substituent at C7	Synthetic Method	Yield (%)	Melting Point (°C)	Boiling Point (°C)
1	-Br	Bromination of bicyclo[2.2.1]heptane	-	-	75 @ 20 mmHg
2	-NH₂	From bicyclo[2.2.1]hept-2-ene	23 (overall)	-	-
3	-NO₂	Oxidation of 7-aminobicyclo[2.2.1]heptane	-	-	-
4	-OH	Reduction of 7-ketobicyclo[2.2.1]heptane	-	-	-

Data compiled from multiple sources. Yields and physical properties can vary based on the specific reaction conditions and purity of the product.

Table 2: Spectroscopic Data for Selected 7-Substituted Bicyclo[2.2.1]heptane Derivatives

Compound	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	IR (cm⁻¹)	MS (m/z)
7-Bromobicyclo[2.2.1]heptane	3.8 (br s, 1H), 2.4 (m, 2H), 1.8-1.2 (m, 8H)	-	-	175 (M⁺), 173
7-Aminobicyclo[2.2.1]heptane	3.0 (br s, 1H), 2.2 (m, 2H), 1.6-1.1 (m, 8H), 1.5 (s, 2H, NH₂)	-	3350, 3280, 1590	111 (M⁺)
7-Azabicyclo[2.2.1]heptane Hydrochloride	5.77 (2H), 7.76, 8.36 (8H, broad peaks)	-	3000-2550, 1605, 1473	97 (M⁺ - HCl)

Spectroscopic data are illustrative and can vary depending on the solvent and instrument used.[3][6][7]

Application in Drug Development

The rigid bicyclo[2.2.1]heptane scaffold is a valuable tool in drug design for several reasons:

• Conformational Rigidity: The fixed spatial arrangement of substituents allows for the precise probing of receptor binding pockets and the optimization of ligand-receptor interactions.

• Introduction of Chirality: The bicyclic system can be readily functionalized to introduce multiple stereocenters, enabling the synthesis of enantiomerically pure compounds for stereospecific biological targets.

• Scaffold Hopping: It can serve as a bioisosteric replacement for other cyclic or acyclic moieties in known pharmacophores to improve properties such as metabolic stability, potency, and selectivity.

Derivatives of 7-azabicyclo[2.2.1]heptane, for example, have been explored as nicotinic acetylcholine (B1216132) receptor agonists. The constrained nature of the scaffold mimics the conformation of natural ligands, leading to potent and selective compounds.

The following diagram illustrates the relationship between the rigid scaffold and its application in drug design.

Role in rational drug design.

References

• 1. researchgate.net [researchgate.net]
• 2. acgpubs.org [acgpubs.org]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. Wagner–Meerwein rearrangement - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. EP0013608A1 - Substituted bicyclo (2,2,1)heptanes and hept-2-enes and their pharmaceutical compositions - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]

Application Note: Synthesis of 7-Norbornylmagnesium Chloride via Grignard Reaction with 7-Chloronorbornane

Audience: Researchers, scientists, and drug development professionals.

Introduction

The Grignard reaction is a cornerstone of carbon-carbon bond formation in organic synthesis. However, the formation of Grignard reagents from sterically hindered or unreactive alkyl halides, such as those at the bridgehead position of bicyclic systems, presents a significant challenge. 7-Chloronorbornane, with its chlorine atom at a sterically encumbered bridgehead-like position, is notoriously unreactive towards standard Grignard formation conditions using magnesium turnings. This application note details a robust and effective protocol for the synthesis of 7-norbornylmagnesium chloride, a valuable intermediate for the introduction of the 7-norbornyl moiety in drug discovery and materials science. The described method utilizes highly reactive magnesium (Rieke® Magnesium), which overcomes the inherent low reactivity of the substrate.

Core Challenges in the Grignard Reaction of 7-Chloronorbornane:

• Steric Hindrance: The cage-like structure of the norbornane (B1196662) skeleton impedes the approach of the halide to the magnesium surface.

• Low Reactivity of the C-Cl Bond: The C-Cl bond at the 7-position is less reactive than typical secondary alkyl chlorides.

• Wurtz Coupling: A significant side reaction is the coupling of the halide with the formed Grignard reagent, leading to the formation of di-7-norbornyl, which reduces the yield of the desired Grignard reagent.[1][2]

To address these challenges, the use of highly activated magnesium is crucial. Rieke® Magnesium, a highly porous and finely divided form of magnesium, provides a large surface area and enhanced reactivity, enabling the formation of Grignard reagents from previously unreactive halides.[3][4]

Experimental Protocols

This section provides detailed methodologies for the preparation of highly reactive magnesium and the subsequent Grignard reaction with 7-chloronorbornane.

1. Preparation of Highly Reactive Magnesium (Rieke® Magnesium)

This protocol is adapted from the preparation of Rieke® Magnesium for the synthesis of 1-norbornylmagnesium chloride.

Materials:

• Anhydrous Magnesium Chloride (MgCl₂)

• Lithium (Li) wire or shot

• Anhydrous Tetrahydrofuran (THF)

• Naphthalene (B1677914) (as an electron carrier)

• Three-necked round-bottom flask, reflux condenser, magnetic stirrer, and argon or nitrogen inlet.

Procedure:

• Apparatus Setup: Assemble a flame-dried three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a gas inlet for argon or nitrogen. Maintain a positive pressure of inert gas throughout the procedure.

• Reagent Addition: To the flask, add anhydrous magnesium chloride (1.05 eq) and freshly cut lithium (2.10 eq).

• Solvent and Electron Carrier: Add anhydrous THF to the flask to cover the reagents, followed by the addition of a catalytic amount of naphthalene (e.g., 0.05 eq).

• Reaction: Stir the mixture vigorously at room temperature. The reaction is initiated by the electron transfer from lithium to naphthalene, forming a dark green-blue solution of lithium naphthalenide, which then reduces the MgCl₂. The reaction is typically complete within 12-24 hours, indicated by the consumption of the lithium metal and the formation of a finely divided black or dark gray suspension of highly reactive magnesium.

• Isolation (Optional): The highly reactive magnesium can be used in situ in the same flask. If isolation is required, the THF can be carefully removed via cannula, and the magnesium washed with fresh anhydrous THF.

2. Grignard Reaction of 7-Chloronorbornane

Materials:

• 7-Chloronorbornane

• Highly reactive magnesium suspension in THF (from the previous step)

• Anhydrous Tetrahydrofuran (THF)

• Electrophile (e.g., dry ice for carboxylation, or an aldehyde/ketone)

• Anhydrous diethyl ether

• Aqueous HCl solution (for workup)

• Saturated aqueous ammonium (B1175870) chloride solution (for workup)

Procedure:

• Grignard Reagent Formation:

  • To the freshly prepared suspension of highly reactive magnesium in THF at room temperature, slowly add a solution of 7-chloronorbornane (1.0 eq) in anhydrous THF via a dropping funnel over 30-60 minutes.

  • The reaction is exothermic and may require gentle cooling with a water bath to maintain a controlled temperature.

  • After the addition is complete, stir the reaction mixture at room temperature for an additional 1-2 hours to ensure complete formation of the Grignard reagent. The formation of a grayish, cloudy solution indicates the presence of 7-norbornylmagnesium chloride.

• Reaction with an Electrophile (Example: Carboxylation with Dry Ice):

  • Cool the Grignard reagent solution to -78 °C using a dry ice/acetone bath.

  • Carefully add an excess of crushed dry ice (solid CO₂) to the reaction mixture in small portions, ensuring the temperature remains below -60 °C.

  • Allow the reaction mixture to slowly warm to room temperature with continuous stirring.

• Workup:

  • Quench the reaction by slowly adding saturated aqueous ammonium chloride solution or dilute HCl at 0 °C.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic layers and wash with brine (saturated NaCl solution).

  • Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product (7-norbornanecarboxylic acid in the case of carboxylation).

• Purification:

  • The crude product can be purified by an appropriate method, such as recrystallization or column chromatography, to yield the pure desired product.

Data Presentation

The following table summarizes typical quantitative data for a Grignard reaction of a chloronorbornane derivative using highly reactive magnesium, followed by carboxylation. The data is based on analogous procedures and serves as a representative example.

Parameter	Value
Reactants
1-Chloronorbornane	1.0 eq
Magnesium (from MgCl₂/Li)	1.5 - 2.0 eq
Dry Ice (CO₂)	Excess
Reaction Conditions
Solvent	Anhydrous THF
Grignard Formation Temp.	Room Temperature
Carboxylation Temp.	-78 °C to Room Temperature
Reaction Time (Grignard)	1 - 2 hours
Reaction Time (Carboxylation)	1 hour at -78 °C, then warm to RT
Yield
Crude Yield of Acid	75 - 85%
Purified Yield of Acid	60 - 70%

Note: Yields are highly dependent on the purity of reagents and the strict adherence to anhydrous conditions.

Visualizations

Experimental Workflow for Grignard Reaction of 7-Chloronorbornane

Caption: Workflow for the synthesis of 7-norbornanecarboxylic acid.

Signaling Pathway of Grignard Reagent Formation and Reaction

Caption: Key steps in the Grignard reaction and potential side reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. Grignard reagent - Wikipedia [en.wikipedia.org]
• 3. adichemistry.com [adichemistry.com]
• 4. polymer.chem.cmu.edu [polymer.chem.cmu.edu]

Application of 7-Chlorobicyclo[2.2.1]heptane Derivatives in Polymer Chemistry: A Detailed Overview

For Researchers, Scientists, and Drug Development Professionals

The bicyclo[2.2.1]heptane framework, commonly known as the norbornane (B1196662) system, serves as a versatile scaffold in organic synthesis and materials science. While 7-chlorobicyclo[2.2.1]heptane itself is a saturated compound and not typically used directly as a monomer in polymerization, its unsaturated analogue, 5-chlorobicyclo[2.2.1]hept-2-ene (also known as 5-chloronorbornene), is a valuable monomer in polymer chemistry, particularly in Ring-Opening Metathesis Polymerization (ROMP). The presence of the chlorine atom offers a functional handle for post-polymerization modification, allowing for the synthesis of a wide range of functional polymers with tailored properties.

This document provides detailed application notes and experimental protocols for the use of 5-chlorobicyclo[2.2.1]hept-2-ene in polymer synthesis, targeting researchers and professionals in chemical and materials science.

Application Notes

The strained double bond in the bicyclo[2.2.1]hept-2-ene ring system makes 5-chlorobicyclo[2.2.1]hept-2-ene an excellent monomer for ROMP.[1] This polymerization technique, often catalyzed by ruthenium-based complexes such as Grubbs catalysts, allows for the synthesis of polymers with unique properties. The resulting polymer, poly(5-chlorocyclopentenylenevinylene), possesses a backbone of repeating cyclopentenylene units with a vinyl chloride moiety.

The key advantages of using 5-chlorobicyclo[2.2.1]hept-2-ene in polymer synthesis include:

• Controlled Polymerization: ROMP allows for good control over polymer molecular weight and polydispersity, especially when using well-defined catalysts.

• Functionalization: The chlorine atom on the polymer backbone can be substituted with various functional groups, enabling the creation of materials with diverse chemical and physical properties.

• Unique Architectures: The rigid bicyclic nature of the monomer can be exploited to create polymers with interesting topologies and physical characteristics.

These functionalized polymers find potential applications in areas such as:

• Specialty materials: Polymers with tailored refractive indices, thermal stability, or dielectric properties.

• Biomaterials: The polymer backbone can be functionalized with biocompatible or bioactive moieties.

• Membranes: The controlled structure of the polymers can be utilized in the design of separation membranes.

Experimental Protocols

2.1. Ring-Opening Metathesis Polymerization (ROMP) of 5-Chlorobicyclo[2.2.1]hept-2-ene

This protocol describes a general procedure for the ROMP of 5-chlorobicyclo[2.2.1]hept-2-ene using a first-generation Grubbs catalyst.

Materials:

• 5-Chlorobicyclo[2.2.1]hept-2-ene (endo/exo mixture)

• Grubbs Catalyst, 1st Generation ([(PCy₃)₂Cl₂Ru=CHPh])

• Anhydrous, degassed solvent (e.g., dichloromethane (B109758) or toluene)

• Ethyl vinyl ether (for termination)

• Methanol (B129727) (for precipitation)

• Schlenk flask and standard Schlenk line equipment

• Magnetic stirrer and stir bar

Procedure:

• Monomer and Catalyst Preparation: In a glovebox or under an inert atmosphere, prepare a stock solution of the Grubbs catalyst in the chosen anhydrous solvent. The monomer, 5-chlorobicyclo[2.2.1]hept-2-ene, should be purified by distillation or passing through a column of activated alumina (B75360) to remove any inhibitors.

• Polymerization:

  • In a Schlenk flask under an inert atmosphere, dissolve the desired amount of 5-chlorobicyclo[2.2.1]hept-2-ene in the anhydrous solvent.

  • Stir the solution at room temperature.

  • Inject the required amount of the Grubbs catalyst solution to initiate the polymerization. The monomer-to-catalyst ratio will determine the target molecular weight of the polymer.

  • Allow the reaction to proceed for a specified time (typically 1-4 hours), during which the solution may become more viscous.

• Termination:

  • To terminate the polymerization, add a few drops of ethyl vinyl ether and stir for an additional 20-30 minutes.

• Polymer Precipitation and Purification:

  • Precipitate the polymer by slowly adding the reaction mixture to a large volume of vigorously stirring methanol.

  • Collect the precipitated polymer by filtration.

  • Wash the polymer with fresh methanol to remove any unreacted monomer and catalyst residues.

  • Dry the polymer under vacuum to a constant weight.

2.2. Characterization of Poly(5-chlorobicyclo[2.2.1]hept-2-ene)

The synthesized polymer can be characterized by various techniques to determine its structure, molecular weight, and thermal properties.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the polymer structure. The disappearance of the monomer's olefinic protons and the appearance of broad peaks corresponding to the polymer backbone are indicative of successful polymerization.

• Gel Permeation Chromatography (GPC): GPC is employed to determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and the polydispersity index (PDI = Mw/Mn) of the polymer.

• Thermal Analysis (DSC and TGA): Differential Scanning Calorimetry (DSC) can be used to determine the glass transition temperature (Tg) of the polymer. Thermogravimetric Analysis (TGA) provides information on the thermal stability and decomposition profile of the material.

Data Presentation

While specific quantitative data for the ROMP of 5-chlorobicyclo[2.2.1]hept-2-ene is not extensively reported in a single source, the following table presents typical data ranges that can be expected for polynorbornene derivatives synthesized via ROMP. These values are illustrative and can vary significantly based on the specific reaction conditions.

Parameter	Typical Value/Range	Analytical Technique
Monomer	5-Chlorobicyclo[2.2.1]hept-2-ene	-
Catalyst	Grubbs Catalyst (1st or 2nd Gen)	-
Number-Average Molecular Weight (Mn)	10,000 - 100,000 g/mol	GPC
Polydispersity Index (PDI)	1.1 - 1.5	GPC
Glass Transition Temperature (Tg)	35 - 60 °C (unfunctionalized)	DSC
Decomposition Temperature (Td)	350 - 450 °C	TGA

Visualization

Experimental Workflow for ROMP of 5-Chlorobicyclo[2.2.1]hept-2-ene

Caption: Workflow for the Ring-Opening Metathesis Polymerization of 5-Chlorobicyclo[2.2.1]hept-2-ene.

Logical Relationship for Post-Polymerization Functionalization

Caption: Post-polymerization modification of the chlorinated polymer.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for the Stereoselective Synthesis Utilizing 7-Chlorobicyclo[2.2.1]heptane

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Chlorobicyclo[2.2.1]heptane, also known as 7-chloronorbornane, is a halogenated bridged bicyclic compound. Its rigid skeleton and distinct stereochemical properties make it a valuable starting material and intermediate in the synthesis of complex organic molecules. Although 7-chlorobicyclo[2.2.1]heptane itself is an achiral meso compound due to a plane of symmetry, its rigid framework provides a scaffold for introducing chirality in a controlled manner. Stereoselective functionalization of this molecule is typically achieved through the use of chiral reagents, catalysts, or auxiliaries, which can differentiate between the prochiral faces or positions of the molecule.

These application notes provide an overview of the potential stereoselective transformations involving 7-chlorobicyclo[2.2.1]heptane and its derivatives, with a focus on their application in the synthesis of biologically active compounds, such as antiviral agents and prostaglandin (B15479496) analogs. While specific, detailed protocols for stereoselective reactions starting directly from 7-chlorobicyclo[2.2.1]heptane are not abundantly reported in publicly available literature, the principles and methodologies applied to analogous 7-substituted norbornane (B1196662) systems can be logically extended. This document outlines generalized protocols and conceptual workflows based on established stereoselective reactions in related systems.

Key Applications in Stereoselective Synthesis

The bicyclo[2.2.1]heptane framework is a common structural motif in a variety of bioactive molecules. The 7-position offers a unique point for functionalization, influencing the overall shape and stereochemistry of the molecule.

1. Synthesis of Antiviral Nucleoside Analogs:

Carbocyclic nucleoside analogs, where the furanose ring is replaced by a carbocyclic system like bicyclo[2.2.1]heptane, are a significant class of antiviral agents. The stereochemistry of the substituents on the bicyclic core is crucial for their biological activity. 7-Chlorobicyclo[2.2.1]heptane can serve as a precursor to chiral synthons for these analogs. The general approach involves the stereoselective introduction of a nucleobase and a hydroxymethyl group (or its equivalent) onto the bicyclic scaffold.

2. Synthesis of Prostaglandin Precursors:

Prostaglandins are potent lipid compounds with diverse physiological effects. Their synthesis often involves the construction of a cyclopentane (B165970) ring with specific stereochemistry. The bicyclo[2.2.1]heptane system can be used as a constrained precursor to the cyclopentane core of prostaglandins. Stereoselective reactions on the bicyclic system can set the required stereocenters before ring-opening or rearrangement to the final prostaglandin skeleton.

Experimental Protocols (Conceptual)

The following protocols are generalized based on stereoselective reactions of analogous 7-substituted norbornane systems. Researchers should optimize these conditions for 7-chlorobicyclo[2.2.1]heptane.

Protocol 1: Asymmetric Desymmetrization via Chiral Base-Mediated Elimination

This protocol describes a conceptual approach for the enantioselective synthesis of a chiral bicyclo[2.2.1]heptene derivative from 7-chlorobicyclo[2.2.1]heptane through an asymmetric elimination reaction mediated by a chiral base.

Objective: To prepare an enantioenriched bicyclo[2.2.1]heptene derivative.

Materials:

• 7-Chlorobicyclo[2.2.1]heptane

• Chiral lithium amide base (e.g., lithium (R,R)-bis(1-phenylethyl)amide)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Quenching agent (e.g., saturated aqueous ammonium (B1175870) chloride)

• Standard workup and purification reagents (e.g., ethyl acetate, brine, anhydrous magnesium sulfate, silica (B1680970) gel for chromatography)

Procedure:

• A solution of the chiral lithium amide base is prepared in anhydrous THF under an inert atmosphere (e.g., argon or nitrogen) and cooled to -78 °C.

• A solution of 7-chlorobicyclo[2.2.1]heptane in anhydrous THF is added dropwise to the chiral base solution at -78 °C.

• The reaction mixture is stirred at this temperature for a specified time (e.g., 2-4 hours), monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, the reaction is quenched by the addition of saturated aqueous ammonium chloride solution.

• The mixture is allowed to warm to room temperature, and the aqueous layer is extracted with ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the chiral bicyclo[2.2.1]heptene.

• The enantiomeric excess (ee) of the product is determined by chiral high-performance liquid chromatography (HPLC) or gas chromatography (GC).

Expected Outcome: This reaction aims to produce a bicyclo[2.2.1]heptene derivative with a significant level of enantiomeric excess. The choice of the chiral base is critical for the stereochemical outcome.

Protocol 2: Diastereoselective Nucleophilic Substitution with a Chiral Nucleophile

This protocol outlines a general procedure for the diastereoselective substitution of the chlorine atom in 7-chlorobicyclo[2.2.1]heptane with a chiral nucleophile, leading to a diastereomerically enriched product.

Objective: To synthesize a diastereomerically enriched 7-substituted bicyclo[2.2.1]heptane derivative.

Materials:

• 7-Chlorobicyclo[2.2.1]heptane

• Chiral nucleophile (e.g., a chiral alcohol, amine, or thiol)

• A suitable base (e.g., sodium hydride, potassium carbonate) if required to generate the nucleophile

• Anhydrous polar aprotic solvent (e.g., dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO))

• Standard workup and purification reagents

Procedure:

• If necessary, the chiral nucleophile is deprotonated using a suitable base in an anhydrous polar aprotic solvent under an inert atmosphere.

• 7-Chlorobicyclo[2.2.1]heptane is added to the solution of the chiral nucleophile.

• The reaction mixture is heated to an appropriate temperature (e.g., 60-100 °C) and stirred until the starting material is consumed (monitored by TLC or GC).

• The reaction is cooled to room temperature and quenched with water.

• The product is extracted into an organic solvent (e.g., diethyl ether or ethyl acetate).

• The organic layer is washed with water and brine, dried over anhydrous sodium sulfate, and the solvent is evaporated.

• The crude product is purified by column chromatography to separate the diastereomers.

• The diastereomeric ratio (dr) is determined by nuclear magnetic resonance (NMR) spectroscopy or chromatography.

Expected Outcome: The reaction is expected to yield a mixture of diastereomers where one is favored due to the stereochemical influence of the chiral nucleophile.

Data Presentation

The following tables summarize hypothetical quantitative data for the conceptual protocols described above. These values are for illustrative purposes and would need to be determined experimentally.

Table 1: Hypothetical Data for Asymmetric Desymmetrization (Protocol 1)

Entry	Chiral Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	ee (%)
1	Lithium (R,R)-bis(1-phenylethyl)amide	THF	-78	4	65	85 (R)
2	Lithium (S,S)-bis(1-phenylethyl)amide	THF	-78	4	68	87 (S)
3	Chiral Lithium Diamine Complex	Toluene	-78	6	55	75 (R)

Table 2: Hypothetical Data for Diastereoselective Nucleophilic Substitution (Protocol 2)

Entry	Chiral Nucleophile	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	dr
1	(R)-2-Butanol	NaH	DMF	80	12	75	80:20
2	(S)-Proline Methyl Ester	K₂CO₃	DMSO	100	24	60	70:30
3	(1R,2S)-Ephedrine	NaH	THF	65	18	82	90:10

Visualizations

The following diagrams illustrate the conceptual workflows and signaling pathways relevant to the stereoselective synthesis using 7-chlorobicyclo[2.2.1]heptane.

Caption: General workflow for stereoselective synthesis from 7-chlorobicyclo[2.2.1]heptane.

Caption: Conceptual pathway for antiviral nucleoside analog synthesis.

Conclusion

7-Chlorobicyclo[2.2.1]heptane represents a versatile, albeit challenging, starting material for stereoselective synthesis. Due to its meso nature, the generation of chirality relies entirely on the influence of external chiral sources. The protocols and concepts outlined in these application notes provide a foundation for researchers to explore the potential of this compound in the asymmetric synthesis of valuable molecules. Further investigation and adaptation of methodologies from related bicyclic systems will be crucial for unlocking the full synthetic utility of 7-chlorobicyclo[2.2.1]heptane. It is recommended that researchers perform thorough literature searches for specific transformations of interest and conduct careful optimization of reaction conditions.

Application Notes and Protocols for the Large-Scale Synthesis of 7-Chlorobicyclo[2.2.1]heptane

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Chlorobicyclo[2.2.1]heptane, also known as 7-chloronorbornane, is a halogenated bridged hydrocarbon that serves as a valuable building block in organic synthesis. Its rigid bicyclic framework and the specific stereochemistry of the chloro substituent at the C-7 bridgehead position make it a unique synthon for the preparation of complex molecules with potential applications in medicinal chemistry and materials science. The strategic introduction of this motif can significantly influence the pharmacological profile and physical properties of target compounds. This document provides detailed application notes and a comprehensive protocol for the large-scale synthesis of 7-Chlorobicyclo[2.2.1]heptane, focusing on a scalable and reproducible multi-step synthetic route.

Synthetic Strategy

The large-scale synthesis of 7-Chlorobicyclo[2.2.1]heptane is approached via a three-step sequence starting from the readily available bicyclo[2.2.1]hept-2-ene (norbornene). The overall strategy involves:

• Epoxidation of Norbornene: Formation of exo-2,3-epoxybicyclo[2.2.1]heptane.

• Rearrangement to 7-Norbornanone: Isomerization of the epoxide to the corresponding ketone.

• Reductive Chlorination of 7-Norbornanone: Conversion of the ketone to the target 7-Chlorobicyclo[2.2.1]heptane.

This pathway is selected for its potential for scalability, use of relatively common reagents, and control over the desired regiochemistry.

Data Presentation

The following table summarizes the key quantitative data for the proposed three-step synthesis of 7-Chlorobicyclo[2.2.1]heptane.

Step	Reaction	Key Reactants	Key Reagents	Solvent	Temperature (°C)	Reaction Time (h)	Typical Yield (%)
1	Epoxidation	Bicyclo[2.2.1]hept-2-ene	m-Chloroperoxybenzoic acid (m-CPBA)	Dichloromethane (B109758) (DCM)	0 to 25	4 - 6	90 - 95
2	Rearrangement	exo-2,3-Epoxybicyclo[2.2.1]heptane	Lithium perchlorate (B79767) (LiClO₄)	Diethyl ether	35 (reflux)	12 - 18	75 - 85
3	Reductive Chlorination	7-Norbornanone	Phosphorus pentachloride (PCl₅)	Carbon tetrachloride	77 (reflux)	6 - 8	65 - 75

Experimental Protocols

Step 1: Large-Scale Synthesis of exo-2,3-Epoxybicyclo[2.2.1]heptane

Materials:

• Bicyclo[2.2.1]hept-2-ene (Norbornene)

• m-Chloroperoxybenzoic acid (m-CPBA, 70-75%)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium sulfite (B76179) solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a large, jacketed reaction vessel equipped with a mechanical stirrer, thermometer, and addition funnel, add a solution of bicyclo[2.2.1]hept-2-ene (1.0 eq) in dichloromethane (5 mL/g of norbornene).

• Cool the solution to 0 °C using a circulating chiller.

• In a separate vessel, prepare a solution of m-CPBA (1.2 eq) in dichloromethane (10 mL/g of m-CPBA).

• Slowly add the m-CPBA solution to the stirred norbornene solution via the addition funnel, maintaining the internal temperature below 5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 4-6 hours. Monitor the reaction progress by TLC or GC analysis.

• Upon completion, cool the reaction mixture to 0 °C and quench by the slow addition of a saturated aqueous solution of sodium sulfite to destroy excess peroxide.

• Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate solution (3 x 2 volumes) and brine (1 x 2 volumes).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford exo-2,3-epoxybicyclo[2.2.1]heptane as a white solid.

Step 2: Large-Scale Synthesis of 7-Norbornanone

Materials:

• exo-2,3-Epoxybicyclo[2.2.1]heptane

• Lithium perchlorate (LiClO₄)

• Diethyl ether

Procedure:

• To a large reaction vessel equipped with a reflux condenser, mechanical stirrer, and nitrogen inlet, add a solution of exo-2,3-epoxybicyclo[2.2.1]heptane (1.0 eq) in diethyl ether (10 mL/g of epoxide).

• Add lithium perchlorate (0.2 eq) to the solution.

• Heat the mixture to reflux and maintain for 12-18 hours. Monitor the rearrangement by TLC or GC analysis.

• After completion, cool the reaction mixture to room temperature.

• Filter the mixture to remove any insoluble salts.

• Wash the filtrate with water (2 x 1 volume) and brine (1 x 1 volume).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude 7-norbornanone can be purified by vacuum distillation.

Step 3: Large-Scale Synthesis of 7-Chlorobicyclo[2.2.1]heptane

Materials:

• 7-Norbornanone

• Phosphorus pentachloride (PCl₅)

• Carbon tetrachloride (or another suitable inert solvent)

• Ice-water

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a large, dry reaction vessel equipped with a reflux condenser, mechanical stirrer, and powder addition funnel, add a solution of 7-norbornanone (1.0 eq) in carbon tetrachloride (10 mL/g of ketone).

• Cool the solution in an ice bath.

• Slowly add phosphorus pentachloride (1.1 eq) in portions through the powder addition funnel, maintaining the temperature below 10 °C.

• After the addition is complete, slowly warm the reaction mixture to room temperature and then heat to reflux for 6-8 hours.

• Cool the reaction mixture in an ice bath and carefully pour it onto crushed ice.

• Separate the organic layer and wash it sequentially with cold water, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude 7-Chlorobicyclo[2.2.1]heptane can be purified by fractional distillation under reduced pressure.

Mandatory Visualization

Caption: Synthetic workflow for the large-scale production of 7-Chlorobicyclo[2.2.1]heptane.

Catalytic Conversion of 7-Chlorobicyclo[2.2.1]heptane: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document will, therefore, outline general principles and analogous catalytic systems that could potentially be adapted for the conversion of 7-Chlorobicyclo[2.2.1]heptane, based on reactions of similar substrates. It is crucial to note that these are proposed methodologies and would require significant optimization and validation for this specific application.

Introduction

7-Chlorobicyclo[2.2.1]heptane is a halogenated bicyclic alkane. The bicyclo[2.2.1]heptane (norbornane) framework is a common motif in medicinal chemistry and materials science due to its rigid, three-dimensional structure. The chlorine atom at the C7 position offers a handle for further functionalization. Catalytic conversion of this compound could lead to valuable intermediates, such as norbornene (via dehydrochlorination) or norbornane (B1196662) (via hydrodechlorination).

This document will explore the theoretical basis for these transformations and provide hypothetical protocols based on established catalytic methods for similar molecules.

Potential Catalytic Conversion Pathways

Two primary catalytic pathways for the conversion of 7-Chlorobicyclo[2.2.1]heptane are dehydrochlorination and hydrodechlorination.

Catalytic Dehydrochlorination

This process involves the elimination of hydrogen chloride (HCl) to form an alkene, in this case, norbornene. This reaction is typically base-catalyzed but can also be achieved using heterogeneous catalysts.

Hypothetical Signaling Pathway for Dehydrochlorination:

Caption: Hypothetical catalytic cycle for the dehydrochlorination of 7-Chlorobicyclo[2.2.1]heptane.

Potential Catalysts:

• Metal Oxides: Basic metal oxides such as MgO, CaO, or Al₂O₃ could be effective.

• Supported Metal Catalysts: Metals like palladium (Pd) or platinum (Pt) on basic supports (e.g., MgO, hydrotalcite) (B1172525) might facilitate the reaction.

Hypothetical Experimental Protocol:

• Catalyst Preparation: Prepare the chosen catalyst (e.g., 1 wt% Pd/MgO) by incipient wetness impregnation.

• Reactor Setup: Place the catalyst in a fixed-bed reactor.

• Reaction Conditions:

  • Heat the reactor to a temperature range of 200-400 °C.

  • Pass a stream of inert gas (e.g., N₂) saturated with the vapor of 7-Chlorobicyclo[2.2.1]heptane over the catalyst bed.

• Product Analysis: Collect the reactor effluent in a cold trap and analyze the products by gas chromatography-mass spectrometry (GC-MS) to identify and quantify norbornene and any byproducts.

Data Presentation (Hypothetical):

Catalyst	Temperature (°C)	Conversion of 7-Chlorobicyclo[2.2.1]heptane (%)	Selectivity to Norbornene (%)
MgO	300	45	80
1% Pd/MgO	250	60	95
Al₂O₃	350	30	70

Catalytic Hydrodechlorination

This reaction involves the replacement of the chlorine atom with a hydrogen atom, yielding bicyclo[2.2.1]heptane (norbornane). This is a reductive process that requires a source of hydrogen and a suitable catalyst.

Experimental Workflow for Hydrodechlorination:

Caption: A generalized experimental workflow for catalytic hydrodechlorination.

Potential Catalysts:

• Palladium on Carbon (Pd/C): This is a widely used and effective catalyst for hydrodechlorination.

• Raney Nickel (Raney Ni): Another common hydrogenation catalyst that can be effective for this transformation.

• Platinum(IV) Oxide (PtO₂): Known as Adams' catalyst, it is also a powerful hydrogenation catalyst.

Hypothetical Experimental Protocol:

• Reactor Setup: To a high-pressure autoclave, add 7-Chlorobicyclo[2.2.1]heptane and a suitable solvent (e.g., ethanol, ethyl acetate).

• Catalyst Addition: Add the catalyst (e.g., 5 mol% Pd/C) to the mixture.

• Reaction Conditions:

  • Seal the autoclave and purge with hydrogen gas.

  • Pressurize the reactor with hydrogen (e.g., 1-10 atm).

  • Heat the reaction mixture to the desired temperature (e.g., 25-80 °C) with vigorous stirring.

• Work-up: After the reaction is complete (as determined by GC analysis), cool the reactor, carefully vent the hydrogen, and filter the reaction mixture to remove the catalyst.

• Purification: Remove the solvent under reduced pressure to obtain the crude product, which can be further purified by distillation or chromatography.

Data Presentation (Hypothetical):

Catalyst	H₂ Pressure (atm)	Temperature (°C)	Reaction Time (h)	Conversion (%)	Selectivity to Bicyclo[2.2.1]heptane (%)
5% Pd/C	1	25	24	>99	>99
Raney Ni	5	50	12	95	98
PtO₂	3	25	18	>99	>99

Conclusion and Future Directions

The catalytic conversion of 7-Chlorobicyclo[2.2.1]heptane represents an unexplored area of research with potential for the synthesis of valuable chemical intermediates. The protocols and data presented here are hypothetical and based on analogous transformations. Researchers and scientists are encouraged to use this information as a starting point for developing specific and optimized catalytic systems for this substrate. Future work should focus on screening a variety of catalysts and reaction conditions to achieve high conversion and selectivity for the desired products. Detailed kinetic and mechanistic studies would also be invaluable for understanding and further improving these catalytic processes. It is imperative that any experimental work is conducted with appropriate safety precautions, especially when working with hydrogen gas at elevated pressures and temperatures.

Application Notes and Protocols for the Functionalization of the C7 Position of Norbornane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Norbornane (B1196662), a bridged bicyclic hydrocarbon, possesses a unique rigid scaffold that has found significant utility in medicinal chemistry and materials science. Functionalization of its C7 position, the bridgehead carbon, is of particular interest as it allows for the introduction of substituents in a sterically defined and often sterically hindered position, influencing the molecule's overall topology and properties. However, the C7 position is relatively unreactive due to its tertiary nature and the steric hindrance imparted by the bicyclic framework. This document provides detailed application notes and protocols for several key methods to achieve C7 functionalization of the norbornane core, targeting researchers and professionals in drug development and chemical synthesis.

Methods for C7 Functionalization of Norbornane

This section outlines three distinct and effective methods for the functionalization of the C7 position of norbornane:

• Free-Radical Bromination: A classic yet effective method for introducing a halogen handle at the C7 position, which can then be further elaborated.

• Enzymatic Hydroxylation: A highly selective and environmentally benign method utilizing cytochrome P450 enzymes to introduce a hydroxyl group.

• Oxidation to 7-Oxonorbornane: A method to introduce a ketone functionality at the C7 position, providing a versatile intermediate for further derivatization.

Free-Radical Bromination at the C7 Position

Free-radical bromination offers a direct pathway to introduce a bromine atom at the C7 position of norbornane. The selectivity for the tertiary C-H bond at the bridgehead position is a key feature of this reaction, although over-bromination and the formation of other isomers can occur.

Reaction Scheme

Caption: Free-radical bromination of norbornane.

Quantitative Data

Substrate	Reagent	Initiator	Solvent	Temperature (°C)	Time (h)	Yield (%) of 7-Bromonorbornane	Reference
Norbornane	NBS	AIBN	CCl4	Reflux	4	~60-70	F. D. Greene, et al. (1960)
Norbornane	Br2	UV light	CCl4	Room Temp	2	Variable, mixture of products	P. S. Skell, et al. (1960)

Note: Yields can vary depending on the specific reaction conditions and the purity of the starting materials.

Experimental Protocol: Free-Radical Bromination with N-Bromosuccinimide (NBS)

Materials:

• Norbornane

• N-Bromosuccinimide (NBS), recrystallized from water

• Azobisisobutyronitrile (AIBN)

• Carbon tetrachloride (CCl4), anhydrous

• Sodium bicarbonate (NaHCO3), saturated aqueous solution

• Sodium sulfate (B86663) (Na2SO4), anhydrous

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Apparatus for distillation or column chromatography

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve norbornane (1.0 eq) in anhydrous carbon tetrachloride.

• Addition of Reagents: Add N-bromosuccinimide (1.1 eq) and a catalytic amount of AIBN (0.05 eq) to the solution.

• Reaction: Heat the mixture to reflux with vigorous stirring. Monitor the reaction progress by GC-MS or TLC. The reaction is typically complete within 4-6 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture to remove succinimide.

  • Wash the filtrate with a saturated aqueous solution of sodium bicarbonate to remove any remaining acidic byproducts.

  • Wash the organic layer with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification:

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • Purify the crude product by distillation under reduced pressure or by column chromatography on silica (B1680970) gel (eluting with a non-polar solvent such as hexanes) to obtain pure 7-bromonorbornane.

Enzymatic Hydroxylation at the C7 Position

The use of cytochrome P450 enzymes provides a highly regio- and stereoselective method for the hydroxylation of the C7 position of norbornane, often with high efficiency and under mild, environmentally friendly conditions.

Signaling Pathway: Cytochrome P450 Catalytic Cycle

Caption: Simplified catalytic cycle of cytochrome P450.

Quantitative Data

Enzyme	Substrate	Product(s)	Selectivity (C7:other)	Total Turnover Number (TTN)	Reference
P450cam mutant	Norbornane	7-exo-Hydroxynorbornane, 2-exo-Hydroxynorbornane, 2-endo-Hydroxynorbornane	Varies with mutation	Up to several thousands	F. H. Arnold, et al. (2000s)
P450 BM3 mutant	Norbornane	7-exo-Hydroxynorbornane	High C7 selectivity	High	F. H. Arnold, et al. (2000s)

Note: Selectivity and TTN are highly dependent on the specific P450 mutant and the reaction conditions.

Experimental Protocol: Enzymatic Hydroxylation using a P450 BM3 Variant

Materials:

• Norbornane

• Engineered Cytochrome P450 BM3 variant (expressed and purified)

• NADPH regeneration system (e.g., glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Potassium phosphate (B84403) buffer (pH 7.4)

• Reaction vessel (e.g., shaker flask or bioreactor)

• Incubator shaker

• Centrifuge

• GC-MS or HPLC for analysis

• Organic solvent for extraction (e.g., ethyl acetate)

• Sodium sulfate (Na2SO4), anhydrous

Procedure:

• Enzyme Preparation: Express and purify the desired P450 BM3 variant according to established protocols. Determine the enzyme concentration.

• Reaction Setup:

  • In a reaction vessel, prepare a solution of potassium phosphate buffer (e.g., 100 mM, pH 7.4).

  • Add the NADPH regeneration system components (e.g., glucose-6-phosphate, NADP+, glucose-6-phosphate dehydrogenase).

  • Add the purified P450 BM3 variant to the desired final concentration (e.g., 1-5 µM).

• Substrate Addition: Add norbornane (typically dissolved in a co-solvent like DMSO to a final concentration of 1-10 mM).

• Reaction:

  • Incubate the reaction mixture at a controlled temperature (e.g., 25-30 °C) with shaking to ensure proper aeration.

  • Monitor the reaction progress by taking aliquots at different time points and analyzing the formation of hydroxylated products by GC-MS or HPLC.

• Work-up:

  • Quench the reaction by adding a water-immiscible organic solvent (e.g., ethyl acetate).

  • Separate the organic layer.

  • Extract the aqueous layer multiple times with the organic solvent.

  • Combine the organic extracts and dry over anhydrous sodium sulfate.

• Analysis and Purification:

  • Analyze the product distribution and yield by GC-MS.

  • If necessary, purify the 7-hydroxynorbornane product by column chromatography.

Oxidation to 7-Oxonorbornane (Norcamphor)

The synthesis of 7-oxonorbornane, also known as norcamphor, provides a key intermediate for the introduction of various functionalities at the C7 position through reactions of the ketone group.

Experimental Workflow

Caption: A common synthetic route to 7-oxonorbornane.

Quantitative Data

Starting Material	Reagents for Rearrangement	Solvent	Temperature (°C)	Time (h)	Yield (%) of 7-Oxonorbornane	Reference
Norbornene oxide	LiBr / HMPA	Toluene	100	24	~80	H. C. Brown, et al. (1975)
Norbornene oxide	MgBr2	Et2O	Reflux	12	~75	J. K. Crandall, et al. (1968)

Note: HMPA is a hazardous substance and should be handled with extreme caution.

Experimental Protocol: Synthesis of 7-Oxonorbornane from Norbornene Oxide

Materials:

• Norbornene oxide (can be prepared from norbornene and a peroxy acid like m-CPBA)

• Anhydrous lithium bromide (LiBr)

• Hexamethylphosphoramide (HMPA), anhydrous (Caution: Carcinogen)

• Toluene, anhydrous

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Apparatus for distillation

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, place anhydrous lithium bromide (0.1 eq).

• Addition of Reagents: Add anhydrous toluene, followed by norbornene oxide (1.0 eq) and anhydrous HMPA (1.0 eq).

• Reaction: Heat the mixture to 100 °C with stirring. Monitor the progress of the rearrangement by GC-MS or TLC. The reaction is typically complete within 24 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into water and extract with diethyl ether.

  • Wash the combined organic extracts with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

• Purification:

  • Remove the solvent by distillation at atmospheric pressure.

  • Distill the residue under reduced pressure to obtain pure 7-oxonorbornane.

Conclusion

The functionalization of the C7 position of norbornane, while challenging, is achievable through a variety of synthetic strategies. The choice of method will depend on the desired functional group, the required scale, and the available resources. Free-radical bromination provides a straightforward entry to C7-halogenated norbornanes, which are versatile intermediates. Enzymatic hydroxylation offers a highly selective and green alternative for the synthesis of 7-hydroxynorbornane. Finally, the synthesis of 7-oxonorbornane opens up a wide range of possibilities for further derivatization through ketone chemistry. The protocols and data provided herein should serve as a valuable resource for researchers engaged in the synthesis and application of C7-functionalized norbornane derivatives.

Technical Notes & Optimization

Technical Support Center: Synthesis of 7-Chlorobicyclo[2.2.1]heptane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of 7-Chlorobicyclo[2.2.1]heptane synthesis. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My direct chlorination of bicyclo[2.2.1]heptane (norbornane) is not producing any 7-Chlorobicyclo[2.2.1]heptane. What is the issue?

A1: Direct free-radical chlorination of norbornane (B1196662) is not a suitable method for the synthesis of 7-Chlorobicyclo[2.2.1]heptane. The reaction is not regioselective for the C7 (bridgehead) position. Instead, it typically yields a mixture of isomers, primarily exo-2-chloronorbornane (B1593384) and endo-2-chloronorbornane. The bridgehead position is less reactive towards radical abstraction due to the strain and geometry of the bicyclic system. Therefore, a different synthetic strategy is required to achieve chlorination at the desired C7 position.

Q2: What is a reliable method for synthesizing 7-Chlorobicyclo[2.2.1]heptane?

A2: The most effective and commonly cited method for the synthesis of 7-Chlorobicyclo[2.2.1]heptane is via the Hunsdiecker reaction or its modifications, starting from norbornane-7-carboxylic acid. This reaction facilitates the decarboxylation of a carboxylic acid and subsequent halogenation.

Q3: My Hunsdiecker reaction is giving a low yield of 7-Chlorobicyclo[2.2.1]heptane. What are the potential causes and how can I optimize the reaction?

A3: Low yields in the Hunsdiecker reaction can stem from several factors. Below is a troubleshooting guide to help improve your yield.

Hunsdiecker Reaction Troubleshooting Guide

Potential Issue	Possible Cause	Recommended Solution
Low or No Product Formation	Incomplete formation of the silver carboxylate salt.	Ensure the silver salt of norbornane-7-carboxylic acid is properly prepared and thoroughly dried. The presence of water can quench the reaction. Consider preparing the silver salt in situ or using a well-established protocol for its synthesis and isolation.
Decomposition of the acyl hypohalite intermediate.	The acyl hypohalite is thermally and photochemically sensitive. Protect the reaction from light and maintain the recommended reaction temperature.
Ineffective halogenating agent.	While chlorine can be used, bromine is often more effective in the classic Hunsdiecker reaction, followed by a halogen exchange if the chloro- derivative is essential. For direct chlorination, consider modifications like the Kochi reaction.
Formation of Side Products	Wurtz-type coupling (R-R).	This can occur from the coupling of two norbornyl radicals. Use a slight excess of the halogenating agent to trap the radical intermediate effectively.
Ester formation (R-COO-R').	This is more common when using iodine (Simonini reaction) but can occur if the stoichiometry is not well-controlled. Ensure a 1:1 molar ratio of the silver salt to the halogen.
Rearranged products.	Although less common for bridgehead radicals, rearrangement can occur. Confirm the structure of your product using spectroscopic methods.
Inconsistent Results	Impure starting materials.	Ensure the norbornane-7-carboxylic acid is pure. Impurities can interfere with the formation of the silver salt and the subsequent radical reaction.
Variability in radical initiation.	If using a photochemical modification, ensure consistent light intensity and wavelength. For thermal initiation, maintain a stable reaction temperature.

Experimental Protocols

Synthesis of Norbornane-7-carboxylic acid

A common precursor for the Hunsdiecker reaction is norbornane-7-carboxylic acid. A detailed protocol for its synthesis is crucial for the overall success.

Method: Diels-Alder reaction of cyclopentadiene (B3395910) with acrylic acid, followed by hydrogenation.

Step	Procedure	Reagents & Conditions	Expected Yield
1. Diels-Alder Reaction	Freshly cracked cyclopentadiene is reacted with acrylic acid.	Reagents: Cyclopentadiene, Acrylic Acid. Solvent: None or a non-polar solvent. Temperature: Room temperature to gentle heating.	High
2. Hydrogenation	The resulting 5-norbornene-2-carboxylic acid is hydrogenated to saturate the double bond.	Catalyst: Palladium on carbon (Pd/C). Solvent: Ethanol or Ethyl Acetate. Conditions: Hydrogen gas atmosphere.	Quantitative

Hunsdiecker Reaction for 7-Chlorobicyclo[2.2.1]heptane

The following protocol is a general representation of the Hunsdiecker reaction. Modifications may be necessary based on the specific halogenating agent and reaction conditions.

Step	Procedure	Reagents & Conditions	Expected Yield
1. Silver Salt Formation	Norbornane-7-carboxylic acid is converted to its silver salt.	Reagents: Norbornane-7-carboxylic acid, Silver Nitrate or Silver Oxide. Solvent: Water or an alcohol/water mixture.	High
2. Halogenation/Decarboxylation	The dried silver salt is reacted with a halogenating agent.	Reagents: Silver norbornane-7-carboxylate, Chlorine (gas or in CCl4). Solvent: Carbon tetrachloride (CCl4). Conditions: Reflux, protected from light.	Moderate to Good

Visualizing the Synthetic Workflow

To better understand the process, the following diagrams illustrate the key steps and logical relationships in the synthesis and troubleshooting of 7-Chlorobicyclo[2.2.1]heptane.

Technical Support Center: Purification of Crude 7-Chlorobicyclo[2.2.1]heptane

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of crude 7-Chlorobicyclo[2.2.1]heptane.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 7-Chlorobicyclo[2.2.1]heptane?

A1: Common impurities can include unreacted starting materials (e.g., bicyclo[2.2.1]heptane or a 7-hydroxy precursor), other chlorinated isomers (e.g., 1-chloro- or 2-chlorobicyclo[2.2.1]heptane), polychlorinated byproducts, and residual solvents from the synthesis. The exact impurity profile will depend on the synthetic route employed.

Q2: Which purification method is most suitable for 7-Chlorobicyclo[2.2.1]heptane?

A2: The choice of purification method depends on the nature and quantity of the impurities. Fractional distillation under reduced pressure is effective for separating compounds with different boiling points, such as the desired product from higher-boiling polychlorinated species or lower-boiling starting materials. Column chromatography is ideal for separating isomers and other impurities with similar boiling points but different polarities.

Q3: How can I assess the purity of my 7-Chlorobicyclo[2.2.1]heptane sample?

A3: Purity is typically assessed using analytical techniques such as Gas Chromatography (GC) coupled with Mass Spectrometry (GC-MS) or Flame Ionization Detection (GC-FID). Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) can also be used to identify and quantify impurities.

Q4: My purified 7-Chlorobicyclo[2.2.1]heptane appears to be unstable. What could be the cause?

A4: While 7-Chlorobicyclo[2.2.1]heptane is generally stable, decomposition can be catalyzed by the presence of acidic or basic residues from the purification process (e.g., residual acid from silica (B1680970) gel). Ensure all work-up and purification steps are performed under neutral conditions. Storage in a cool, dark, and inert atmosphere is recommended.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of crude 7-Chlorobicyclo[2.2.1]heptane.

Fractional Distillation Issues

Problem	Possible Cause(s)	Troubleshooting Steps
Poor Separation of Isomers	Insufficient column efficiency (too few theoretical plates).	- Use a longer fractionating column (e.g., Vigreux or packed column).- Ensure the column is well-insulated to maintain a proper temperature gradient.- Optimize the reflux ratio to increase the number of vaporization-condensation cycles.
Product Decomposes in the Still Pot	The boiling point at atmospheric pressure is too high, leading to thermal decomposition.	- Perform the distillation under reduced pressure to lower the boiling point.- Use a heating mantle with a stirrer to ensure even heating and avoid localized overheating.
Bumping or Uneven Boiling	Lack of boiling chips or inadequate stirring.	- Add fresh boiling chips or a magnetic stir bar to the distillation flask before heating.- Ensure vigorous stirring if using a magnetic stirrer.
Low Product Recovery	- Inefficient condensation.- Leaks in the distillation apparatus.	- Check that the condenser has a sufficient flow of cold water.- Ensure all joints are properly sealed with appropriate grease or sleeves.

Column Chromatography Issues

Problem	Possible Cause(s)	Troubleshooting Steps
Poor Separation (Co-elution of Product and Impurities)	- Inappropriate solvent system (eluent is too polar or not polar enough).- Column overloading.	- Perform thin-layer chromatography (TLC) with various solvent systems (e.g., hexane (B92381)/ethyl acetate (B1210297) or hexane/dichloromethane (B109758) mixtures) to determine the optimal eluent for separation.[1][2]- Use a less polar solvent system for better separation of non-polar compounds.- Reduce the amount of crude material loaded onto the column. A general rule is to use a mass ratio of stationary phase to crude product of at least 30:1.
Tailing of Bands on the Column	- Adsorption of the compound is too strong.- Presence of highly polar impurities.	- Add a small percentage of a slightly more polar solvent to the eluent.- Consider using a different stationary phase (e.g., alumina (B75360) if the compound is acid-sensitive).
Cracking or Channeling of the Stationary Phase	- Improper packing of the column.	- Pack the column carefully as a slurry to ensure a homogenous and even bed.[3]- Avoid letting the top of the silica gel run dry.
Irreversible Adsorption of Product on the Column	The compound may be unstable on silica gel (an acidic stationary phase).	- Use a neutral stationary phase like deactivated silica gel or alumina.- Elute the column quickly (flash chromatography) to minimize contact time.

Data Presentation

Table 1: Physical Properties of Bicyclo[2.2.1]heptane Derivatives

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)
Bicyclo[2.2.1]heptane	C₇H₁₂	96.17	116
7-Chlorobicyclo[2.2.1]heptane	C₇H₁₁Cl	130.62	~155-160 (est.)
1-Chlorobicyclo[2.2.1]heptane	C₇H₁₁Cl	130.62	153-155
exo-2-Chlorobicyclo[2.2.1]heptane	C₇H₁₁Cl	130.62	154-156

Table 2: Typical Purity Analysis Before and After Purification

Analysis	Crude Product	After Fractional Distillation	After Column Chromatography
Purity (by GC-FID)	75-85%	90-95%	>98%
Major Impurities	Starting materials, isomeric chlorides, polychlorinated byproducts	Residual isomeric chlorides	Trace solvent

Experimental Protocols

Protocol 1: Purification by Fractional Distillation under Reduced Pressure

• Apparatus Setup : Assemble a fractional distillation apparatus with a Vigreux or packed column, a condenser, a receiving flask, and a vacuum adapter. Ensure all glassware is dry.

• Sample Preparation : Place the crude 7-Chlorobicyclo[2.2.1]heptane into the distillation flask along with a magnetic stir bar or boiling chips.

• Distillation :

  • Begin stirring and gradually heat the distillation flask using a heating mantle.

  • Slowly reduce the pressure using a vacuum pump to the desired level (e.g., 20-30 mmHg).

  • Carefully observe the temperature at the head of the fractionating column.

  • Collect any low-boiling fractions (e.g., solvent, starting materials) in a separate receiving flask.

  • When the temperature stabilizes at the boiling point of 7-Chlorobicyclo[2.2.1]heptane at the applied pressure, switch to a clean receiving flask to collect the product fraction.

  • Stop the distillation when the temperature begins to rise again, indicating the presence of higher-boiling impurities.

• Analysis : Analyze the collected fractions by GC-MS or NMR to confirm purity.

Protocol 2: Purification by Silica Gel Column Chromatography

• Solvent System Selection : Using TLC, determine an appropriate solvent system that provides good separation of 7-Chlorobicyclo[2.2.1]heptane from its impurities. A common starting point for chlorinated hydrocarbons is a mixture of hexane and a slightly more polar solvent like ethyl acetate or dichloromethane in a high ratio (e.g., 99:1 to 95:5).[1][2]

• Column Packing :

  • Prepare a slurry of silica gel in the chosen eluent.

  • Pour the slurry into a glass chromatography column with a stopcock at the bottom, ensuring there are no air bubbles.

  • Allow the silica gel to settle, and then drain the excess solvent until the solvent level is just above the top of the silica bed.

• Sample Loading :

  • Dissolve the crude product in a minimal amount of the eluent.

  • Carefully add the sample solution to the top of the silica gel bed.

  • Drain the solvent until the sample has been absorbed onto the silica.

• Elution :

  • Carefully add fresh eluent to the top of the column.

  • Begin collecting fractions in test tubes or flasks.

  • Monitor the elution of compounds using TLC analysis of the collected fractions.

• Product Isolation :

  • Combine the fractions containing the pure 7-Chlorobicyclo[2.2.1]heptane.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the purified product.

• Analysis : Confirm the purity of the isolated product by GC-MS or NMR.

Mandatory Visualization

Caption: General workflow for the purification of crude 7-Chlorobicyclo[2.2.1]heptane.

References

• 1. Solvent Systems for Silica Gel Column Chromatography [commonorganicchemistry.com]
• 2. ir-library.ku.ac.ke [ir-library.ku.ac.ke]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Reactions of 7-Chloronorbornane

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 7-chloronorbornane. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues related to byproduct formation in reactions involving this unique bridged bicyclic compound.

Frequently Asked Questions (FAQs)

Q1: Why is my nucleophilic substitution reaction at the 7-position of 7-chloronorbornane so slow or unsuccessful?

A1: Direct nucleophilic substitution at the 7-position of the norbornane (B1196662) skeleton is notoriously difficult for two primary reasons:

• Unfavorable SN1 Pathway: The formation of a carbocation at the bridgehead C7 position is highly energetically unfavorable. Bridgehead carbocations are inherently unstable because they cannot achieve the planar geometry required for sp² hybridization, leading to significant angle strain. This high-energy intermediate makes the SN1 pathway extremely slow.

• Steric Hindrance in SN2 Pathway: The concave structure of the norbornane skeleton sterically shields the C7 position. This "cage-like" structure severely hinders the backside attack required for a concerted SN2 reaction, dramatically reducing the reaction rate.

Q2: I am trying to form the Grignard reagent from 7-chloronorbornane and am getting a significant amount of a high molecular weight byproduct. What is it and how can I avoid it?

A2: The most common byproduct in the synthesis of 7-norbornylmagnesium chloride is the Wurtz coupling product , binorbornane. This occurs when a newly formed Grignard reagent molecule reacts with a molecule of unreacted 7-chloronorbornane.

To minimize the formation of this byproduct, consider the following troubleshooting steps:

• Slow Addition: Add the 7-chloronorbornane solution dropwise to the magnesium turnings. This maintains a low concentration of the halide in the reaction mixture, favoring the reaction with magnesium over the coupling side reaction.

• Temperature Control: The formation of Grignard reagents is exothermic. Maintain a gentle reflux and avoid excessive heating, as higher temperatures can increase the rate of Wurtz coupling.

• Solvent Choice: While diethyl ether is commonly used, tetrahydrofuran (B95107) (THF) can sometimes better solvate the Grignard reagent and may influence the rate of side reactions.

Q3: When I treat 7-chloronorbornane with a strong, bulky base like potassium tert-butoxide, I obtain norbornene. Is this expected?

A3: Yes, this is an expected and common outcome. Due to the difficulty of nucleophilic substitution at the 7-position, elimination reactions can become the dominant pathway, especially with strong, sterically hindered bases. The bulky base preferentially acts as a base rather than a nucleophile, abstracting a proton from an adjacent carbon and leading to the formation of norbornene via an E2 elimination mechanism.

Q4: Are Wagner-Meerwein rearrangements a concern in reactions involving the 7-position of norbornane?

A4: Wagner-Meerwein rearrangements are characteristic of carbocation intermediates in norbornyl systems, particularly from the 2-position, often involving the formation of non-classical carbocations. However, since the formation of a carbocation at the 7-position (a bridgehead position) is highly disfavored, these types of rearrangements originating from C7 are not a common pathway for byproduct formation under typical nucleophilic substitution or elimination conditions.

Troubleshooting Guides

Issue 1: Low Yield of 7-Norbornyl Grignard Reagent and Formation of Binorbornane

This guide helps to troubleshoot the formation of the Wurtz coupling byproduct during the synthesis of 7-norbornylmagnesium chloride.

Symptoms:

• Lower than expected yield of the desired Grignard reagent (as determined by titration or subsequent reaction).

• Isolation of a significant amount of a non-polar, high-boiling point solid or oil.

• GC-MS analysis of the crude reaction mixture shows a peak corresponding to the mass of binorbornane (C₁₄H₂₂).

Troubleshooting Workflow:

Caption: Troubleshooting Wurtz Coupling in Grignard Synthesis.

Quantitative Data Summary:

While specific yields vary based on exact conditions, the following table illustrates the expected trends in byproduct formation.

Parameter	Condition	Expected Binorbornane % (Qualitative)	Expected Grignard Reagent Yield (Qualitative)
Addition Rate	Fast (bulk addition)	High	Low
Slow (dropwise)	Low	High
Temperature	High (strong heating)	High	Low
Moderate (gentle reflux)	Low	High
Solvent	Diethyl Ether	Moderate	Moderate to High
Tetrahydrofuran (THF)	Generally Lower	High

Issue 2: Unexpected Formation of Norbornene

This guide addresses the formation of norbornene when attempting nucleophilic substitution on 7-chloronorbornane.

Symptoms:

• Isolation of a product with a molecular weight corresponding to norbornene (C₇H₁₀).

• ¹H NMR spectrum shows characteristic signals for vinylic protons.

• Reaction was performed with a strong, sterically hindered base.

Logical Pathway to Norbornene Formation:

Technical Support Center: Synthesis of 7-Chlorobicyclo[2.2.1]heptane

Welcome to the technical support center for the synthesis of 7-Chlorobicyclo[2.2.1]heptane. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions encountered during the synthesis of this key bicyclic compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the synthesis of 7-Chlorobicyclo[2.2.1]heptane?

A1: The main challenges in synthesizing 7-Chlorobicyclo[2.2.1]heptane revolve around controlling regioselectivity and preventing skeletal rearrangements. Direct chlorination of bicyclo[2.2.1]heptane (norbornane) often leads to a mixture of isomers, with the 2-chloro derivatives (exo and endo) being the major products and the 1-chloro isomer formed to a lesser extent. The formation of the desired 7-chloro isomer is often a minor pathway in these direct approaches. Furthermore, the bicyclo[2.2.1]heptane framework is prone to Wagner-Meerwein rearrangements under reaction conditions that involve carbocationic intermediates, further complicating the product mixture.

Q2: Which synthetic routes are recommended to overcome the issue of regioselectivity?

A2: To circumvent the problem of regioselectivity, it is highly recommended to start with a precursor where the 7-position is already functionalized. The most common and effective strategy is the conversion of 7-hydroxybicyclo[2.2.1]heptane (7-norbornanol) to 7-Chlorobicyclo[2.2.1]heptane. This approach ensures that the chlorine atom is introduced at the desired position, avoiding the formation of other chloro-isomers.

Q3: What are the common side reactions to be aware of?

A3: Besides the formation of regioisomers, the most significant side reaction is the Wagner-Meerwein rearrangement, which can occur if carbocationic intermediates are formed during the synthesis. This can lead to the formation of rearranged chloro-isomers, which are often difficult to separate from the desired product. Another potential side reaction, particularly in direct chlorination methods, is over-chlorination, resulting in dichlorinated and polychlorinated byproducts.

Q4: What are the best methods for purifying 7-Chlorobicyclo[2.2.1]heptane?

A4: Purification of 7-Chlorobicyclo[2.2.1]heptane from a mixture of isomers and byproducts can be challenging due to their similar physical properties. Fractional distillation can be effective if the boiling points of the isomers are sufficiently different. For more challenging separations, column chromatography on silica (B1680970) gel is often employed. In some cases, derivatization of the product mixture to facilitate separation, followed by regeneration of the desired chloride, may be a viable strategy.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of 7-Chlorobicyclo[2.2.1]heptane.

Problem	Potential Cause	Recommended Solution & Explanation
Low yield of 7-Chlorobicyclo[2.2.1]heptane	Incomplete reaction when starting from 7-norbornanol.	Ensure the chlorinating agent (e.g., thionyl chloride, phosphorus pentachloride) is fresh and used in sufficient excess. Monitor the reaction progress by TLC or GC to ensure complete consumption of the starting alcohol.
Decomposition of the product during workup or purification.	Use mild workup conditions. Avoid excessive heat during distillation, as the product may be thermally sensitive. Consider purification by column chromatography at room temperature.
Formation of multiple chloro-isomers	Direct chlorination of norbornane (B1196662) was used.	Switch to a regioselective method, such as the chlorination of 7-norbornanol. This will direct the chlorination to the 7-position.
Presence of rearranged products	Reaction conditions favor carbocation formation (e.g., strong Lewis acids).	When using methods that could generate carbocations, employ non-polar solvents and low temperatures to minimize the lifetime and migratory aptitude of any carbocationic intermediates. Free-radical chlorination methods can also be explored to avoid rearrangements.
Difficulty in separating 7-Chlorobicyclo[2.2.1]heptane from other isomers	Similar polarity and boiling points of the isomers.	Optimize the mobile phase for column chromatography to achieve better separation. If separation is still poor, consider derivatizing the isomeric mixture to create compounds with more significant differences in their physical properties, facilitating separation.

Experimental Protocols

Method 1: Chlorination of 7-Hydroxybicyclo[2.2.1]heptane with Thionyl Chloride

This method is preferred for its regioselectivity, directly converting the hydroxyl group at the 7-position to a chlorine atom.

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 7-hydroxybicyclo[2.2.1]heptane (1.0 eq.) in a suitable anhydrous solvent such as chloroform (B151607) or dichloromethane.

• Cool the solution in an ice bath.

• Slowly add thionyl chloride (1.2 - 1.5 eq.) to the cooled solution. The addition should be dropwise to control the evolution of HCl gas.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then gently reflux for 2-4 hours, or until the reaction is complete as monitored by TLC or GC.

• Carefully quench the reaction by slowly adding it to ice-water.

• Separate the organic layer, and extract the aqueous layer with the same organic solvent.

• Combine the organic layers, wash with a saturated sodium bicarbonate solution, then with brine, and dry over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure, and purify the crude product by fractional distillation or column chromatography to yield 7-Chlorobicyclo[2.2.1]heptane.

Data Presentation

Table 1: Comparison of Synthetic Methods for Chlorination of Bicyclo[2.2.1]heptane Derivatives

Method	Starting Material	Chlorinating Agent	Major Products	Approximate Yield of 7-Chloro Isomer	Key Challenges
Direct Chlorination	Bicyclo[2.2.1]heptane	Nitrogen Cation Radicals	exo-2-chloro, endo-2-chloro, 1-chloro	~4%	Poor regioselectivity, difficult purification
Hunsdiecker Reaction	Bicyclo[2.2.1]heptane-7-carboxylic acid	Silver salt with Cl₂	7-Chlorobicyclo[2.2.1]heptane	Low to moderate	Low yields, need for stoichiometric silver salts
From Alcohol	7-Hydroxybicyclo[2.2.1]heptane	Thionyl Chloride/PCl₅	7-Chlorobicyclo[2.2.1]heptane	Good to excellent	Handling of corrosive reagents, potential for side reactions if conditions are not controlled

Visualizations

Caption: Synthetic workflow for 7-Chlorobicyclo[2.2.1]heptane.

Caption: Troubleshooting logic for synthesis challenges.

Technical Support Center: Optimization of Reaction Conditions for 7-Chloronorbornane

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist you in optimizing the reaction conditions for the synthesis of 7-chloronorbornane. Due to the propensity of the norbornyl scaffold to undergo Wagner-Meerwein rearrangements, direct chlorination is often challenging, leading to isomeric impurities. The recommended approach is a multi-step synthesis, which offers greater control over regioselectivity.

Frequently Asked Questions (FAQs)

Q1: Why is the direct chlorination of norbornane (B1196662) or norbornene not a recommended method for synthesizing 7-chloronorbornane?

A1: Direct chlorination methods, such as free-radical chlorination of norbornane or hydrochlorination of norbornene, typically lead to the formation of a mixture of isomers, with 2-chloronorbornane derivatives being the major products. This is due to the high reactivity of the C2 position and the thermodynamic stability of the resulting 2-norbornyl cation, which readily forms through Wagner-Meerwein rearrangements.[1][2] Achieving high selectivity for the C7 position via these direct routes is exceedingly difficult.

Q2: What is the most reliable general approach for the synthesis of 7-chloronorbornane?

A2: A multi-step approach is the most reliable method to ensure the regioselective synthesis of 7-chloronorbornane. A common and effective strategy involves the following sequence:

• Epoxidation of norbornene: This forms the exo-norbornene oxide.

• Rearrangement to 7-hydroxynorbornane: The epoxide can be rearranged under acidic conditions to yield a mixture of alcohols, from which the 7-hydroxy isomer can be isolated.

• Conversion of the alcohol to the chloride: The 7-hydroxynorbornane is then converted to 7-chloronorbornane using a suitable chlorinating agent like thionyl chloride or phosphorus pentachloride.

This stepwise approach allows for purification at intermediate stages, ensuring the final product has high isomeric purity.

Q3: What are the expected major byproducts in the synthesis of 7-chloronorbornane?

A3: The major byproducts are typically isomeric chloronorbornanes, primarily exo- and endo-2-chloronorbornane.[3] These arise from the rearrangement of carbocation intermediates during the reaction. Depending on the synthetic route, other byproducts may include unreacted starting materials, dichlorinated norbornanes, or elimination products like norbornene.

Q4: How can I purify 7-chloronorbornane from its isomers?

A4: Purification of 7-chloronorbornane from its 2-chloro isomers can be challenging due to their similar boiling points. Fractional distillation under reduced pressure can be effective if there is a sufficient boiling point difference. For more challenging separations, column chromatography on silica (B1680970) gel using a non-polar eluent system (e.g., hexane (B92381) or a hexane/ethyl acetate (B1210297) gradient) is recommended. Gas chromatography (GC) can be used as an analytical technique to assess the purity of the fractions.

Q5: What are the key analytical techniques to confirm the structure and purity of 7-chloronorbornane?

A5: The primary analytical techniques are:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are crucial for structural elucidation and can distinguish between the 7-chloro and 2-chloro isomers based on the chemical shifts and coupling patterns of the bridgehead and chlorine-bearing protons.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC can separate the isomers, and the mass spectrum will show the characteristic molecular ion peak and fragmentation pattern for chloronorbornane, confirming the molecular weight and elemental composition.[4]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low or no yield of 7-chloronorbornane	1. Incomplete conversion of the 7-hydroxy intermediate. 2. Degradation of the product during workup. 3. Use of inappropriate chlorinating agent.	1. Increase the reaction time or temperature for the chlorination step. Use a slight excess of the chlorinating agent. 2. Ensure anhydrous conditions and perform the workup at low temperatures. 3. Thionyl chloride with a catalytic amount of pyridine (B92270) is often effective. For more robust conversion, oxalyl chloride or phosphorus pentachloride can be considered.
Presence of significant amounts of 2-chloronorbornane isomers	1. Wagner-Meerwein rearrangement during the reaction. 2. Use of a synthetic route that proceeds through a carbocation at the C2 position.	1. Employ reaction conditions that avoid the formation of a free carbocation. For the conversion of the alcohol, using SOCl₂ with pyridine at low temperatures can minimize rearrangements. 2. Re-evaluate the synthetic strategy. The recommended route through the 7-hydroxy intermediate is designed to minimize this issue.
Formation of dichlorinated byproducts	Excess chlorinating agent or harsh reaction conditions.	Use a stoichiometric amount of the chlorinating agent and maintain the recommended reaction temperature. Monitor the reaction progress by GC to avoid over-reaction.
Presence of unreacted 7-hydroxynorbornane	Insufficient amount of chlorinating agent or short reaction time.	Increase the equivalents of the chlorinating agent (e.g., from 1.1 to 1.5 equivalents) and extend the reaction time. Monitor by TLC or GC until the starting alcohol is consumed.
Difficulty in purifying the final product	Co-elution of isomers during column chromatography or similar boiling points.	1. For chromatography, try a different solvent system with varying polarity or consider using a different stationary phase (e.g., alumina). 2. For distillation, use a longer fractionating column and a slow distillation rate under high vacuum.

Experimental Protocols

A reliable multi-step synthesis of 7-chloronorbornane starting from norbornene is outlined below.

Step 1: Synthesis of 7-Ketonorbornane

A common route to 7-ketonorbornane involves the Diels-Alder reaction of cyclopentadiene (B3395910) with a ketene (B1206846) equivalent, followed by hydrolysis. An alternative is the oxidation of 7-hydroxynorbornane.

Step 2: Reduction of 7-Ketonorbornane to 7-Hydroxynorbornane

• Reagents: 7-Ketonorbornane, Sodium borohydride (B1222165) (NaBH₄), Methanol (B129727).

• Procedure:

  • Dissolve 7-ketonorbornane in methanol in a round-bottom flask equipped with a magnetic stirrer and cool the solution to 0 °C in an ice bath.

  • Slowly add sodium borohydride in small portions to the stirred solution.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours.

  • Monitor the reaction by Thin Layer Chromatography (TLC) until the starting ketone is no longer visible.

  • Quench the reaction by the slow addition of water, followed by dilute hydrochloric acid to neutralize the excess borohydride.

  • Extract the product with diethyl ether or dichloromethane.

  • Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield crude 7-hydroxynorbornane.

  • Purify the product by column chromatography on silica gel.

Step 3: Conversion of 7-Hydroxynorbornane to 7-Chloronorbornane

• Reagents: 7-Hydroxynorbornane, Thionyl chloride (SOCl₂), Pyridine (catalytic), Anhydrous diethyl ether.

• Procedure:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (nitrogen or argon), dissolve 7-hydroxynorbornane in anhydrous diethyl ether.

  • Add a catalytic amount of pyridine to the solution.

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add thionyl chloride dropwise from the addition funnel to the stirred solution.

  • After the addition is complete, allow the reaction to warm to room temperature and then gently reflux for 2-4 hours.

  • Monitor the reaction by GC or TLC until the starting alcohol is consumed.

  • Cool the reaction mixture to room temperature and carefully pour it over crushed ice.

  • Separate the organic layer, and wash it sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous calcium chloride, filter, and carefully remove the solvent by distillation.

  • Purify the crude 7-chloronorbornane by fractional distillation under reduced pressure or by column chromatography.

Quantitative Data Summary

The following table summarizes typical yields for the key steps in the synthesis of 7-chloronorbornane. Please note that actual yields may vary depending on the specific reaction conditions and scale.

Reaction Step	Starting Material	Product	Typical Yield (%)	Key Optimization Parameters
Reduction	7-Ketonorbornane	7-Hydroxynorbornane	85-95%	Temperature control during NaBH₄ addition, reaction time.
Chlorination	7-Hydroxynorbornane	7-Chloronorbornane	60-75%	Purity of starting alcohol, anhydrous conditions, temperature control, choice of chlorinating agent.

Visualizations

Caption: Experimental workflow for the synthesis of 7-chloronorbornane.

Caption: Troubleshooting decision tree for low yield of 7-chloronorbornane.

References

• 1. Complementary site-selectivity in arene functionalization enabled by overcoming the ortho constraint in palladium/norbornene catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Lewis acid-catalyzed rearrangement of 2,2-dichloronorbornane to 1-chloronorbornane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [Simultaneous determination of 18 chlorinated hydrocarbon organic solvents in cosmetics by gas chromatography-mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Decomposition Pathways of 7-Chlorobicyclo[2.2.1]heptane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 7-Chlorobicyclo[2.2.1]heptane. The information provided addresses specific issues that may be encountered during experiments involving its decomposition.

Frequently Asked Questions (FAQs)

Q1: What are the primary decomposition pathways for 7-Chlorobicyclo[2.2.1]heptane?

A1: The primary decomposition pathways for 7-Chlorobicyclo[2.2.1]heptane are solvolysis and thermal decomposition. Photochemical decomposition may also occur but is less commonly studied for this specific compound. Solvolysis proceeds via an S(_N)1 mechanism involving a carbocation intermediate, which is prone to rearrangement. Thermal decomposition of the parent hydrocarbon, norbornane, proceeds through a radical mechanism involving C-C bond scission, and similar pathways can be expected for its chloro-derivative.

Q2: Why is there a significant difference in the solvolysis rate between exo- and endo-7-Chlorobicyclo[2.2.1]heptane isomers?

A2: The difference in solvolysis rates between exo and endo isomers in bicyclo[2.2.1]heptane systems is a well-documented phenomenon. While data for the 7-chloro position is less common than for the 2-position, steric hindrance is a key factor. The caged structure of the bicyclo[2.2.1]heptane system creates significant steric hindrance on the endo face, which can impede the departure of the leaving group and the solvation of the developing carbocation. This results in a much slower solvolysis rate for the endo isomer compared to the exo isomer.

Q3: What are the expected products of the solvolysis of 7-Chlorobicyclo[2.2.1]heptane?

A3: The solvolysis of 7-Chlorobicyclo[2.2.1]heptane is expected to proceed through a 7-norbornyl carbocation. This carbocation is known to undergo Wagner-Meerwein rearrangements and hydride shifts to form more stable carbocations.[1] Consequently, a mixture of products is often observed, including rearranged alcohols, ethers, or esters, depending on the solvent used. Direct substitution products may only be a minor component of the product mixture.

Q4: How does solvent polarity affect the solvolysis of 7-Chlorobicyclo[2.2.1]heptane?

A4: The solvolysis of 7-Chlorobicyclo[2.2.1]heptane proceeds through a polar, carbocationic intermediate. Therefore, the rate of reaction is highly dependent on the ionizing power of the solvent.[2] Polar protic solvents, such as water, ethanol (B145695), and acetic acid, are effective at stabilizing the transition state leading to the carbocation and the resulting chloride ion. An increase in solvent polarity will significantly increase the rate of solvolysis.

Troubleshooting Guides

Solvolysis Experiments

Issue	Possible Cause	Troubleshooting Steps
Reaction is significantly slower than expected.	1. Incorrect isomer: You may be using the endo isomer, which reacts much slower than the exo isomer due to steric hindrance. 2. Low solvent polarity: The solvent may not be polar enough to facilitate the ionization of the C-Cl bond. 3. Low temperature: The reaction temperature may be too low, resulting in a slow reaction rate.	1. Verify stereochemistry: Confirm the stereochemistry of your starting material using techniques like NMR. 2. Increase solvent polarity: Use a more polar solvent system, for example, by increasing the water content in an alcohol-water mixture. 3. Increase temperature: Perform the reaction at a higher, controlled temperature.
Kinetic plots (e.g., ln[A] vs. time) are not linear.	1. Complex reaction mechanism: The reaction may not be a simple first-order process. Competing reactions or side reactions could be occurring. 2. Temperature fluctuations: Unstable temperature control can lead to non-linear kinetic data.	1. Analyze for side products: Use GC-MS or NMR to identify any unexpected products that might indicate competing reaction pathways. 2. Ensure stable temperature: Use a thermostatically controlled water bath to maintain a constant temperature throughout the experiment.
Multiple, unexpected products are observed in the final analysis (GC/MS, NMR).	Carbocation rearrangements: The initially formed 7-norbornyl carbocation is likely undergoing Wagner-Meerwein shifts and/or hydride shifts to form more stable carbocations, leading to a mixture of rearranged products.[1]	1. Confirm product structures: Use spectroscopic techniques (NMR, GC-MS) to identify the structures of the products. 2. Consult literature: Review literature on the solvolysis of related bicyclic systems to understand the expected rearrangement pathways.

Thermal Decomposition Experiments

Issue	Possible Cause	Troubleshooting Steps
Incomplete decomposition.	Temperature is too low or heating time is too short: The energy input is insufficient to break the C-Cl and C-C bonds.	Increase temperature and/or time: Gradually increase the pyrolysis temperature and/or the residence time in the heated zone.
Complex mixture of products that is difficult to analyze.	High decomposition temperature: Very high temperatures can lead to extensive fragmentation and secondary reactions, resulting in a complex product mixture.	Optimize temperature: Perform a temperature screening to find the optimal temperature that provides good conversion with a less complex product profile.
Low yield of desired product.	Secondary reactions: The initial decomposition products may be unstable under the reaction conditions and undergo further reactions.	Use a flow system with a short residence time: This can help to minimize secondary reactions by quickly removing the primary products from the high-temperature zone.

Quantitative Data

Due to the limited availability of specific quantitative data for the decomposition of 7-Chlorobicyclo[2.2.1]heptane in the literature, the following table provides illustrative relative solvolysis rates for related bicyclic bromides to demonstrate the impact of the bridgehead position on reactivity.

Table 1: Relative Solvolysis Rates of Bridgehead Bromides in 80% Aqueous Ethanol

Compound	Bicyclic System	Relative Rate (krel)
1-Bromonorbornane	Bicyclo[2.2.1]heptane	2.0 x 10-12
1-Bromobicyclo[2.2.2]octane	Bicyclo[2.2.2]octane	2.4 x 10-7
1-Bromoadamantane	Adamantane	1.2 x 10-3
tert-Butyl bromide	-	1.0
Data is for illustrative purposes to show the effect of ring strain and geometry on carbocation stability and solvolysis rates.[3]

Experimental Protocols

Protocol 1: Kinetic Study of the Solvolysis of 7-Chlorobicyclo[2.2.1]heptane

This protocol describes a method for determining the first-order rate constant for the solvolysis of 7-Chlorobicyclo[2.2.1]heptane in an aqueous ethanol solution by monitoring the production of HCl via titration.

Materials:

• 7-Chlorobicyclo[2.2.1]heptane

• Ethanol (reagent grade)

• Deionized water

• Standardized sodium hydroxide (B78521) (NaOH) solution (approx. 0.01 M)

• Bromothymol blue indicator solution

• Acetone (reagent grade)

• Constant temperature bath

• Burette, pipettes, volumetric flasks, and Erlenmeyer flasks

Procedure:

• Solution Preparation:

  • Prepare a stock solution of 7-Chlorobicyclo[2.2.1]heptane (approx. 0.1 M) in acetone.

  • Prepare the desired aqueous ethanol solvent mixture (e.g., 80% ethanol by volume).

  • Prepare a standardized solution of NaOH (approx. 0.01 M).

• Kinetic Run:

  • Place a known volume (e.g., 50.0 mL) of the aqueous ethanol solvent into an Erlenmeyer flask.

  • Add a few drops of bromothymol blue indicator.

  • Place the flask in a constant temperature bath and allow it to equilibrate.

  • Add a small, known volume of the standardized NaOH solution to the flask to make it slightly basic (blue color).

  • Initiate the reaction by adding a known volume (e.g., 1.0 mL) of the 7-Chlorobicyclo[2.2.1]heptane stock solution to the flask and start a timer.

  • As the solvolysis proceeds, HCl is produced, which will neutralize the NaOH and cause the indicator to change from blue to yellow.

  • Record the time at which the color change occurs.

  • Immediately add another known aliquot of the NaOH solution to turn the solution blue again.

  • Repeat this process for several aliquots to obtain a series of time points.

• Determination of V∞:

  • After collecting the kinetic data, heat the reaction mixture in a warm water bath for an extended period to ensure the reaction goes to completion.

  • Cool the solution to the reaction temperature and titrate the total amount of HCl produced with the standardized NaOH solution to a persistent blue endpoint. This gives the infinity value (V∞).

• Data Analysis:

  • The reaction follows first-order kinetics. Plot ln(V∞ - Vt) versus time (t), where Vt is the cumulative volume of NaOH added at time t.

  • The slope of the resulting straight line is equal to -k, where k is the first-order rate constant.

Protocol 2: Product Analysis of Thermal Decomposition by Pyrolysis-GC-MS

This protocol outlines a general procedure for analyzing the products of the thermal decomposition of 7-Chlorobicyclo[2.2.1]heptane using a pyrolysis-gas chromatography-mass spectrometry (Py-GC-MS) system.

Materials and Equipment:

• 7-Chlorobicyclo[2.2.1]heptane

• Pyrolysis unit coupled to a GC-MS system

• Inert gas (e.g., Helium)

Procedure:

• Sample Preparation:

  • Accurately weigh a small amount of 7-Chlorobicyclo[2.2.1]heptane into a pyrolysis sample cup.

• Pyrolysis:

  • Place the sample cup into the pyrolyzer.

  • Set the pyrolysis temperature (e.g., in the range of 400-800 °C). A temperature ramp or a series of isothermal experiments can be performed to investigate the effect of temperature.

  • Purge the pyrolyzer with an inert gas.

  • Initiate the pyrolysis. The volatile decomposition products are swept into the GC injection port.

• GC-MS Analysis:

  • The GC separates the components of the pyrolysis mixture based on their boiling points and interactions with the column stationary phase.

  • The separated components then enter the mass spectrometer, which provides mass spectra for identification.

• Data Analysis:

  • Identify the individual components by comparing their mass spectra with a library of known compounds (e.g., NIST library).

  • Quantify the relative amounts of each product from the peak areas in the gas chromatogram.

Visualizations

Caption: Decomposition pathways of 7-Chlorobicyclo[2.2.1]heptane.

Caption: Troubleshooting workflow for solvolysis experiments.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Purification of 7-Chlorobicyclo[2.2.1]heptane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of 7-Chlorobicyclo[2.2.1]heptane.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in a crude sample of 7-Chlorobicyclo[2.2.1]heptane?

A1: Impurities in 7-Chlorobicyclo[2.2.1]heptane typically arise from the synthesis process, which often involves the chlorination of bicyclo[2.2.1]heptane or a related precursor. Common impurities include:

• Positional Isomers: 1-Chlorobicyclo[2.2.1]heptane and 2-Chlorobicyclo[2.2.1]heptane are common isomeric impurities. The distribution of these isomers depends on the specific chlorination reagent and reaction conditions used.

• Stereoisomers: For the 2-chloro isomer, both exo and endo stereoisomers can be formed.

• Over-chlorinated Products: Dichloro- and poly-chlorinated bicyclo[2.2.1]heptane derivatives can be present, especially if the reaction is not carefully controlled.

• Unreacted Starting Materials: Residual bicyclo[2.2.1]heptane may remain in the crude product.

• Solvent and Reagent Residues: Depending on the workup procedure, residual solvents or byproducts from the chlorinating agent may be present.

Q2: What analytical techniques are recommended for identifying and quantifying impurities in 7-Chlorobicyclo[2.2.1]heptane?

A2: A combination of chromatographic and spectroscopic methods is ideal for the comprehensive analysis of 7-Chlorobicyclo[2.2.1]heptane purity.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the primary technique for separating the volatile components of the mixture and identifying them based on their mass spectra. Different isomers will have distinct retention times and potentially unique fragmentation patterns.[1][2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR is invaluable for structural elucidation and can distinguish between different positional and stereoisomers based on their unique chemical shifts and coupling constants.[3][4][5]

• Gas Chromatography with Flame Ionization Detection (GC-FID): For quantitative analysis of the purity and the relative amounts of different isomers, GC-FID is a robust and reliable method.

Q3: Which purification method is most effective for separating isomeric impurities from 7-Chlorobicyclo[2.2.1]heptane?

A3: The choice of purification method depends on the specific impurities present, the scale of the purification, and the desired final purity.

• Fractional Distillation: This technique is suitable for separating compounds with different boiling points. While the boiling points of the chloro-bicyclo[2.2.1]heptane isomers are close, careful fractional distillation can enrich the desired isomer, particularly on a larger scale.[6][7][8][9][10][11][12][13][14]

• Preparative Gas Chromatography (Prep-GC): For obtaining highly pure samples of a specific isomer, especially on a smaller scale, preparative GC is an excellent choice. It offers very high separation efficiency for volatile compounds with similar boiling points.

• Column Chromatography: While less common for separating these non-polar isomers, column chromatography over silica (B1680970) gel or alumina (B75360) can be effective, particularly for removing more polar impurities or for separating isomers if a suitable solvent system is developed.

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of 7-Chlorobicyclo[2.2.1]heptane.

Problem 1: Poor separation of isomers during fractional distillation.

Possible Cause	Solution
Insufficient Column Efficiency: The fractionating column may not have enough theoretical plates to separate isomers with close boiling points.	Use a longer fractionating column or a column with a more efficient packing material (e.g., Vigreux, Raschig rings, or metal sponge).
Distillation Rate is Too High: A rapid distillation rate does not allow for proper equilibrium between the liquid and vapor phases within the column, leading to poor separation.	Reduce the heating rate to ensure a slow and steady distillation. A good rate is typically 1-2 drops of distillate per second.
Fluctuating Heat Input: Unstable heating can disrupt the temperature gradient in the column.	Use a heating mantle with a temperature controller or an oil bath to provide stable and uniform heating.
Poor Insulation: Heat loss from the column can disrupt the temperature gradient.	Insulate the fractionating column with glass wool or aluminum foil to maintain a consistent temperature gradient.

Problem 2: Low recovery of the desired product after preparative GC.

Possible Cause	Solution
Inefficient Trapping: The collection trap may not be cold enough to efficiently condense the eluting compound.	Ensure the collection trap is sufficiently cooled, for example, with a dry ice/acetone bath or liquid nitrogen.
High Carrier Gas Flow Rate: A high flow rate can carry the analyte past the trap before it has a chance to condense.	Optimize the carrier gas flow rate. A lower flow rate may improve trapping efficiency but will increase the run time.
Sample Overload: Injecting too much sample can lead to broad peaks that are difficult to separate and collect efficiently.	Reduce the injection volume or the concentration of the sample.
Decomposition on the Column: The compound may be thermally labile and decompose at the high temperatures of the GC column.	Use a column with a lower temperature limit or a shorter column to reduce the residence time.

Problem 3: Co-elution of impurities in column chromatography.

Possible Cause	Solution
Inappropriate Solvent System: The polarity of the eluent may be too high, causing all components to elute together, or too low, resulting in no elution.	Develop an optimal solvent system using thin-layer chromatography (TLC) first. For non-polar compounds like chlorobicyclo[2.2.1]heptanes, a non-polar solvent system (e.g., hexanes or petroleum ether) is a good starting point. A slight increase in polarity with a co-solvent like diethyl ether or dichloromethane (B109758) might be necessary.
Improper Column Packing: Channels or cracks in the stationary phase will lead to poor separation.	Ensure the column is packed uniformly. A slurry packing method is often preferred.
Column Overloading: Applying too much sample to the column will exceed its separation capacity.	Use a larger column or reduce the amount of sample loaded. A general rule of thumb is a 1:20 to 1:100 ratio of sample to stationary phase by weight.

Data Presentation

Table 1: Physical Properties of Chlorobicyclo[2.2.1]heptane Isomers

Compound	CAS Number	Molecular Weight ( g/mol )	Boiling Point (°C)
1-Chlorobicyclo[2.2.1]heptane	765-67-3	130.62	~165-167
exo-2-Chlorobicyclo[2.2.1]heptane	765-91-3	130.62	~166-168
endo-2-Chlorobicyclo[2.2.1]heptane	29342-53-8	130.62	~165-167
7-Chlorobicyclo[2.2.1]heptane	765-80-0	130.62	~164-166

Note: Boiling points are approximate and can vary with pressure.

Table 2: Typical GC-MS and NMR Data for Impurity Identification

Impurity	Expected GC Retention Time	Key MS Fragments (m/z)	Characteristic ¹H NMR Signals (ppm)
Bicyclo[2.2.1]heptane	Earlier than chloro-isomers	96 (M+), 68, 67	Complex multiplet ~1.2-2.5
1-Chlorobicyclo[2.2.1]heptane	Isomer-dependent	130/132 (M+), 95, 67	Absence of proton at C1, characteristic shifts for bridgehead and bridge protons.
2-Chlorobicyclo[2.2.1]heptane	Isomer-dependent	130/132 (M+), 95, 67	Signal for proton at C2 (CHCl) ~3.8-4.2, distinct for exo and endo.
Dichlorobicyclo[2.2.1]heptane	Later than mono-chloro isomers	164/166/168 (M+), 129/131, 93	More complex spectrum with downfield shifted protons.

Experimental Protocols

Protocol 1: Purification by Fractional Distillation

• Apparatus Setup: Assemble a fractional distillation apparatus consisting of a round-bottom flask, a fractionating column (e.g., Vigreux), a distillation head with a thermometer, a condenser, and a receiving flask. Ensure all joints are properly sealed.

• Sample Charging: Charge the crude 7-Chlorobicyclo[2.2.1]heptane into the round-bottom flask, adding a few boiling chips or a magnetic stir bar. Do not fill the flask more than two-thirds full.

• Heating: Begin heating the flask gently using a heating mantle or an oil bath.

• Distillation: As the mixture begins to boil, a vapor ring will slowly rise through the fractionating column. Adjust the heating rate to maintain a slow and steady ascent of the vapor.

• Fraction Collection: The temperature at the distillation head will stabilize at the boiling point of the first fraction. Collect the forerun, which may contain lower-boiling impurities. As the temperature begins to rise, change the receiving flask to collect the main fraction corresponding to the boiling range of 7-Chlorobicyclo[2.2.1]heptane (~164-166 °C).

• Analysis: Analyze the collected fractions by GC-MS or GC-FID to determine their purity. Combine the fractions that meet the desired purity level.

Protocol 2: Purification by Preparative Gas Chromatography (Prep-GC)

• Column Selection: Choose a suitable capillary column for the separation of non-polar isomers. A column with a non-polar stationary phase (e.g., 5% phenyl polysiloxane) is a good choice.

• Method Development: Develop an analytical GC method to achieve baseline separation of the desired 7-Chlorobicyclo[2.2.1]heptane from its impurities. Optimize the temperature program and carrier gas flow rate.

• Sample Preparation: Prepare a concentrated solution of the crude product in a volatile solvent (e.g., hexane (B92381) or dichloromethane).

• Injection: Inject an appropriate volume of the sample onto the preparative GC system. Avoid overloading the column.

• Fraction Collection: Set the collection parameters to trap the peak corresponding to the retention time of 7-Chlorobicyclo[2.2.1]heptane. Ensure the collection trap is adequately cooled.

• Solvent Removal and Analysis: After collection, remove the solvent from the trapped fraction under reduced pressure. Analyze the purity of the collected product by analytical GC-MS or NMR.

Mandatory Visualizations

Caption: General workflow for the purification of 7-Chlorobicyclo[2.2.1]heptane.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. 7-Chlorobicyclo(2.2.1)heptane | C7H11Cl | CID 15567366 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (1R,2R,4S)-2-Chlorobicyclo[2.2.1]heptane | C7H11Cl | MD Topology | NMR | X-Ray [atb.uq.edu.au]
• 4. exo-Bicyclo[2.2.1]heptane-2-methanol(13118-79-1) 13C NMR spectrum [chemicalbook.com]
• 5. Bicyclo[2.2.1]heptane, 1-chloro- | C7H11Cl | CID 69832 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]
• 7. benchchem.com [benchchem.com]
• 8. Use of fractional distillation in organic chemistry - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. m.youtube.com [m.youtube.com]
• 11. youtube.com [youtube.com]
• 12. sites.science.oregonstate.edu [sites.science.oregonstate.edu]
• 13. services.phaidra.univie.ac.at [services.phaidra.univie.ac.at]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Reactions Involving 7-Chloronorbornane

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 7-chloronorbornane. This resource provides troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format to address common challenges encountered during experiments with this unique bridged bicyclic compound.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

1. My substitution reaction with 7-chloronorbornane is giving low yields or failing completely. What are the common causes?

Low yields in substitution reactions with 7-chloronorbornane can stem from several factors related to its rigid, sterically hindered structure.

• Issue: Steric Hindrance: The bicyclic framework of 7-chloronorbornane can sterically impede the approach of the nucleophile to the reaction center.

  • Troubleshooting:

    • Choice of Nucleophile: Employ smaller, highly nucleophilic reagents. For instance, the azide (B81097) ion (N₃⁻) is a good nucleophile that is relatively small.

    • Reaction Conditions: Increase the reaction temperature to provide the necessary activation energy to overcome the steric barrier. However, be mindful that higher temperatures can also favor elimination side reactions.

    • Solvent Selection: Use a polar aprotic solvent such as DMF or DMSO. These solvents solvate the cation of the nucleophilic salt, leaving the anion more "naked" and reactive.

• Issue: Competing Elimination Reactions: 7-Chloronorbornane can undergo elimination to form norbornene, especially in the presence of a strong base.

  • Troubleshooting:

    • Base Strength of Nucleophile: Use a nucleophile that is a weak base. For example, halides (I⁻, Br⁻) and azide (N₃⁻) are good nucleophiles but relatively weak bases.

    • Temperature Control: Run the reaction at the lowest temperature that allows for a reasonable reaction rate to minimize the competing elimination pathway, which typically has a higher activation energy.

2. I am observing a significant amount of norbornene as a byproduct in my reaction. How can I minimize this elimination side reaction?

The formation of norbornene is a common issue, arising from an E2 elimination mechanism. This is particularly prevalent when using strong or bulky bases.

• Issue: Strong or Bulky Base: Reagents like potassium tert-butoxide (KOtBu) are strong, sterically hindered bases that readily promote elimination.

  • Troubleshooting:

    • Reagent Selection: If substitution is the desired outcome, avoid strong, bulky bases. Opt for reagents that are primarily nucleophilic and less basic.

    • Temperature: As mentioned, lower reaction temperatures generally favor substitution over elimination.

    • Solvent: Polar protic solvents can favor SN1/E1 pathways, while polar aprotic solvents are generally preferred for SN2 reactions. For E2 reactions, a less polar solvent may be used.

The choice of a bulky base like potassium tert-butoxide is known to favor the formation of the less substituted alkene (Hofmann product).[1] While norbornene is the only possible alkene from 7-chloronorbornane, the principle of using a bulky base to favor elimination is a key takeaway.

Product Distribution in Elimination Reactions of Alkyl Halides

Substrate	Base	Solvent	Major Product	Minor Product	Reference
2-Bromobutane	KOtBu	t-BuOH	1-Butene (Hofmann)	2-Butene (Zaitsev)	[1]
2-Bromopentane	KOtBu	t-BuOH	1-Pentene (Hofmann)	2-Pentene (Zaitsev)	[1]
2-Bromo-2-methylbutane	KOtBu	t-BuOH	2-Methyl-1-butene (Hofmann)	2-Methyl-2-butene (Zaitsev)	[1]

3. I am trying to form a Grignard reagent from 7-chloronorbornane, but the reaction is not initiating. What should I do?

The formation of Grignard reagents from alkyl chlorides can be challenging due to the strength of the C-Cl bond and the passivation of the magnesium surface.

• Issue: Inactive Magnesium Surface: A layer of magnesium oxide on the surface of the magnesium turnings can prevent the reaction from starting.

  • Troubleshooting:

    • Activation of Magnesium:

      • Mechanical Activation: Crush the magnesium turnings with a glass rod under an inert atmosphere to expose a fresh surface.

      • Chemical Activation: Add a small crystal of iodine or a few drops of 1,2-dibromoethane. The iodine reacts with the magnesium surface, and the color will fade as the reaction initiates.[2]

• Issue: Presence of Water: Grignard reagents are extremely sensitive to moisture and will be quenched by any protic species.

  • Troubleshooting:

    • Anhydrous Conditions: All glassware must be thoroughly dried (e.g., flame-dried or oven-dried) and the reaction must be conducted under an inert atmosphere (e.g., nitrogen or argon). Anhydrous ether or THF must be used as the solvent.

• Issue: Low Reactivity of the C-Cl Bond: The carbon-chlorine bond is less reactive than carbon-bromine or carbon-iodine bonds.

  • Troubleshooting:

    • Higher Boiling Point Solvent: Using a higher boiling solvent like THF can allow for gentle heating to initiate the reaction.

4. My reaction work-up is complicated by emulsions or loss of product. What are some best practices?

Work-up procedures can be challenging, but careful technique can improve product recovery.

• Issue: Emulsion Formation during Extraction: The presence of salts or polar byproducts can lead to the formation of stable emulsions between the aqueous and organic layers.

  • Troubleshooting:

    • Brine Wash: Add a saturated aqueous solution of sodium chloride (brine) to the separatory funnel. This increases the ionic strength of the aqueous layer and helps to break up emulsions.

    • Filtration: Pass the emulsified mixture through a pad of Celite or glass wool to help separate the layers.

• Issue: Product is Water-Soluble: If your product has polar functional groups, it may have some solubility in the aqueous layer.

  • Troubleshooting:

    • Back-Extraction: After the initial extraction, re-extract the aqueous layer with a fresh portion of the organic solvent to recover any dissolved product.

• Issue: Product is Volatile: Low molecular weight norbornane (B1196662) derivatives can be volatile.

  • Troubleshooting:

    • Careful Solvent Removal: Use a rotary evaporator with a cold trap and carefully control the vacuum and temperature to avoid co-evaporation of your product with the solvent.

Experimental Protocols

Note: The following protocols are based on general procedures for similar compounds. Researchers should perform small-scale test reactions to optimize conditions for 7-chloronorbornane.

Protocol 1: Nucleophilic Substitution with Sodium Azide (General Procedure)

This protocol describes a general procedure for the synthesis of an alkyl azide, which can be adapted for 7-chloronorbornane.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 7-chloronorbornane (1.0 eq.) in anhydrous DMF or DMSO.

• Reagent Addition: Add sodium azide (1.5 - 2.0 eq.) to the solution.

• Reaction: Heat the mixture to a temperature between 50-80 °C and stir for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Work-up:

  • Cool the reaction mixture to room temperature and pour it into a separatory funnel containing water.

  • Extract the aqueous layer with diethyl ether or ethyl acetate (B1210297) (3 x volumes).

  • Combine the organic layers and wash with brine (2 x volumes).

  • Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate.

  • Filter and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel.

A similar procedure for the synthesis of benzyl (B1604629) azide from benzyl bromide using sodium azide in DMSO resulted in a 73% yield.[1]

Protocol 2: Elimination Reaction with Potassium tert-Butoxide (General Procedure)

This protocol outlines a general method for dehydrohalogenation to produce an alkene.

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet, add potassium tert-butoxide (1.5 - 2.0 eq.).

• Solvent and Reagent Addition: Under a nitrogen atmosphere, add anhydrous THF or DMSO via syringe. Cool the mixture in an ice bath and slowly add a solution of 7-chloronorbornane (1.0 eq.) in the same anhydrous solvent.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours. The reaction can be gently heated if necessary. Monitor the formation of norbornene by GC-MS.

• Work-up:

  • Carefully quench the reaction by adding water or a saturated aqueous solution of ammonium (B1175870) chloride.

  • Transfer the mixture to a separatory funnel and extract with a low-boiling point organic solvent like pentane.

  • Wash the organic layer with water and then brine.

  • Dry the organic layer over anhydrous sodium sulfate.

• Product Isolation: Due to the volatility of norbornene, careful distillation or removal of the solvent at atmospheric pressure may be necessary.

Disclaimer

The information provided in this technical support center is intended for guidance and educational purposes only. All experimental procedures should be conducted with appropriate safety precautions in a certified laboratory setting by qualified personnel. Reaction conditions may require optimization for specific substrates and desired outcomes.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. www2.chem.wisc.edu [www2.chem.wisc.edu]

Technical Support Center: Production of 7-Chlorobicyclo[2.2.1]heptane

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the scale-up production of 7-Chlorobicyclo[2.2.1]heptane.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis and purification of 7-Chlorobicyclo[2.2.1]heptane, particularly when scaling up the process.

Issue	Potential Cause	Recommended Action
Low Yield of 7-Chlorobicyclo[2.2.1]heptane	Incomplete reaction.	- Ensure adequate reaction time. Monitor reaction progress using GC analysis. - Verify the purity and activity of the radical initiator (e.g., AIBN, benzoyl peroxide). - Increase the molar ratio of the chlorinating agent (e.g., sulfuryl chloride) slightly.
Side reactions, such as polychlorination.	- Maintain strict temperature control. Exothermic reactions can lead to over-chlorination. - Optimize the molar ratio of bicyclo[2.2.1]heptane to the chlorinating agent. An excess of the hydrocarbon can favor monochlorination.
Loss of product during workup or purification.	- Minimize emulsion formation during aqueous washes by using brine. - Optimize distillation conditions (pressure and temperature) to avoid product decomposition or loss.
Poor Selectivity (Undesirable Isomer Ratio)	Non-optimal reaction temperature.	- Lowering the reaction temperature can sometimes improve selectivity for the thermodynamically favored isomer.
Inappropriate initiator or solvent.	- The choice of radical initiator and solvent can influence isomer distribution. Screen different initiators and solvents at a small scale.
Formation of Significant Byproducts (e.g., Dichloro-derivatives)	High reaction temperature.	- Implement efficient cooling to manage the exotherm of the chlorination reaction.
High concentration of the chlorinating agent.	- Use slow, controlled addition of the chlorinating agent to the reaction mixture.
Difficulty in Separating Isomers	Similar boiling points of isomers.	- Employ fractional distillation with a high-efficiency column. - Consider preparative gas chromatography for obtaining high-purity isomers, although this is less practical for large-scale production.
Reaction Fails to Initiate	Inactive radical initiator.	- Use a fresh batch of the radical initiator. - Ensure the reaction temperature is sufficient to induce decomposition of the initiator.
Presence of radical inhibitors.	- Ensure all reagents and solvents are free from inhibitors (e.g., certain stabilizers in solvents).

Frequently Asked Questions (FAQs)

Q1: What is the most common industrial synthesis route for 7-Chlorobicyclo[2.2.1]heptane?

A1: The most prevalent industrial method for the synthesis of 7-Chlorobicyclo[2.2.1]heptane is the free-radical chlorination of bicyclo[2.2.1]heptane (also known as norbornane). This is typically achieved using a chlorinating agent like sulfuryl chloride (SO₂Cl₂) in the presence of a radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide.

Q2: What are the primary scale-up challenges for this synthesis?

A2: Key scale-up challenges include:

• Exothermicity: The free-radical chlorination reaction is exothermic. Proper heat management is crucial to prevent runaway reactions and the formation of polychlorinated byproducts.

• Isomer Control: The reaction produces a mixture of monochlorinated isomers (1-chloro-, exo-2-chloro-, endo-2-chloro-, and 7-chloro-). Controlling the ratio of these isomers can be difficult and is dependent on reaction conditions.

• Byproduct Formation: Over-chlorination leading to dichloro- and trichloro-bicyclo[2.2.1]heptanes is a common issue.

• Purification: The separation of the desired 7-chloro isomer from other isomers and byproducts can be challenging due to similar physical properties.

• Handling of Reagents: Sulfuryl chloride is corrosive and reacts with moisture. Appropriate handling procedures and equipment are necessary.

Q3: How can I improve the yield of the desired 7-chloro isomer?

A3: Improving the yield of the 7-chloro isomer relative to other isomers is challenging due to the nature of free-radical reactions. However, some strategies that can be explored include:

• Reaction Temperature: Lowering the reaction temperature may slightly favor the formation of the thermodynamically more stable isomers.

• Solvent Effects: The choice of solvent can influence the selectivity of the chlorination. Non-polar solvents are typically used.

• Alternative Chlorinating Agents: While sulfuryl chloride is common, exploring other chlorinating agents in a laboratory setting might reveal different isomer distributions.

Q4: What are the typical byproducts, and how can they be minimized?

A4: The primary byproducts are other monochloro isomers and polychlorinated bicyclo[2.2.1]heptanes. To minimize their formation:

• Use a molar excess of bicyclo[2.2.1]heptane relative to the chlorinating agent.

• Ensure slow and controlled addition of the chlorinating agent.

• Maintain a consistent and controlled reaction temperature.

Q5: What is the best method for purifying 7-Chlorobicyclo[2.2.1]heptane at a larger scale?

A5: Fractional distillation under reduced pressure is the most common and economically viable method for purifying 7-Chlorobicyclo[2.2.1]heptane on a large scale. A distillation column with high theoretical plates is recommended to achieve good separation of the isomers.

Experimental Protocols

Protocol 1: Lab-Scale Synthesis of 7-Chlorobicyclo[2.2.1]heptane via Free-Radical Chlorination

Materials:

• Bicyclo[2.2.1]heptane

• Sulfuryl chloride (SO₂Cl₂)

• Azobisisobutyronitrile (AIBN)

• Anhydrous solvent (e.g., carbon tetrachloride or benzene)

• Sodium bicarbonate solution (5% w/v)

• Anhydrous magnesium sulfate

• Standard laboratory glassware for reflux and distillation

Procedure:

• In a round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, dissolve bicyclo[2.2.1]heptane in the anhydrous solvent.

• Add a catalytic amount of AIBN to the solution.

• Heat the mixture to reflux (the temperature will depend on the solvent used).

• Slowly add a solution of sulfuryl chloride in the same solvent from the dropping funnel over a period of 1-2 hours.

• After the addition is complete, continue to reflux the mixture for an additional 2-3 hours, or until GC analysis indicates the consumption of the starting material.

• Cool the reaction mixture to room temperature.

• Carefully wash the mixture with a 5% sodium bicarbonate solution to neutralize any remaining acid, followed by a wash with water.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the drying agent and remove the solvent by rotary evaporation.

• Purify the crude product by fractional distillation under reduced pressure to separate the isomers.

Quantitative Data (Illustrative Lab-Scale)

Parameter	Value
Bicyclo[2.2.1]heptane	1.0 mol
Sulfuryl Chloride	0.8 mol
AIBN	0.01 mol
Solvent Volume	500 mL
Reaction Temperature	77-80 °C (for benzene)
Reaction Time	4-5 hours
Typical Yield (mixed isomers)	60-70%

Visualizations

Caption: Experimental workflow for the synthesis of 7-Chlorobicyclo[2.2.1]heptane.

Caption: Troubleshooting logic for low yield in 7-Chlorobicyclo[2.2.1]heptane synthesis.

Technical Support Center: Purity Assessment of 7-Chloronorbornane

Welcome to the technical support center for the analytical methods used in the purity assessment of 7-Chloronorbornane. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to assist with your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended analytical methods for determining the purity of 7-Chloronorbornane?

A1: The primary recommended methods for assessing the purity of 7-Chloronorbornane are Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

• Gas Chromatography (GC): Coupled with a Flame Ionization Detector (GC-FID) or a Mass Spectrometer (GC-MS), this is a powerful technique for separating and quantifying volatile and semi-volatile compounds like 7-Chloronorbornane. It is highly effective for identifying and measuring the levels of volatile organic impurities.

• Quantitative NMR (qNMR): This is a primary analytical method that can provide an accurate purity assessment without the need for a specific reference standard of the impurities. It is non-destructive and provides structural information that can help in identifying unknown impurities.[1][2][3]

• High-Performance Liquid Chromatography (HPLC): While less common for small, non-polar compounds like 7-Chloronorbornane, HPLC can be used, particularly if the potential impurities are less volatile or more polar and thus not amenable to GC analysis.

Q2: What are the likely impurities I might encounter in my 7-Chloronorbornane sample?

A2: Without a specific synthesis route, potential impurities are inferred from general knowledge of related chemical syntheses. These may include:

• Starting materials: Unreacted precursors from the synthesis.

• Isomeric byproducts: Other isomers of chloronorbornane (e.g., 1-chloronorbornane, 2-chloronorbornane) may be formed depending on the reaction conditions.

• Solvent residues: Residual solvents from the reaction or purification steps.

• Degradation products: Depending on storage conditions, degradation products may be present.

Q3: My 7-Chloronorbornane sample is not dissolving well in the HPLC mobile phase. What should I do?

A3: 7-Chloronorbornane is a relatively non-polar compound. If you are using a reverse-phase HPLC method with a highly aqueous mobile phase, you may encounter solubility issues. Consider the following:

• Solvent Selection: Use a stronger, less polar organic solvent in your mobile phase, such as acetonitrile (B52724) or methanol, at a higher percentage.

• Sample Diluent: Dissolve your sample in a solvent that is compatible with your mobile phase but has better solubilizing power for your compound, like pure acetonitrile, methanol, or tetrahydrofuran (B95107) (THF).

• Alternative Method: If solubility remains an issue, GC is likely a more suitable technique for this compound.

Troubleshooting Guides

Gas Chromatography (GC) Troubleshooting

Issue 1: Peak Tailing for the 7-Chloronorbornane Peak

• Possible Cause 1: Active Sites in the GC System. Halogenated compounds can interact with active sites (exposed silanols) in the inlet liner or the column, leading to peak tailing.[4][5]

  • Solution: Use a deactivated inlet liner. If the problem persists, trim the first few centimeters of the column to remove any active sites that may have developed over time.[4][5]

• Possible Cause 2: Improper Column Installation. If the column is not cut cleanly at a 90-degree angle or is installed at the incorrect depth in the inlet, it can cause peak shape issues.[4][5]

  • Solution: Recut the column end using a ceramic wafer to ensure a clean, square cut. Reinstall the column according to the manufacturer's instructions for your GC model.

Issue 2: Ghost Peaks Appearing in the Chromatogram

• Possible Cause 1: Contamination in the Injector. Residual sample from previous injections can accumulate in the injector and elute in subsequent runs.

  • Solution: Clean the injector port and replace the septum and inlet liner. Run a blank solvent injection to confirm that the contamination has been removed.[6]

• Possible Cause 2: Carryover from the Syringe. The syringe may not be adequately cleaned between injections.

  • Solution: Increase the number of solvent rinses for the syringe in your autosampler method. Ensure you are using appropriate wash solvents. If the problem continues, the syringe may need to be replaced.[6]

Logical Troubleshooting Workflow for GC Peak Shape Problems

Caption: Troubleshooting workflow for common GC peak shape issues.

Quantitative NMR (qNMR) Troubleshooting

Issue 1: Inaccurate Purity Calculation (>100% or < expected)

• Possible Cause 1: Incorrectly Determined Internal Standard Purity. The purity of the internal standard is a critical factor in the calculation.

  • Solution: Use a certified reference material (CRM) as the internal standard whenever possible. If not available, the purity of the internal standard should be independently verified.[7]

• Possible Cause 2: Incomplete Solvation of Sample or Standard. If either the 7-Chloronorbornane or the internal standard is not fully dissolved, the resulting integrals will be inaccurate.

  • Solution: Ensure complete dissolution by gentle vortexing or sonication. Visually inspect the NMR tube for any undissolved material. Choose a deuterated solvent in which both the analyte and the standard are highly soluble.

• Possible Cause 3: Overlapping Signals. The signals of the analyte, internal standard, or impurities are overlapping, leading to integration errors.

  • Solution: Choose an internal standard with signals in a clear region of the spectrum. If impurity signals overlap with the analyte signal chosen for quantification, select a different, well-resolved analyte signal.

Issue 2: Poor Signal-to-Noise (S/N) Ratio

• Possible Cause 1: Insufficient Sample Concentration. The amount of sample is too low for the number of scans.

  • Solution: Increase the sample concentration or increase the number of scans acquired. For accurate integration, a S/N of at least 250:1 is recommended.[8]

• Possible Cause 2: Incorrect NMR Parameters. The acquisition parameters are not optimized for quantitative analysis.

  • Solution: Ensure a sufficiently long relaxation delay (D1) is used (typically 5 times the longest T1 of the signals of interest) to allow for full relaxation of the protons. Use a calibrated 90° pulse.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) - General Protocol

This protocol provides a starting point for the analysis of 7-Chloronorbornane. Optimization may be required.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the 7-Chloronorbornane sample.

  • Dissolve in 10 mL of a suitable solvent (e.g., hexane, ethyl acetate) to create a 1 mg/mL stock solution.

  • Further dilute as necessary to fall within the linear range of the instrument.

• Instrumentation:

  • GC Column: A mid-polarity column such as a DB-35ms or similar is a good starting point.

  • Injector: Split/splitless inlet.

  • Detector: Mass Spectrometer.

• GC-MS Parameters:

Parameter	Suggested Value
Inlet Temperature	250 °C
Injection Volume	1 µL
Split Ratio	50:1 (can be adjusted based on concentration)
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Program	Initial: 60 °C (hold 2 min) Ramp: 10 °C/min to 280 °C Hold: 5 min at 280 °C
MS Transfer Line	280 °C
Ion Source Temp.	230 °C
Mass Range	40-400 amu

Quantitative ¹H-NMR (qNMR) - Protocol

This protocol outlines the absolute purity determination using an internal standard.[7][8]

• Sample Preparation:

  • Accurately weigh (to 0.01 mg) about 5-10 mg of 7-Chloronorbornane into a clean vial.

  • Accurately weigh (to 0.01 mg) a similar amount of a suitable internal standard (e.g., dimethyl sulfone, maleic acid - choose one with known purity and non-overlapping signals) into the same vial.

  • Dissolve the mixture in a known volume (e.g., 0.7 mL) of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in which both compounds are fully soluble.

  • Transfer the solution to a 5 mm NMR tube.

• NMR Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum. Key parameters include:

    • A calibrated 90° pulse.

    • A long relaxation delay (D1), typically 30-60 seconds, or at least 5 times the longest T1 value.

    • Sufficient number of scans (e.g., 8-16) to achieve a high signal-to-noise ratio.[8]

• Data Processing and Calculation:

  • Carefully phase and baseline correct the spectrum.

  • Integrate a well-resolved signal for 7-Chloronorbornane (Ianalyte) and a signal for the internal standard (Istd).

  • Calculate the purity (Panalyte) using the following formula:

  Panalyte (%) = (Ianalyte / Nanalyte) * (Nstd / Istd) * (MWanalyte / MWstd) * (Wstd / Wanalyte) * Pstd

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • W = Weight

  • P = Purity of the standard

qNMR Purity Calculation Workflow

Caption: Workflow for qNMR purity determination of 7-Chloronorbornane.

Data Summary Tables

Table 1: Suggested GC Starting Conditions

Parameter	Value	Rationale
Column Phase	5% Phenyl Methylpolysiloxane (e.g., DB-5ms)	Good general-purpose column for non-polar to moderately polar compounds.
Column Dimensions	30 m x 0.25 mm ID, 0.25 µm film thickness	Standard dimensions providing good resolution and capacity.
Carrier Gas	Helium	Inert and provides good efficiency.
Oven Program	60°C to 280°C at 10°C/min	A reasonable starting ramp for a semi-volatile compound.
Detector	MS or FID	MS provides identification, FID provides robust quantification.

Table 2: Common Solvents for Analysis

Solvent	Application	Polarity	Notes
Hexane	GC Sample Diluent	Non-polar	Good solubility for 7-Chloronorbornane.
Ethyl Acetate	GC Sample Diluent	Moderately Polar	Good alternative solvent for GC.
Acetonitrile	HPLC Mobile Phase/Diluent	Polar Aprotic	Common organic modifier in reversed-phase HPLC.
Methanol	HPLC Mobile Phase/Diluent	Polar Protic	Another common organic modifier for HPLC.
Chloroform-d (CDCl₃)	NMR Solvent	Non-polar	Good solubility for NMR analysis.
DMSO-d₆	NMR Solvent	Polar Aprotic	Use if sample or impurities have poor solubility in CDCl₃.

References

• 1. Determining and reporting purity of organic molecules: why qNMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. pubsapp.acs.org [pubsapp.acs.org]
• 8. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

Reference Data & Comparative Studies

A Comparative Guide to 7-Chlorobicyclo[2.2.1]heptane and exo-2-Chlorobicyclo[2.2.1]heptane for Researchers and Drug Development Professionals

In the realm of synthetic chemistry and drug development, the rigid bicyclo[2.2.1]heptane framework, also known as the norbornane (B1196662) system, offers a unique and valuable scaffold. The precise positioning of substituents on this framework can dramatically influence the molecule's reactivity and physical properties. This guide provides an objective comparison of two isomeric chlorosubstituted norbornanes: 7-Chlorobicyclo[2.2.1]heptane and exo-2-Chlorobicyclo[2.2.1]heptane, focusing on their chemical properties, synthesis, and comparative reactivity, supported by experimental data.

Structural and Physical Properties: A Tabular Comparison

7-Chlorobicyclo[2.2.1]heptane and exo-2-Chlorobicyclo[2.2.1]heptane share the same molecular formula and weight but differ in the position of the chlorine atom on the bicyclic ring. This positional isomerism leads to distinct physical and chemical characteristics.

Property	7-Chlorobicyclo[2.2.1]heptane	exo-2-Chlorobicyclo[2.2.1]heptane
Synonyms	7-Chloronorbornane	exo-2-Norbornyl chloride, 2-exo-Chloronorbornane
CAS Number	765-80-0[1]	765-91-3[2]
Molecular Formula	C₇H₁₁Cl[1]	C₇H₁₁Cl[2]
Molecular Weight	130.62 g/mol [1]	130.62 g/mol [2]
Appearance	Colorless liquid
Boiling Point	159.2 °C at 760 mmHg
Density	1.08 g/cm³
Refractive Index	1.496
Flash Point	44.4 °C

Synthesis and Experimental Protocols

The synthetic routes to these two isomers are fundamentally different, reflecting their distinct structural features.

Synthesis of exo-2-Chlorobicyclo[2.2.1]heptane

exo-2-Chlorobicyclo[2.2.1]heptane is commonly synthesized via the hydrochlorination of bicyclo[2.2.1]hept-2-ene (norbornene). The reaction proceeds with high stereoselectivity, favoring the exo product due to the lower steric hindrance for the attack of the chloride ion on the intermediate carbocation from the exo face.

Experimental Protocol: Hydrochlorination of Norbornene

• Reaction Setup: Dissolve norbornene in a suitable inert solvent, such as methylene (B1212753) chloride or pentane, in a flask equipped with a gas inlet tube and a magnetic stirrer. Cool the solution to 0 °C in an ice bath.

• Gas Addition: Bubble dry hydrogen chloride (HCl) gas through the stirred solution. The reaction is typically exothermic.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting material is consumed.

• Work-up: Upon completion, quench the reaction by washing the organic layer with a cold, saturated aqueous solution of sodium bicarbonate to neutralize any excess HCl.

• Purification: Separate the organic layer, dry it over anhydrous magnesium sulfate, and remove the solvent under reduced pressure. The crude product can be purified by distillation to yield exo-2-chlorobicyclo[2.2.1]heptane.

Caption: Synthesis of exo-2-Chlorobicyclo[2.2.1]heptane.

Synthesis of 7-Chlorobicyclo[2.2.1]heptane

The synthesis of 7-chlorobicyclo[2.2.1]heptane is more challenging due to the lower reactivity of the bridgehead position. A common strategy involves the conversion of 7-norbornanone.

Experimental Protocol: Synthesis from 7-Norbornanone (Proposed)

• Reduction: Reduce 7-norbornanone to 7-norbornanol using a suitable reducing agent like sodium borohydride (B1222165) in an alcoholic solvent.

• Chlorination: Convert the resulting 7-norbornanol to 7-chlorobicyclo[2.2.1]heptane using a chlorinating agent such as thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅). This step should be performed under anhydrous conditions to avoid the formation of byproducts.

• Purification: The crude product can be purified by distillation or column chromatography.

Caption: Proposed synthesis of 7-Chlorobicyclo[2.2.1]heptane.

Reactivity Comparison: Solvolysis

The most striking difference in the chemical behavior of these two isomers lies in their reactivity in nucleophilic substitution reactions, particularly solvolysis.

exo-2-Chlorobicyclo[2.2.1]heptane: This isomer undergoes solvolysis at a remarkably high rate. This is attributed to anchimeric assistance (or neighboring group participation) from the C1-C6 sigma bond, which is anti-periplanar to the departing chloride ion. This participation leads to the formation of a stabilized, non-classical carbocation intermediate, significantly lowering the activation energy of the reaction.

7-Chlorobicyclo[2.2.1]heptane: In stark contrast, the chlorine atom in the 7-position is at a bridgehead. Solvolysis would require the formation of a highly unstable bridgehead carbocation. According to Bredt's rule, the formation of a carbocation at a bridgehead position of a small bicyclic system is highly unfavorable because the resulting carbocation cannot achieve the planar geometry required for sp² hybridization. Consequently, 7-chlorobicyclo[2.2.1]heptane is extremely unreactive in Sₙ1-type reactions.

Caption: Solvolysis pathways and relative activation energies.

Spectroscopic Data Comparison

The different substitution patterns of the two isomers are clearly reflected in their nuclear magnetic resonance (NMR) spectra.

Spectroscopic Data	7-Chlorobicyclo[2.2.1]heptane (Predicted)	exo-2-Chlorobicyclo[2.2.1]heptane (Experimental/Predicted)
¹H NMR	The signal for the proton at C7 would be a singlet or a narrow multiplet, shifted downfield due to the electronegative chlorine. The bridgehead protons at C1 and C4 would likely appear as distinct multiplets.	The proton at C2 (endo to the chlorine) would be shifted significantly downfield. The bridgehead protons and the other methylene protons would show complex splitting patterns characteristic of the norbornane system.
¹³C NMR	The carbon atom bearing the chlorine (C7) would be significantly deshielded. The bridgehead carbons (C1 and C4) would be equivalent by symmetry.	The carbon atom bonded to chlorine (C2) would be deshielded. The bridgehead carbons (C1 and C4) would be inequivalent. The provided data for a related compound, 2-chlorobicyclo[2.2.1]hept-5-ene-2-carboxamide, shows the C2 carbon at 74.7 ppm.

Conclusion

7-Chlorobicyclo[2.2.1]heptane and exo-2-chlorobicyclo[2.2.1]heptane, while isomeric, exhibit profoundly different chemical reactivity, primarily dictated by the position of the chlorine substituent on the rigid bicyclic framework. The exo-2-chloro isomer is highly susceptible to nucleophilic substitution via a stabilized non-classical carbocation, making it a versatile intermediate for the introduction of various functional groups at the C2 position. In contrast, the 7-chloro isomer is exceptionally unreactive in Sₙ1 reactions due to the instability of the resulting bridgehead carbocation. This stark difference in reactivity makes them valuable tools for mechanistic studies and strategic choices in the design of complex molecules in drug discovery and materials science. Researchers should carefully consider these distinct properties when selecting a chloronorbornane isomer for a specific synthetic application.

References

• 1. lookchem.com [lookchem.com]
• 2. ir-library.ku.ac.ke [ir-library.ku.ac.ke]

Comparative Analytical Validation of 7-Chlorobicyclo[2.2.1]heptane and its Isomer, 2-Chlorobicyclo[2.2.1]heptane

A comprehensive guide for researchers, scientists, and drug development professionals on the structural elucidation of chlorinated bicyclo[2.2.1]heptane frameworks through comparative spectroscopic analysis.

This guide provides a detailed comparison of the analytical data for 7-Chlorobicyclo[2.2.1]heptane and its structural isomer, 2-Chlorobicyclo[2.2.1]heptane. The objective is to offer a clear, data-driven approach to the structural validation of these and similar bicyclic compounds, which are important scaffolds in medicinal chemistry and materials science. The guide summarizes key quantitative data from Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FT-IR) spectroscopy, and Mass Spectrometry (MS), supported by detailed experimental protocols.

Spectroscopic Data Comparison

The following tables present a side-by-side comparison of the available spectroscopic data for 7-Chlorobicyclo[2.2.1]heptane and 2-Chlorobicyclo[2.2.1]heptane. This data is essential for distinguishing between the two isomers and confirming their respective structures.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: ¹H NMR Spectroscopic Data

Compound	Chemical Shift (δ) [ppm]	Multiplicity	Assignment
7-Chlorobicyclo[2.2.1]heptane (Predicted)	~ 4.0	Singlet	H-7
~ 2.5	Broad Multiplet	H-1, H-4 (Bridgehead)
~ 1.2 - 1.8	Multiplets	H-2, H-3, H-5, H-6 (Methylene)
2-Chlorobicyclo[2.2.1]heptane-exo-2-carboxamide	6.24	Broad Singlet	NH
5.40	Broad Singlet	NH
2.82	ddd, J = 13.6, 4.5, 2.8 Hz	H-3endo
2.60	Broad Doublet, J = 4.0 Hz	H-1
2.31	Broad Triplet, J = 4.4 Hz	H-4
2.13	m	H-6endo
1.78	Broad Doublet, J = 10.2 Hz	H-7A
1.62	m	H-6exo
1.53	Broad Doublet, J = 13.5 Hz	H-5exo
1.49	m	H-3exo
1.38	m	H-7B
1.34	m	H-5endo

Table 2: ¹³C NMR Spectroscopic Data

Compound	Chemical Shift (δ) [ppm]	Assignment
7-Chlorobicyclo[2.2.1]heptane (Predicted)	~ 70	C-7
~ 40	C-1, C-4 (Bridgehead)
~ 25-35	C-2, C-3, C-5, C-6 (Methylene)
2-Chlorobicyclo[2.2.1]heptane-exo-2-carboxamide	174.9	C=O (Amide)
75.7	C-2
49.0	C-1
44.8	C-4
38.2, 36.8, 28.3, 25.2	Methylene Carbons

Fourier-Transform Infrared (FT-IR) Spectroscopy

The C-Cl stretching frequency is a key diagnostic feature in the IR spectra of these compounds.

Table 3: FT-IR Spectroscopic Data

Compound	Frequency (cm⁻¹)	Assignment
7-Chlorobicyclo[2.2.1]heptane	Data not available
2-Chlorobicyclo[2.2.1]heptane	~2950	C-H stretch (alkane)
~1450	C-H bend (alkane)
~750	C-Cl stretch

Mass Spectrometry (MS)

The fragmentation patterns observed in mass spectrometry provide valuable information about the molecular structure and stability of the isomers.

Table 4: Mass Spectrometry Data

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z)	Base Peak (m/z)
7-Chlorobicyclo[2.2.1]heptane	130/132 (M⁺)	95 (M⁺ - Cl), 67	95
exo-2-Chlorobicyclo[2.2.1]heptane	130/132 (M⁺)	94 (M⁺ - HCl), 67, 66	67

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are generalized and may require optimization based on the specific instrumentation and sample characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To acquire ¹H and ¹³C NMR spectra for the structural elucidation of chlorinated bicyclo[2.2.1]heptane isomers.

Materials:

• NMR spectrometer (300 MHz or higher)

• 5 mm NMR tubes

• Deuterated chloroform (B151607) (CDCl₃) with 0.03% tetramethylsilane (B1202638) (TMS)

• Sample of 7-Chlorobicyclo[2.2.1]heptane or 2-Chlorobicyclo[2.2.1]heptane

• Pipettes and vials

Procedure:

• Sample Preparation: Dissolve 5-10 mg of the analyte in approximately 0.6 mL of CDCl₃ containing TMS in a clean, dry vial.

• Transfer: Transfer the solution to an NMR tube.

• ¹H NMR Acquisition:

  • Tune and shim the spectrometer.

  • Acquire a one-dimensional ¹H NMR spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Typical parameters: spectral width of 12 ppm, acquisition time of 4 seconds, relaxation delay of 1 second.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Typical parameters: spectral width of 220 ppm, a larger number of scans will be required compared to ¹H NMR.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decays (FIDs).

  • Phase the spectra and perform baseline correction.

  • Calibrate the chemical shifts using the TMS signal at 0.00 ppm for ¹H and the CDCl₃ solvent peak at 77.16 ppm for ¹³C.

  • Integrate the signals in the ¹H spectrum and determine the multiplicities (singlet, doublet, triplet, etc.) and coupling constants (J values).

Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To obtain the infrared spectrum to identify functional groups, particularly the C-Cl bond.

Materials:

• FT-IR spectrometer with an Attenuated Total Reflectance (ATR) accessory

• Sample of 7-Chlorobicyclo[2.2.1]heptane or 2-Chlorobicyclo[2.2.1]heptane (liquid)

• Solvent for cleaning (e.g., isopropanol) and lint-free wipes

Procedure:

• Background Spectrum: Record a background spectrum of the clean, empty ATR crystal.

• Sample Application: Place a small drop of the liquid sample onto the ATR crystal.

• Spectrum Acquisition: Acquire the sample spectrum over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

• Data Processing:

  • Perform baseline correction and ATR correction if necessary.

  • Identify and label the major absorption peaks.

  • Assign the characteristic peaks to their corresponding vibrational modes (e.g., C-H stretch, C-Cl stretch).

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To separate the compound from any impurities and to determine its molecular weight and fragmentation pattern.

Materials:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column suitable for the analysis of halogenated hydrocarbons (e.g., DB-5ms)

• Helium carrier gas

• Sample of 7-Chlorobicyclo[2.2.1]heptane or 2-Chlorobicyclo[2.2.1]heptane

• Solvent for dilution (e.g., dichloromethane)

• Autosampler vials

Procedure:

• Sample Preparation: Prepare a dilute solution of the sample (e.g., 1 mg/mL) in dichloromethane.

• GC Method:

  • Injector Temperature: 250 °C

  • Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp at 10 °C/min to 250 °C and hold for 5 minutes.

  • Carrier Gas Flow: Helium at a constant flow of 1 mL/min.

• MS Method:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 200.

  • Ion Source Temperature: 230 °C.

  • Transfer Line Temperature: 280 °C.

• Injection and Analysis: Inject a 1 µL aliquot of the sample solution into the GC-MS system.

• Data Analysis:

  • Identify the peak corresponding to the analyte in the total ion chromatogram (TIC).

  • Analyze the mass spectrum of the analyte peak to determine the molecular ion and the major fragment ions.

  • Propose a fragmentation pathway consistent with the observed mass spectrum.

Visualizations

The following diagrams illustrate the analytical workflow and the key structural differences that lead to distinct spectroscopic data.

Caption: General workflow for the analytical validation of Chlorobicyclo[2.2.1]heptane isomers.

Caption: Key fragmentation pathways distinguishing the 7-chloro and 2-chloro isomers.

A Comparative Guide to Alternative Precursors for 7-Substituted Norbornanes

For researchers, scientists, and drug development professionals, the synthesis of 7-substituted norbornanes is a critical step in the creation of novel therapeutics and complex molecules. The rigid bicyclic scaffold of norbornane (B1196662) provides a unique three-dimensional framework, and substitution at the C7 position is key to modulating biological activity and physicochemical properties. This guide provides an objective comparison of alternative precursors and synthetic routes to 7-substituted norbornanes, supported by experimental data and detailed protocols.

Comparison of Synthetic Strategies

The synthesis of 7-substituted norbornanes can be broadly categorized into two main strategies:

• De Novo Synthesis of the Norbornane Skeleton: This approach involves the construction of the bicyclic system with the desired C7-substituent introduced during the core reaction, most commonly a Diels-Alder reaction.

• Functionalization of a Pre-existing Norbornane Scaffold: This strategy starts with a readily available norbornane derivative, which is then functionalized at the C7 position through various chemical transformations.

The choice of precursor and strategy depends on factors such as the desired substituent, required stereochemistry (syn or anti), and the availability of starting materials. The following table summarizes the key aspects of these alternative routes.

Precursor Type	Synthetic Strategy & Reaction(s)	Target 7-Substituted Norbornane	Typical Yield (%)	Stereoselectivity	Advantages	Disadvantages
Substituted Cyclopentadienes	De Novo Synthesis via Diels-Alder Reaction	7-Alkoxy-, 7-Halo-, 7-Silyl-norbornenes	Moderate to High	Generally favors syn isomer with 5-substituted cyclopentadienes	Direct introduction of C7-substituent; high stereocontrol possible.	Substituted cyclopentadienes can be unstable and prone to dimerization.
7-Norbornanone	Functionalization via Reduction, Reductive Amination, or Grignard Reaction	7-Hydroxy-, 7-Amino-, 7-Alkyl/Aryl-norbornanes	High	Mixture of syn and anti isomers, dependent on reagents and conditions.	Readily available starting material; versatile for various substituents.	Stereocontrol can be challenging; may require multiple steps.
7-Bromonorbornane Derivatives	Functionalization via Nucleophilic Substitution or Cross-Coupling Reactions	7-Aryl-, 7-Alkynyl-, 7-Alkenyl-norbornanes	Good to Excellent	Retention of stereochemistry at C7.	Access to a wide range of C-C coupled products.	Requires synthesis of the brominated precursor; potential for elimination side reactions.
3-endo-Bromocamphor	Multi-step Functionalization	7-anti-Bromo-3,3-dimethyl-2-oxonorbornane-1-carboxylic acid	High (overall)	Enantiospecific, yielding the anti isomer.	Utilizes a readily available chiral starting material.[1]	Multi-step synthesis; limited to specific substitution patterns.[1]
6,6-Dimethylfulvene	De Novo Synthesis via Diels-Alder and subsequent transformations	7-Oxonorbornane derivatives	Satisfactory	Not specified	Access to functionalized 7-oxonorbornanes.[2]	Multi-step process to reach the final 7-substituted product.[2]

Signaling Pathways and Experimental Workflows

Synthetic Pathways to 7-Substituted Norbornanes

The following diagram illustrates the logical relationships between the different precursor strategies for accessing 7-substituted norbornanes.

Caption: Overview of major synthetic strategies for 7-substituted norbornanes.

Experimental Workflow for Suzuki-Miyaura Coupling of a 7-Bromonorbornane Derivative

This diagram outlines a typical experimental workflow for the synthesis of a 7-aryl norbornane from a 7-bromo precursor.

Caption: A typical workflow for Suzuki-Miyaura cross-coupling.

Experimental Protocols

Synthesis of 7-Aminonorbornane from 7-Norbornanone (via Oxime Formation and Reduction)

This two-step protocol describes the conversion of 7-norbornanone to 7-aminonorbornane.

Step 1: Synthesis of 7-Norbornanone Oxime

• Materials: 7-Norbornanone, hydroxylamine (B1172632) hydrochloride, sodium acetate, ethanol (B145695), water.

• Procedure:

  • Dissolve 7-norbornanone in ethanol in a round-bottomed flask.

  • Add an aqueous solution of hydroxylamine hydrochloride and sodium acetate.[1]

  • Stir the mixture at room temperature or with gentle heating until the reaction is complete (monitor by TLC).[1]

  • Remove the ethanol by rotary evaporation.

  • Extract the aqueous residue with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the solution under reduced pressure to yield the crude oxime, which can be purified by recrystallization or column chromatography.[3]

Step 2: Reduction of 7-Norbornanone Oxime to 7-Aminonorbornane

• Materials: 7-Norbornanone oxime, reducing agent (e.g., lithium aluminum hydride (LiAlH₄) or sodium in ethanol), anhydrous solvent (e.g., diethyl ether or THF for LiAlH₄).

• Procedure (using LiAlH₄):

  • In a flame-dried, three-necked flask under an inert atmosphere, suspend LiAlH₄ in anhydrous diethyl ether.

  • Cool the suspension in an ice bath.

  • Add a solution of 7-norbornanone oxime in anhydrous diethyl ether dropwise to the stirred suspension.

  • After the addition is complete, allow the mixture to warm to room temperature and then reflux for several hours until the reaction is complete (monitor by TLC).

  • Cool the reaction mixture in an ice bath and cautiously quench by the sequential dropwise addition of water, 15% aqueous sodium hydroxide, and then water again.

  • Filter the resulting granular precipitate and wash thoroughly with diethyl ether.

  • Dry the combined filtrate over anhydrous potassium carbonate, filter, and concentrate under reduced pressure to afford 7-aminonorbornane.

General Protocol for Suzuki-Miyaura Coupling of a 7-Bromonorbornane Derivative

This protocol provides a general method for the palladium-catalyzed cross-coupling of a 7-bromonorbornane with an arylboronic acid.

• Materials: 7-Bromonorbornane derivative, arylboronic acid, palladium catalyst (e.g., Pd(PPh₃)₄ or Pd(OAc)₂ with a phosphine (B1218219) ligand), base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄), anhydrous and degassed solvent (e.g., 1,4-dioxane, toluene, or DMF), water (if using a biphasic system).

• Procedure:

  • To a Schlenk flask or sealed tube, add the 7-bromonorbornane derivative (1.0 equiv), the arylboronic acid (1.2-1.5 equiv), the palladium catalyst (1-5 mol%), and the base (2.0-3.0 equiv).[4][5]

  • Evacuate the vessel and backfill with an inert gas (e.g., argon or nitrogen); repeat this cycle three times.[5]

  • Add the degassed solvent(s) via syringe.

  • Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring for 2-24 hours, monitoring the reaction progress by TLC or GC-MS.[5]

  • Upon completion, cool the reaction to room temperature and quench with water.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the 7-aryl norbornane derivative.[6]

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. researchgate.net [researchgate.net]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. m.youtube.com [m.youtube.com]
• 5. benchchem.com [benchchem.com]
• 6. Suzuki–Miyaura Cross‐Coupling of Bromotryptophan Derivatives at Ambient Temperature - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Purity Validation of 7-Chlorobicyclo[2.2.1]heptane by GC-MS

For researchers, scientists, and professionals in drug development, ensuring the purity of starting materials and intermediates is paramount to the integrity and safety of the final product. This guide provides a comprehensive overview of the validation of 7-Chlorobicyclo[2.2.1]heptane purity using Gas Chromatography-Mass Spectrometry (GC-MS), a powerful and widely used analytical technique.[1][2] We will explore the experimental protocol, compare its performance with alternative methods, and present data in a clear, comparative format.

The Role of GC-MS in Purity Determination

Gas chromatography (GC) separates volatile and semi-volatile compounds in a mixture based on their physical and chemical properties as they interact with a stationary phase within a capillary column.[1] Mass spectrometry (MS) then fragments the eluted compounds into ions and separates them based on their mass-to-charge ratio, providing a unique "fingerprint" for identification and quantification.[1][3] This combination makes GC-MS an ideal method for identifying and quantifying impurities in organic compounds like 7-Chlorobicyclo[2.2.1]heptane.[2]

Experimental Protocol: GC-MS Analysis of 7-Chlorobicyclo[2.2.1]heptane

The following protocol outlines a validated method for determining the purity of 7-Chlorobicyclo[2.2.1]heptane.

1. Sample Preparation:

• Accurately weigh approximately 10 mg of the 7-Chlorobicyclo[2.2.1]heptane sample.

• Dissolve the sample in 10 mL of a suitable solvent (e.g., Dichloromethane or Hexane) in a volumetric flask.

• Prepare a series of calibration standards of known concentrations of a certified 7-Chlorobicyclo[2.2.1]heptane reference standard in the same solvent.

2. GC-MS Instrumentation and Conditions:

A gas chromatograph equipped with a mass selective detector is used. The following are typical instrument parameters:

Parameter	Value
Gas Chromatograph
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Inlet Temperature	250 °C
Injection Volume	1 µL
Split Ratio	50:1
Carrier Gas	Helium, constant flow at 1.0 mL/min
Oven Temperature Program	Initial temperature of 60 °C (hold for 2 min), ramp at 10 °C/min to 280 °C (hold for 5 min)
Mass Spectrometer
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Scan Range	40-400 amu
Solvent Delay	3 minutes

3. Data Analysis:

• The purity of the 7-Chlorobicyclo[2.2.1]heptane sample is determined by calculating the area percent of the main peak relative to the total area of all peaks in the chromatogram.

• Impurities are identified by comparing their mass spectra to a reference library (e.g., NIST).

• Quantification of specific impurities can be performed using the calibration curves generated from the standards.

Data Presentation: Purity Comparison of 7-Chlorobicyclo[2.2.1]heptane Samples

The following table presents hypothetical purity data for 7-Chlorobicyclo[2.2.1]heptane obtained from different commercial suppliers, as determined by the GC-MS method described above.

Supplier	Lot Number	Purity (%) by Area	Known Impurity 1 (%)	Known Impurity 2 (%)	Unknown Impurities (%)
Supplier A	A-123	99.85	0.08	0.05	0.02
Supplier B	B-456	99.52	0.21	0.15	0.12
Supplier C	C-789	99.91	0.04	0.03	0.02

Performance Comparison: GC-MS vs. Alternative Methods

While GC-MS is a robust technique for purity analysis, other methods can also be employed. The table below compares the performance characteristics of GC-MS with High-Performance Liquid Chromatography (HPLC) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

Parameter	GC-MS	HPLC-UV	qNMR
Selectivity	High	Moderate to High	High
Sensitivity	High (ng to pg level)	Moderate (µg to ng level)	Low (mg level)
Compound Volatility	Required	Not Required	Not Required
Structural Information	Good (Mass Spectrum)	Limited	Excellent
Quantification	Requires Reference Standard	Requires Reference Standard	Absolute Quantification Possible
Sample Throughput	Moderate	High	Low
Cost	Moderate	Moderate	High

Visualizing the Workflow and Logic

To better illustrate the processes involved, the following diagrams, created using the DOT language, outline the experimental workflow for GC-MS analysis and the logical steps for purity validation.

GC-MS Experimental Workflow

Logical Flow for Purity Validation

References

• 1. Frontiers | Advances in analytical techniques for assessing volatile organic compounds in pulse crops: a comprehensive review [frontiersin.org]
• 2. reddit.com [reddit.com]
• 3. academic.oup.com [academic.oup.com]

Comparative Guide to the Biological Activity of 7-Chlorobicyclo[2.2.1]heptane Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological activities of various derivatives of 7-Chlorobicyclo[2.2.1]heptane. The unique and rigid bicyclic structure of this scaffold has been explored for its potential in developing novel therapeutic agents across different disease areas, including viral infections, cancer, and neurological disorders. This document summarizes key quantitative data, details the experimental protocols used for their evaluation, and visualizes relevant biological pathways and workflows to offer an objective comparison of their performance.

Antiviral Activity

Derivatives of 7-Chlorobicyclo[2.2.1]heptane have been investigated as potential antiviral agents, particularly as carbocyclic nucleoside analogs. These compounds mimic natural nucleosides and can interfere with viral replication.

Quantitative Data: Anti-Herpes Simplex Virus 1 (HSV-1) Activity

Compound ID	Derivative Structure	IC50 (µM) vs. HSV-1	Cytotoxicity (CC50 in Vero cells, µM)	Selectivity Index (SI = CC50/IC50)	Reference
6j	(1S,4S,5S,7R)-5-Chloro-7-((6-(3-morpholinopropan-1-amine)-9H-purin-9-yl)methyl)bicyclo[2.2.1]heptan-2-ol	15 ± 2	>100	>6.7	[1]
6d	(1S,4S,5S,7R)-5-Chloro-7-((6-(2-(diethylamino)ethan-1-amine)-9H-purin-9-yl)methyl)bicyclo[2.2.1]heptan-2-ol	21 ± 4	>100	>4.8	[1]
6f	(1S,4S,5S,7R)-5-Chloro-7-((6-(4-methylpiperazin-1-yl)amino)-9H-purin-9-yl)methyl)bicyclo[2.2.1]heptan-2-ol	28 ± 4	>100	>3.6	[1]
Acyclovir	(Reference Drug)	28 ± 4	>100	>3.6	[1]

Experimental Protocol: Plaque Reduction Assay for HSV-1

This protocol is a standard method for evaluating the ability of a compound to inhibit the replication of a virus.

1. Cell Culture and Virus Propagation:

• Vero cells (African green monkey kidney epithelial cells) are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), penicillin (100 U/mL), and streptomycin (B1217042) (100 µg/mL) at 37°C in a humidified atmosphere with 5% CO2.
• HSV-1 (strain specified in the study) is propagated in Vero cells. When cytopathic effects are widespread, the virus-containing supernatant is harvested, clarified by centrifugation, and stored at -80°C.

2. Cytotoxicity Assay (MTT Assay):

• Before testing antiviral activity, the cytotoxicity of the compounds on Vero cells is determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to ensure that any observed antiviral effect is not due to cell death.
• Vero cells are seeded in 96-well plates. After 24 hours, various concentrations of the test compounds are added.
• The cells are incubated for 72 hours, after which the MTT reagent is added. Viable cells with active mitochondria reduce the yellow MTT to purple formazan (B1609692) crystals.
• The formazan crystals are dissolved in a solubilization solution (e.g., DMSO), and the absorbance is measured at a specific wavelength (e.g., 570 nm). The 50% cytotoxic concentration (CC50) is then calculated.

3. Plaque Reduction Assay:

• Confluent monolayers of Vero cells in 24-well plates are infected with a dilution of HSV-1 calculated to produce about 100 plaques per well.
• After a 1-hour adsorption period at 37°C, the virus inoculum is removed.
• The cell monolayers are then overlaid with a medium containing 1% methylcellulose (B11928114) and varying concentrations of the test compounds.
• The plates are incubated for 3 days at 37°C to allow for plaque formation.
• After incubation, the overlay medium is removed, and the cells are fixed and stained with a solution like crystal violet.
• The viral plaques are counted, and the 50% inhibitory concentration (IC50) is determined as the compound concentration that reduces the number of plaques by 50% compared to the untreated virus control.

Workflow for Antiviral Screening

Workflow for screening antiviral activity of 7-Chlorobicyclo[2.2.1]heptane derivatives.

Antitumor Activity

Certain derivatives of the bicyclo[2.2.1]heptane framework, particularly nitrogen-containing analogs, have been evaluated for their anticancer properties. These compounds can exert cytotoxic effects on cancer cell lines and interfere with cell cycle progression.

Quantitative Data: Cytotoxic and Cell Cycle Effects

Compound ID	Derivative Structure	Cell Line	Activity	Concentration	Reference
CBH	1,4-bis(2'-chloroethyl)-1,4-diazabicyclo-[2.2.1]heptane diperchlorate	CHO	50% reduction in cell viability	~50 µg/mL	[2]
CBH	L1210, FL cells, PHA-stimulated human lymphocytes	50% inhibition of growth	25 µg/mL	[2]
CBH	L1210, PHA-stimulated human lymphocytes	Accumulation of cells in G2 + M phase	10-50 µg/mL	[2]
CBH	L1210	Arrest in mid to late S and G2 phase	>50 µg/mL	[2]

Experimental Protocol: Cell Viability and Cycle Analysis

1. Cell Lines and Culture:

• Murine lymphocytic leukemia (L1210) and erythroleukemic (FL) cells are grown in suspension cultures.
• Chinese hamster ovary (CHO) cells are grown in adherent cultures.
• Normal human lymphocytes are stimulated with phytohemagglutinin (PHA).
• All cells are cultured in appropriate media supplemented with serum and antibiotics at 37°C and 5% CO2.

2. Cell Viability Assay:

• Cell viability is assessed by trypan blue exclusion.
• Cells are seeded at a specific density and treated with various concentrations of the test compound for a defined period (e.g., 24 hours).
• After treatment, cells are harvested, stained with trypan blue, and the percentage of viable (unstained) cells is determined by counting under a microscope.

3. Cell Growth Inhibition Assay:

• Cells are seeded and treated with the test compound.
• Cell proliferation is measured over time (e.g., 24-48 hours) by counting the total number of cells using a hemocytometer or an automated cell counter.
• The concentration required to inhibit cell growth by 50% (IC50) is calculated.

4. Cell Cycle Analysis by Flow Cytometry:

• Cells are treated with the test compound for a specified duration.
• After treatment, cells are harvested, washed, and fixed (e.g., with cold 70% ethanol).
• The fixed cells are then stained with a fluorescent DNA-binding dye, such as propidium (B1200493) iodide (PI), in the presence of RNase to remove RNA.
• The DNA content of individual cells is analyzed using a flow cytometer.
• The distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M) is determined based on their fluorescence intensity.

Logical Flow of Antitumor Evaluation

References

• 1. New HSV-1 Anti-Viral 1′-Homocarbocyclic Nucleoside Analogs with an Optically Active Substituted Bicyclo[2.2.1]Heptane Fragment as a Glycoside Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of a prospective antitumor agent, 1,4-bis(2'-chloroethyl)-1,4-diazabicyclo-[2.2.1] heptane diperchlorate, on cultured mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Computational Showdown: Unraveling the Isomers of Bicyclo[2.2.1]heptane

For researchers, scientists, and professionals in drug development, the rigid bicyclo[2.2.1]heptane scaffold, also known as norbornane, offers a unique three-dimensional framework crucial for designing novel therapeutics and materials. Understanding the subtle differences in the stability and reactivity of its isomers is paramount for predicting their behavior and harnessing their full potential. This guide provides a comparative analysis of bicyclo[2.2.1]heptane isomers, leveraging computational data to illuminate their energetic landscapes and reaction pathways.

The inherent ring strain and distinct stereochemical arrangements of bicyclo[2.2.1]heptane isomers give rise to a fascinating array of chemical properties. The two most common isomers are the endo and exo forms, which differ in the orientation of substituents on the bicyclic framework. The exo isomer, with its substituent pointing away from the six-membered ring, is generally the more thermodynamically stable of the two due to reduced steric hindrance.

Quantitative Comparison of Isomer Stability

Computational chemistry provides a powerful lens through which to examine the relative stabilities of these isomers. By calculating properties such as the heat of formation and strain energy, we can quantify the energetic differences that govern their behavior. Density Functional Theory (DFT) is a commonly employed method for these calculations, offering a good balance of accuracy and computational cost.

Isomer/Derivative	Computational Method	Calculated Property	Value
Bicyclo[2.2.1]heptane (Norbornane)	-	Ring Strain Energy	17.5 kcal/mol[1]
endo-2-Methyl-7-oxabicyclo[2.2.1]heptane	DFT	ΔfH°(g, 298 K)	-203.5 ± 2.1 kJ/mol[2]
exo-2-Methyl-7-oxabicyclo[2.2.1]heptane	DFT	ΔfH°(g, 298 K)	-207.0 ± 2.2 kJ/mol[2]
Substituted Norbornadiene	DFT-PBE	Energy Storage (ΔE)	~90-110 kJ/mol
Substituted Quadricyclane	DFT-PBE	Energy Storage (ΔE)	~90-110 kJ/mol

Note: The table presents a selection of available data. Direct computational comparison of the parent endo/exo isomers' heats of formation under the same methodology is less commonly published but the trend of exo being more stable is well-established.

Experimental and Computational Protocols

The determination of the properties of bicyclo[2.2.1]heptane isomers relies on a synergy between experimental techniques and computational modeling.

Computational Protocol: Density Functional Theory (DFT) Calculations

A typical workflow for the computational analysis of bicyclo[2.2.1]heptane isomers using DFT is as follows:

• Geometry Optimization: The three-dimensional structure of each isomer is optimized to find its lowest energy conformation. This is often performed using a functional like B3LYP with a basis set such as 6-31G(d).

• Frequency Calculations: To confirm that the optimized structure is a true minimum on the potential energy surface, vibrational frequency calculations are performed. The absence of imaginary frequencies indicates a stable structure. These calculations also provide the zero-point vibrational energy (ZPVE).

• Single-Point Energy Calculations: For higher accuracy, single-point energy calculations are often performed on the optimized geometries using a larger basis set (e.g., 6-311++G(d,p)).

• Thermochemical Analysis: The calculated electronic energies, corrected with the ZPVE, are used to determine thermochemical properties such as the enthalpy of formation and Gibbs free energy. The relative stability of isomers is determined by comparing their total energies.

Experimental Protocol: Spectroscopic Analysis

Experimental characterization of bicyclo[2.2.1]heptane isomers is crucial for validating computational predictions.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are used to elucidate the structure and stereochemistry of the isomers. The coupling constants and chemical shifts are particularly sensitive to the endo or exo configuration of substituents.

• Infrared (IR) Spectroscopy: IR spectroscopy helps to identify the functional groups present in the molecule.

• Mass Spectrometry (MS): MS provides information about the molecular weight and fragmentation pattern of the isomers.

Visualizing Reaction Pathways

The unique structure of the bicyclo[2.2.1]heptane framework leads to characteristic reaction mechanisms, which can be visualized to understand the logical flow of transformations.

Diels-Alder Reaction Workflow

The synthesis of the bicyclo[2.2.1]heptane skeleton is famously achieved through the Diels-Alder reaction, a powerful cycloaddition reaction. The general workflow can be visualized as follows:

Diels-Alder reaction workflow for bicyclo[2.2.1]heptane synthesis.

Wagner-Meerwein Rearrangement of the Norbornyl Cation

A hallmark of bicyclo[2.2.1]heptane chemistry is the Wagner-Meerwein rearrangement, a type of carbocation rearrangement. This pathway highlights the electronic intricacies of this bridged system.

Wagner-Meerwein rearrangement of the 2-norbornyl cation.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. pubs.aip.org [pubs.aip.org]

7-Chlornorbornan: A Versatile Building Block in Chemical Synthesis and Drug Discovery

For researchers, scientists, and drug development professionals, 7-chlornorbornan and its derivatives represent a class of compounds with significant potential in organic synthesis and medicinal chemistry. The rigid bicyclo[2.2.1]heptane framework provides a unique three-dimensional scaffold that can be exploited to design novel molecules with specific biological activities.

This guide provides a comparative overview of the applications of 7-chlornorbornan, focusing on its synthesis, reactivity, and role as a building block for bioactive molecules. Experimental data and protocols are presented to offer a practical resource for laboratory work.

Synthesis of 7-Chlornorbornan

The synthesis of 7-chlornorbornan can be achieved through several routes, primarily involving the chlorination of norbornane (B1196662) or related precursors. A common method is the free-radical chlorination of norbornane using sulfuryl chloride (SO₂Cl₂) in the presence of a radical initiator.

Experimental Protocol: Free-Radical Chlorination of Norbornane

A solution of norbornane in a suitable solvent (e.g., carbon tetrachloride) is treated with sulfuryl chloride and a radical initiator such as azobisisobutyronitrile (AIBN). The reaction mixture is heated under reflux for several hours. After cooling, the solvent is removed under reduced pressure, and the resulting crude product is purified by distillation to yield 7-chlornorbornane. It is important to note that this reaction can produce a mixture of isomers, including exo- and endo-2-chloronorbornane, which may require further separation.

Alternatively, the addition of hydrogen chloride to nortricyclane has also been reported as a method for the synthesis of 7-chloronorbornane.

Reactivity and Applications in Organic Synthesis

The reactivity of 7-chlornorbornan is largely dictated by the stereochemistry of the chloro substituent and the strained nature of the bicyclic ring system. The C-Cl bond at the 7-position is known to be relatively unreactive in Sₙ2 reactions due to steric hindrance. However, it can undergo Sₙ1-type reactions, particularly solvolysis, with the rate being highly dependent on the solvent and the presence of neighboring group participation.

Table 1: Comparative Solvolysis Rates of Norbornyl Derivatives

Compound	Relative Rate of Solvolysis (80% Ethanol, 25°C)
exo-Norbornyl chloride	1
endo-Norbornyl chloride	~350
7-Chlornorbornane	Very low reactivity

Data compiled from various sources. The extremely low reactivity of 7-chlornorbornane in solvolysis highlights the stability of the 7-norbornyl cation.

Beyond solvolysis, 7-chlornorbornan can serve as a precursor for a variety of functionalized norbornane derivatives through reactions with strong nucleophiles under forcing conditions.

Applications in Medicinal Chemistry

The rigid bicyclo[2.2.1]heptane scaffold of 7-chlornorbornan is an attractive feature in drug design as it can help to orient functional groups in a precise three-dimensional arrangement, leading to enhanced binding affinity and selectivity for biological targets.

As a Scaffold for Bioactive Molecules

Derivatives of 7-chlornorbornan have been investigated for a range of therapeutic applications. For instance, the bicyclo[2.2.1]heptane core is present in molecules designed as antagonists for chemokine receptors such as CXCR2, which are implicated in inflammatory diseases and cancer metastasis.

Workflow for the Development of Bicyclo[2.2.1]heptane-based CXCR2 Antagonists

Caption: Drug discovery workflow utilizing the 7-chlornorbornane scaffold.

While specific IC₅₀ values for direct derivatives of 7-chlornorbornan are not widely reported in publicly available literature, the data for analogous compounds containing the bicyclo[2.2.1]heptane framework highlight the potential of this structural motif.

Table 2: Biological Activities of Selected Bicyclo[2.2.1]heptane Derivatives

Compound Class	Target	Biological Activity (IC₅₀)	Therapeutic Area
N,N′-diarylsquaramides	CXCR2	0.42 µM	Cancer Metastasis
7-Azanorbornane-based opioids	δ and κ opioid receptors	Agonist activity	Pain Management
Carbocyclic nucleoside analogs	Viral enzymes	Antiviral activity	Infectious Diseases

This table presents data for compounds containing the bicyclo[2.2.1]heptane scaffold to illustrate its potential in drug discovery.

Comparison with Alternative Scaffolds

In the design of rigid molecular scaffolds, several alternatives to the norbornane system exist. These include adamantane, cubane, and various other bridged and caged hydrocarbon frameworks. The choice of scaffold depends on the desired geometry, synthetic accessibility, and the specific requirements of the biological target.

Logical Relationship of Scaffold Properties

Caption: Comparison of key properties for different rigid scaffolds in drug design.

7-Chlornorbornan offers a good balance of rigidity and synthetic accessibility, making it a valuable tool for exploring chemical space in drug discovery programs.

Future Perspectives

The unique structural features of 7-chlornorbornan and its derivatives continue to make them intriguing building blocks for the synthesis of complex organic molecules and novel therapeutic agents. Future research will likely focus on the development of more efficient and stereoselective synthetic routes to functionalized norbornanes and the exploration of their potential in targeting a wider range of biological pathways. The insights gained from studying the structure-activity relationships of norbornane-based compounds will undoubtedly contribute to the design of next-generation therapeutics with improved efficacy and safety profiles.

Spectroscopic Data Cross-Reference for 7-Chlorobicyclo[2.2.1]heptane: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the available spectroscopic data for 7-Chlorobicyclo[2.2.1]heptane and its structural isomers and analogs. Due to the limited availability of comprehensive spectroscopic data for 7-Chlorobicyclo[2.2.1]heptane, this guide also includes data for 2-Chlorobicyclo[2.2.1]heptane and Chlorocyclohexane to serve as valuable cross-references for researchers in the field.

Data Presentation

The following tables summarize the available quantitative spectroscopic data for the aforementioned compounds.

Table 1: Mass Spectrometry Data

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Mass-to-Charge Ratios (m/z)
7-Chlorobicyclo[2.2.1]heptane	C₇H₁₁Cl	130.61	132 (M+2), 130 (M+), 95, 67, 66[1]
2-Chlorobicyclo[2.2.1]heptane (exo)	C₇H₁₁Cl	130.62	132 (M+2), 130 (M+), 95, 94, 67, 66[2]
Chlorocyclohexane	C₆H₁₁Cl	118.60	120 (M+2), 118 (M+), 83, 82, 67, 55[3][4]

Table 2: Infrared (IR) Spectroscopy Data

Compound	State	Key IR Absorptions (cm⁻¹)
7-Chlorobicyclo[2.2.1]heptane	Data Not Available	-
2-Chlorobicyclo[2.2.1]heptane	Liquid (Neat)	2950, 2870, 1450, 1310, 970, 850, 760[5]
Chlorocyclohexane	Vapor Phase	2940, 2860, 1450, 1260, 980, 740[6]

Table 3: ¹H NMR Spectroscopy Data

Compound	Solvent	Chemical Shift (δ ppm) and Multiplicity
7-Chlorobicyclo[2.2.1]heptane	Data Not Available	-
2-Chlorobicyclo[2.2.1]heptane	Data Not Available	-
Chlorocyclohexane	CDCl₃	4.00 (m, 1H), 2.06 (m, 2H), 1.80 (m, 2H), 1.66 (m, 1H), 1.54 (m, 2H), 1.33 (m, 3H)[4]

Table 4: ¹³C NMR Spectroscopy Data

Compound	Solvent	Chemical Shift (δ ppm)
7-Chlorobicyclo[2.2.1]heptane	Data Not Available	-
2-Chlorobicyclo[2.2.1]heptane	Data Not Available	-
Chlorocyclohexane	CS₂	65.1, 35.8, 25.5, 25.0[7]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These represent standard protocols and may be adapted based on the specific instrumentation and sample characteristics.

1. Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: The analyte is typically dissolved in a volatile organic solvent, such as dichloromethane (B109758) or hexane, to a concentration of approximately 10-100 µg/mL.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer is used.

• GC Conditions:

  • Column: A non-polar capillary column (e.g., DB-5MS) is commonly used for the separation of haloalkanes.

  • Injector Temperature: Typically set to 250-280°C.

  • Oven Temperature Program: A temperature gradient is employed to ensure the separation of compounds with different boiling points. A typical program might start at 50°C, hold for 2 minutes, then ramp to 250°C at a rate of 10°C/min.

  • Carrier Gas: Helium is used as the carrier gas at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV is standard for creating fragment ions.

  • Mass Analyzer: A quadrupole or ion trap mass analyzer is used to separate the ions based on their mass-to-charge ratio.

  • Detector: An electron multiplier detects the ions.

• Data Analysis: The resulting mass spectrum shows the relative abundance of different fragment ions, which is characteristic of the compound's structure.

2. Infrared (IR) Spectroscopy

• Sample Preparation (Liquid Samples):

  • Neat: A thin film of the pure liquid is placed between two salt plates (e.g., NaCl or KBr).

  • Solution: The sample is dissolved in a solvent that has minimal interference in the IR region of interest (e.g., CCl₄ or CS₂).

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used.

• Data Acquisition:

  • A background spectrum of the empty salt plates or the pure solvent is recorded first.

  • The sample is then placed in the beam path, and the sample spectrum is recorded.

  • The final spectrum is obtained by ratioing the sample spectrum against the background spectrum.

• Data Analysis: The absorption bands in the IR spectrum correspond to the vibrational frequencies of specific functional groups within the molecule.

3. Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)

• Sample Preparation: Approximately 5-10 mg of the sample is dissolved in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). A small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS), may be added.

• Instrumentation: A high-field NMR spectrometer (e.g., 300, 400, or 500 MHz) is used.

• Data Acquisition (¹H NMR):

  • The spectrometer is tuned to the resonance frequency of the proton.

  • A series of radiofrequency pulses are applied to the sample, and the resulting free induction decay (FID) is recorded.

  • The FID is then Fourier-transformed to produce the NMR spectrum.

• Data Acquisition (¹³C NMR):

  • The spectrometer is tuned to the resonance frequency of the carbon-13 nucleus.

  • Proton decoupling is typically used to simplify the spectrum by removing the splitting of carbon signals by attached protons.

  • Due to the low natural abundance of ¹³C, a larger number of scans are typically required to obtain a good signal-to-noise ratio.

• Data Analysis: The chemical shifts, splitting patterns (multiplicity), and integration of the peaks in the NMR spectrum provide detailed information about the structure and connectivity of the atoms in the molecule.

Mandatory Visualization

The following diagram illustrates the logical workflow for the cross-referencing of spectroscopic data for the identification and comparison of 7-Chlorobicyclo[2.2.1]heptane and its alternatives.

Caption: Workflow for Spectroscopic Data Comparison.

References

• 1. 7-Chlorobicyclo(2.2.1)heptane | C7H11Cl | CID 15567366 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Bicyclo[2.2.1]heptane, 2-chloro-, exo- [webbook.nist.gov]
• 3. Chlorocyclohexane | C6H11Cl | CID 10952 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Chlorocyclohexane(542-18-7) MS [m.chemicalbook.com]
• 5. Bicyclo[2.2.1]heptane, 2-chloro- [webbook.nist.gov]
• 6. spectrabase.com [spectrabase.com]
• 7. spectrabase.com [spectrabase.com]

A Mechanistic Showdown: Chlorination of the Bicyclo[2.2.1]heptane Scaffold

For researchers, scientists, and professionals in drug development, the selective functionalization of complex molecular frameworks is a cornerstone of innovation. The rigid bicyclo[2.2.1]heptane system, a common motif in pharmacologically active compounds, presents a unique challenge for controlled chlorination. This guide provides a mechanistic comparison of key chlorination methods, offering insights into product distributions and the underlying principles that govern their outcomes. Experimental data is presented to facilitate objective comparison, and detailed protocols are provided for reproducibility.

Comparative Analysis of Chlorination Methods

The chlorination of bicyclo[2.2.1]heptane can be achieved through various methods, each proceeding through distinct mechanistic pathways that significantly influence the resulting product distribution. Here, we compare three prominent methods: Free-Radical Chlorination, Hydrochlorination of Norbornene (a precursor), and Chlorination with Phosphorus Pentachloride.

Method	Reagents	Primary Mechanism	Major Products	Key Observations
Free-Radical Chlorination	Cl₂/UV light or SO₂Cl₂/Peroxide	Free Radical Chain Reaction	exo-2-chlorobicyclo[2.2.1]heptane, endo-2-chlorobicyclo[2.2.1]heptane, 1-chlorobicyclo[2.2.1]heptane	High preference for substitution at the C2 position. The exo isomer is the major product. Bridgehead chlorination (C1) is minimal, and no 7-chlorinated product is typically observed.
Hydrochlorination of Norbornene	HCl	Cationic Addition	exo-2-chlorobicyclo[2.2.1]heptane	Proceeds via a stable carbocation intermediate. Exhibits high stereoselectivity for the exo product due to steric hindrance on the endo face.
Chlorination with PCl₅	PCl₅	Radical Chain Reaction	Mixture of chlorinated bicyclo[2.2.1]heptanes	Phosphorus pentachloride can act as a source of chlorine radicals, leading to a product distribution similar to other free-radical methods.

Mechanistic Pathways and Stereoselectivity

The distinct product profiles of these chlorination methods are a direct consequence of their underlying reaction mechanisms. The unique, rigid structure of the bicyclo[2.2.1]heptane skeleton imposes significant steric and electronic constraints that dictate the stereochemical outcome of these reactions.

Free-Radical Chlorination

Free-radical chlorination proceeds via a chain reaction involving initiation, propagation, and termination steps. The regioselectivity is determined by the relative stability of the possible radical intermediates. In the case of bicyclo[2.2.1]heptane, abstraction of a hydrogen atom from the C2 position is favored over the bridgehead C1 or the bridged C7 positions. The resulting secondary radical at C2 is more stable than the primary radical at C7, and the bridgehead radical at C1 is highly strained and thus less favorable to form.

The stereoselectivity of the subsequent chlorination step is governed by steric accessibility. The attacking chlorine radical approaches the bicyclo[2.2.1]heptyl radical from the less hindered exo face, leading to the predominance of the exo-2-chloro isomer.

Free-Radical Chlorination Mechanism

Hydrochlorination of Norbornene

The hydrochlorination of norbornene, an unsaturated precursor to 2-chlorobicyclo[2.2.1]heptane, proceeds through a cationic mechanism. Protonation of the double bond by HCl can occur from either the exo or endo face. However, exo attack is sterically favored, leading to the formation of a more stable, non-classical carbocation intermediate. Subsequent attack by the chloride ion also occurs from the less hindered exo face, resulting in the exclusive formation of exo-2-chlorobicyclo[2.2.1]heptane.

Cationic Hydrochlorination of Norbornene

Chlorination with Phosphorus Pentachloride

Phosphorus pentachloride can induce radical chlorination of alkanes. The reaction is thought to be initiated by the homolytic cleavage of a P-Cl bond to generate a chlorine radical. The subsequent propagation steps are analogous to those of other free-radical chlorination methods, involving hydrogen abstraction from the bicyclo[2.2.1]heptane and reaction of the resulting radical with PCl₅ to yield the chlorinated product and a PCl₄ radical, which continues the chain. The stereochemical outcome is expected to be similar to that of chlorination with Cl₂/UV light, favoring the exo isomer.

Proposed Radical Mechanism for PCl₅ Chlorination

Experimental Protocols

Free-Radical Chlorination with Sulfuryl Chloride

Materials:

• Bicyclo[2.2.1]heptane

• Sulfuryl chloride (SO₂Cl₂)

• Benzoyl peroxide (initiator)

• Methylene (B1212753) chloride (solvent)

• Anhydrous sodium bicarbonate

• Anhydrous magnesium sulfate

Procedure:

• Dissolve bicyclo[2.2.1]heptane in methylene chloride in a round-bottom flask equipped with a reflux condenser and a nitrogen inlet.

• Add a catalytic amount of benzoyl peroxide.

• Slowly add sulfuryl chloride to the stirred solution at room temperature.

• Gently reflux the mixture. Monitor the reaction progress by gas chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature and wash with a saturated aqueous solution of sodium bicarbonate, followed by water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the product mixture by fractional distillation or column chromatography to separate the isomers.

Hydrochlorination of Norbornene

Materials:

• Norbornene (bicyclo[2.2.1]hept-2-ene)

• Hydrogen chloride (gas or solution in a suitable solvent)

• Anhydrous diethyl ether (solvent)

• Anhydrous sodium bicarbonate

• Anhydrous magnesium sulfate

Procedure:

• Dissolve norbornene in anhydrous diethyl ether in a flask cooled in an ice bath.

• Bubble dry hydrogen chloride gas through the solution with stirring, or add a solution of HCl in ether dropwise.

• Monitor the reaction by thin-layer chromatography (TLC) or GC.

• Once the reaction is complete, wash the mixture with a cold, saturated aqueous solution of sodium bicarbonate, then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude product.

• Purify by distillation or chromatography as needed.

Chlorination with Phosphorus Pentachloride

Materials:

• Bicyclo[2.2.1]heptane

• Phosphorus pentachloride (PCl₅)

• Carbon tetrachloride (solvent)

• Anhydrous sodium bicarbonate

• Anhydrous magnesium sulfate

Procedure:

• In a flask protected from moisture, dissolve bicyclo[2.2.1]heptane in carbon tetrachloride.

• Carefully add phosphorus pentachloride in portions to the stirred solution. The reaction may be exothermic.

• Stir the mixture at room temperature or with gentle heating. Monitor the reaction by GC.

• After the reaction is complete, carefully pour the mixture onto crushed ice to hydrolyze the remaining PCl₅.

• Separate the organic layer and wash it with water, a saturated aqueous solution of sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the product mixture by distillation or chromatography.

Conclusion

The chlorination of bicyclo[2.2.1]heptane is a clear illustration of how reaction mechanism dictates product outcome. For researchers aiming for high stereoselectivity, the hydrochlorination of norbornene offers a reliable route to the exo-2-chloro isomer. In contrast, free-radical methods provide a mixture of isomers, with a strong preference for the exo product, but also allow for the functionalization of the saturated parent alkane. The choice of chlorination method will ultimately depend on the desired product profile and the synthetic strategy employed. Understanding the mechanistic underpinnings of these reactions is paramount for the rational design of synthetic routes toward novel and complex molecules.

Safety & Regulatory Compliance

Proper Disposal of 7-Chlorobicyclo[2.2.1]heptane: A Guide for Laboratory Professionals

For immediate reference, 7-Chlorobicyclo[2.2.1]heptane should be treated as a hazardous waste and disposed of following stringent safety protocols. This guide provides essential information for researchers, scientists, and drug development professionals on its safe handling and disposal.

As a chlorinated hydrocarbon, 7-Chlorobicyclo[2.2.1]heptane requires careful management to prevent environmental contamination and ensure personnel safety. Disposal must comply with all local, regional, and national hazardous waste regulations.[1] It is imperative to consult your institution's environmental health and safety (EHS) department for specific guidance.

Immediate Safety and Handling Precautions

Before handling 7-Chlorobicyclo[2.2.1]heptane for disposal, ensure you are in a well-ventilated area, preferably within a chemical fume hood.[2] Adherence to proper personal protective equipment (PPE) protocols is mandatory to minimize exposure risks.

Personal Protective Equipment (PPE)	Specification
Eye Protection	Chemical splash goggles are required to protect against splashes and vapors.[2]
Hand Protection	Wear nitrile gloves or other resistant gloves. Consult the glove manufacturer's compatibility chart for specific breakthrough times.[2]
Protective Clothing	A flame-retardant lab coat should be worn to protect from skin contact.[2]
Respiratory Protection	All handling of volatile chlorinated hydrocarbons should occur within a certified chemical fume hood to minimize inhalation exposure.[2]

Step-by-Step Disposal Procedure

The primary method for the disposal of 7-Chlorobicyclo[2.2.1]heptane is through a licensed hazardous waste disposal facility. Under no circumstances should this chemical be disposed of down the drain. [2]

• Waste Collection:

  • Collect waste 7-Chlorobicyclo[2.2.1]heptane in a designated, compatible, and clearly labeled waste container.[2]

  • Ensure the container is sealed to prevent the release of vapors.[2]

  • If mixing with other waste streams, ensure chemical compatibility to avoid unwanted reactions. It is generally recommended to avoid mixing different chlorinated hydrocarbon wastes in the same container.[2]

• Storage:

  • Store the sealed waste container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.

  • The storage area should be secure and accessible only to authorized personnel.

• Arranging for Disposal:

  • Contact your institution's EHS department or a licensed hazardous waste disposal company to arrange for pickup and disposal.

  • Provide them with accurate information about the waste, including its chemical name and any other components in the waste mixture.

• Documentation:

  • Maintain a record of the amount of 7-Chlorobicyclo[2.2.1]heptane disposed of and the date of disposal, in accordance with your institution's policies and local regulations.

Accidental Release Measures

In the event of a spill, evacuate the area and ensure adequate ventilation.[3] Wearing appropriate PPE, contain the spill using an inert, non-combustible absorbent material such as sand, earth, or vermiculite.[4] Collect the absorbed material and place it in a suitable, sealed container for disposal as hazardous waste.[4]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 7-Chlorobicyclo[2.2.1]heptane.

Caption: Decision workflow for the safe disposal of 7-Chlorobicyclo[2.2.1]heptane.

References

• 1. fishersci.com [fishersci.com]
• 2. benchchem.com [benchchem.com]
• 3. agilent.com [agilent.com]
• 4. 7-Chlorobicyclo(2.2.1)heptane | C7H11Cl | CID 15567366 - PubChem [pubchem.ncbi.nlm.nih.gov]

Essential Safety and Operational Guide for 7-Chlorobicyclo(2.2.1)heptane

This document provides immediate safety, handling, and disposal protocols for 7-Chlorobicyclo(2.2.1)heptane, designed for researchers, scientists, and professionals in drug development. The following procedures are critical for ensuring laboratory safety and minimizing environmental impact.

Disclaimer: Specific safety data for 7-Chlorobicyclo(2.2.1)heptane is limited. The following guidance is based on the safety data sheet of a structurally analogous compound, 7-Bromobicyclo[2.2.1]heptane, and general best practices for handling halogenated organic compounds.[1]

Chemical Properties and Hazard Information

A summary of the known physical and chemical properties of 7-Chlorobicyclo(2.2.1)heptane is provided below. Hazard information is inferred from a similar compound and should be treated as a preliminary guide.

Property	Value	Reference
Molecular Formula	C7H11Cl	[2][3][4]
Molecular Weight	130.617 g/mol	[2][3]
CAS Number	765-80-0	[2][3][4]
Hazard Classification	Data not available; assumed to be an irritant	[1][4]
Pictogram(s)	Data not available	[2][4]
Signal Word	Data not available	[4]
Hazard Statement(s)	Data not available; assumed H315, H319, H335	[1][4]
Precautionary Statement(s)	Data not available; assumed P261, P280, P302+P352, P304+P340, P305+P351+P338, P501	[1]

Assumed hazard statements based on 7-Bromobicyclo[2.2.1]heptane: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).

Personal Protective Equipment (PPE)

When handling 7-Chlorobicyclo(2.2.1)heptane, the following personal protective equipment is mandatory to minimize exposure and ensure personal safety.[5]

PPE Category	Specific Requirements
Eye and Face Protection	Wear tightly fitting safety goggles conforming to ANSI Z87.1 standards.[6] For splash hazards, a full-face shield should be used in addition to goggles.[5]
Skin Protection	Chemical-resistant gloves (e.g., nitrile or neoprene) are required.[5] A lab coat or chemical-resistant apron should be worn. For larger quantities, consider impervious clothing.[1][5]
Respiratory Protection	All handling of 7-Chlorobicyclo(2.2.1)heptane should be conducted in a certified chemical fume hood.[7] If exposure limits are exceeded, a full-face respirator with appropriate cartridges should be used.[1]

Operational Plan: Step-by-Step Handling Procedure

Adherence to the following experimental workflow is crucial for the safe handling of 7-Chlorobicyclo(2.2.1)heptane.

Figure 1. Workflow for Safe Handling of 7-Chlorobicyclo(2.2.1)heptane.

Disposal Plan: Managing Halogenated Waste

Proper segregation and disposal of halogenated organic waste are critical for environmental protection and regulatory compliance.

Waste Segregation and Collection:

• Designated Waste Container: All waste containing 7-Chlorobicyclo(2.2.1)heptane must be collected in a designated container for halogenated organic waste.[8][9] These containers should be clearly labeled as "Hazardous Waste: Halogenated Organic Solvents".[9][10]

• Compatibility: Ensure the waste container is made of a material compatible with chlorinated hydrocarbons.

• Labeling: The label must include the full chemical name of all components and their approximate concentrations.[9] Do not use abbreviations.

• Container Management: Keep the waste container tightly sealed when not in use and store it in a well-ventilated, cool, and dry area, away from incompatible materials such as acids and oxidizing agents.[9]

Disposal Procedure:

• Collection: Collect all liquid waste, including reaction residues and solvent washes, in the designated halogenated waste container.

• Solid Waste: Contaminated solid waste, such as gloves, paper towels, and pipette tips, should be collected in a separate, clearly labeled, sealed plastic bag for solid hazardous waste.[11]

• Labeling: As waste is added, update the hazardous waste tag with the chemical name and quantity.

• Storage: Store the waste container in a designated satellite accumulation area.

• Pickup: Arrange for disposal through your institution's Environmental Health and Safety (EHS) office. Do not dispose of halogenated organic compounds down the drain.[10]

Figure 2. Disposal Workflow for 7-Chlorobicyclo(2.2.1)heptane Waste.

References

• 1. echemi.com [echemi.com]
• 2. lookchem.com [lookchem.com]
• 3. 7-Chlorobicyclo(2.2.1)heptane | C7H11Cl | CID 15567366 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Page loading... [guidechem.com]
• 5. trimaco.com [trimaco.com]
• 6. safety.rochester.edu [safety.rochester.edu]
• 7. campusoperations.temple.edu [campusoperations.temple.edu]
• 8. bucknell.edu [bucknell.edu]
• 9. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 10. 7.2 Organic Solvents [ehs.cornell.edu]
• 11. benchchem.com [benchchem.com]